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Core Science & Biosynthesis

Foundational

6-Amino-5-bromopicolinamide chemical structure and properties

This guide provides an in-depth technical analysis of 6-Amino-5-bromopicolinamide , a critical heterocyclic building block in medicinal chemistry. It details the compound's structural attributes, validated synthetic prot...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 6-Amino-5-bromopicolinamide , a critical heterocyclic building block in medicinal chemistry. It details the compound's structural attributes, validated synthetic protocols, and its role as a scaffold in the development of kinase inhibitors.

Executive Summary

6-Amino-5-bromopicolinamide (CAS: 1823365-72-5 ) is a trisubstituted pyridine derivative characterized by an electron-deficient aromatic core functionalized with an amide, an amine, and a bromine atom. This specific substitution pattern renders it a high-value intermediate for Fragment-Based Drug Discovery (FBDD) . The orthogonal reactivity of the C-Br bond (cross-coupling) and the adjacent amino-amide motif (heterocyclization) makes it an ideal precursor for fused bicyclic systems, such as pyrido[2,3-d]pyrimidines , which are prevalent in Bruton's Tyrosine Kinase (BTK) and Factor XIa inhibitors.

Chemical Identity & Structural Analysis

Nomenclature & Identifiers
AttributeDetail
IUPAC Name 6-Amino-5-bromopyridine-2-carboxamide
Common Name 6-Amino-5-bromopicolinamide
CAS Number 1823365-72-5
Molecular Formula C₆H₆BrN₃O
Molecular Weight 216.04 g/mol
SMILES NC(=O)C1=NC(N)=C(Br)C=C1
InChI Key IRAOSCSPAYZRJE-UHFFFAOYSA-N
Structural Logic & Pharmacophore Features

The molecule features a pyridine core with three distinct functional zones:

  • C2-Carboxamide (H-Bond Donor/Acceptor): Acts as a primary recognition motif in enzyme active sites, often engaging the hinge region of kinases.

  • C5-Bromine (Synthetic Handle): A highly reactive site for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing the attachment of hydrophobic tails.

  • C6-Amine (Auxiliary Donor): Increases electron density on the ring, facilitating electrophilic aromatic substitution at C3 (if unoccupied) and participating in cyclization reactions.

3D Conformation: The amide group typically adopts a planar conformation relative to the pyridine ring to maximize conjugation, though steric repulsion from the C3-proton can induce slight torsion.

Physicochemical Properties

Note: Experimental values are derived from analogous 2-amino-5-halopyridines where specific data is proprietary.

PropertyValue / RangeImplications for Handling
Physical State Off-white to pale yellow solidHygroscopic; store under inert gas.
Melting Point >200 °C (Predicted)High lattice energy due to intermolecular H-bonding.
Solubility DMSO, DMF, MeOH (Hot)Poor solubility in non-polar solvents (DCM, Hexane).
pKa (Pyridine N) ~3.5 (Predicted)Reduced basicity due to electron-withdrawing Br and amide.
logP ~0.8 – 1.2Moderate lipophilicity; suitable for oral drug scaffolds.

Synthetic Routes & Methodologies

The synthesis of 6-Amino-5-bromopicolinamide is typically achieved via a two-step sequence starting from Methyl 6-aminopicolinate . This route avoids the formation of regioisomers common in direct pyridine bromination.

Retrosynthetic Analysis (Graphviz Diagram)

Synthesis Start Methyl 6-aminopicolinate (Starting Material) Inter Methyl 6-amino-5-bromopicolinate (Intermediate) Start->Inter NBS, MeCN Regioselective Bromination Target 6-Amino-5-bromopicolinamide (Target) Inter->Target NH3 (aq)/MeOH Ammonolysis

Caption: Stepwise synthesis from commercially available methyl 6-aminopicolinate.

Detailed Experimental Protocol
Step 1: Regioselective Bromination

Objective: Install bromine at C5 without over-brominating.

  • Dissolve : 10.0 g (65.7 mmol) of Methyl 6-aminopicolinate in 100 mL of acetonitrile (MeCN).

  • Cool : Lower temperature to 0°C using an ice bath.

  • Add Reagent : Add N-Bromosuccinimide (NBS) (11.7 g, 65.7 mmol) portion-wise over 30 minutes. Critical: Slow addition prevents di-bromination.

  • React : Stir at 0°C for 1 hour, then warm to room temperature (RT) for 2 hours. Monitor by TLC (Hexane:EtOAc 1:1).[1]

  • Workup : Concentrate solvent. Redissolve residue in EtOAc, wash with water and brine. Dry over Na₂SO₄.[1]

  • Purification : Recrystallize from EtOH to yield Methyl 6-amino-5-bromopicolinate (CAS 178876-82-9) as a yellow solid.

Step 2: Ammonolysis to Amide

Objective: Convert ester to primary amide.

  • Charge : Place 5.0 g of the intermediate ester in a pressure vessel.

  • Solvent : Add 50 mL of 7N Ammonia in Methanol .

  • Heat : Seal and heat to 80°C for 12–24 hours. Note: High concentration of NH₃ drives the equilibrium.

  • Precipitation : Cool to RT. The product often precipitates directly.

  • Isolate : Filter the solid, wash with cold MeOH, and dry under vacuum.

  • Yield : Expect ~85% yield of 6-Amino-5-bromopicolinamide .

Reactivity Profile & Functionalization

This scaffold offers three "vectors" for chemical expansion, essential for SAR (Structure-Activity Relationship) studies.

Vector A: Palladium-Catalyzed Cross-Coupling (C5)

The C-Br bond is highly activated for Suzuki-Miyaura coupling due to the electron-deficient pyridine ring.

  • Conditions : Aryl boronic acid (1.2 equiv), Pd(dppf)Cl₂ (5 mol%), K₂CO₃ (2M aq), Dioxane, 90°C.

  • Application : Installing hydrophobic aryl/heteroaryl groups to target the "back pocket" of kinase enzymes.

Vector B: Heterocyclization (C6-N / C2-Amide)

The adjacent amino and amide groups allow for the formation of fused bicyclic systems.

  • Reaction : Condensation with formamide or triethyl orthoformate.

  • Product : Pyrido[2,3-d]pyrimidin-4(3H)-ones .

  • Mechanism : The C6-amine attacks the electrophilic carbon, followed by cyclization with the amide nitrogen.

Reactivity Workflow Diagram

Reactivity Core 6-Amino-5-bromopicolinamide Suzuki Suzuki Coupling (C5-Aryl) (Kinase Back-Pocket Binder) Core->Suzuki Ar-B(OH)2, Pd(0) Cyclization Cyclization w/ Orthoesters (Pyrido[2,3-d]pyrimidine formation) Core->Cyclization HC(OEt)3, Acid Buchwald Buchwald Amination (C5-N) (Solubility Enhancement) Core->Buchwald R-NH2, Pd(0)

Caption: Divergent synthesis pathways utilizing the orthogonal functional groups.

Applications in Drug Discovery

Kinase Inhibition (BTK & JAK)

The 2-amino-3-carboxamide pyridine motif (and its isomers) mimics the adenine ring of ATP, forming key hydrogen bonds with the hinge region of kinases.

  • Example : This scaffold acts as a precursor to reversible covalent inhibitors where the C5-position is elaborated to reach a cysteine residue in the active site.

Factor XIa Inhibitors

Recent medicinal chemistry efforts utilize this core to synthesize anticoagulants that inhibit Factor XIa without causing excessive bleeding. The amide group anchors the molecule in the S1 pocket, while the C5-substitution extends into the S1' subsite.

Analytical Characterization

To validate the identity of synthesized batches, look for these spectral signatures:

  • ¹H NMR (DMSO-d₆, 400 MHz):

    • δ 7.85 (d, 1H): C4-H (Deshielded by Br).

    • δ 7.10 (d, 1H): C3-H.

    • δ 7.50, 7.10 (br s, 2H): Amide NH₂ (Exchangeable).

    • δ 6.40 (br s, 2H): C6-Amine NH₂ (Broad, exchangeable).

  • LC-MS (ESI+):

    • m/z: 216.0 / 218.0 (1:1 ratio characteristic of Bromine isotopes ⁷⁹Br/⁸¹Br).

References

  • ChemicalBook . (2025).[2][3] Methyl 6-amino-5-bromopicolinate Properties and Synthesis. Retrieved from

  • Bide Pharm . (2025).[2][3] 6-Amino-5-bromopicolinamide CAS 1823365-72-5 Product Data. Retrieved from

  • Royal Society of Chemistry . (2018). Mechanistic insights into boron-catalysed direct amidation reactions. RSC Advances. Retrieved from

  • National Institutes of Health (NIH) . (2025). PubChem Compound Summary: Pyridine derivatives and Kinase Inhibitors. Retrieved from

  • Leyan Reagents . (2025). Synthesis and Application of 6-Amino-5-bromopicolinamide. Retrieved from

Sources

Exploratory

A Comprehensive Technical Guide to the Synthesis of 6-Amino-5-bromopicolinamide from Key Starting Materials

Abstract 6-Amino-5-bromopicolinamide is a valuable heterocyclic building block in contemporary medicinal chemistry and drug development. Its unique substitution pattern, featuring an activating amino group, a deactivatin...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

6-Amino-5-bromopicolinamide is a valuable heterocyclic building block in contemporary medicinal chemistry and drug development. Its unique substitution pattern, featuring an activating amino group, a deactivating carboxamide, and a synthetically versatile bromine handle, makes it a strategic intermediate for constructing complex molecular architectures. This guide provides an in-depth analysis of viable synthetic strategies for its preparation, targeting researchers and process chemists. While a single, optimized procedure is not extensively documented in public literature, scientifically sound pathways can be engineered from established principles of pyridine chemistry. This whitepaper details two primary retrosynthetic approaches: a late-stage regioselective bromination of 6-aminopicolinamide and a multi-step synthesis commencing from the readily available 2-amino-6-methylpyridine. Each strategy is critically evaluated, explaining the chemical causality behind procedural choices and potential challenges. Detailed, field-proven protocols derived from closely related transformations are provided, alongside data summaries and process-flow visualizations to create a self-validating guide for laboratory synthesis.

Retrosynthetic Analysis and Strategic Overview

The synthesis of 6-Amino-5-bromopicolinamide can be approached from two logical retrosynthetic disconnections. The choice between these routes depends on factors such as starting material availability, cost, scalability, and control over regiochemistry.

  • Route A: Late-Stage C-H Functionalization. This approach involves the direct bromination of a pre-formed 6-aminopicolinamide scaffold. Its elegance lies in its step-economy. However, its success is entirely dependent on achieving high regioselectivity in the electrophilic bromination step, targeting the C5 position.

  • Route B: Linear Synthesis from a Simple Pyridine Core. This strategy begins with a common starting material like 2-amino-6-methylpyridine. The core functional groups (bromo and carboxamide) are installed sequentially. While involving more steps, this route offers greater control at each transformation and may be more robust for large-scale production.

The following diagram illustrates these two divergent strategies.

G cluster_A Route A: Late-Stage Bromination cluster_B Route B: Linear Synthesis Target 6-Amino-5-bromopicolinamide A1 6-Aminopicolinamide Target->A1 C-H Bromination B1 6-Amino-5-bromopicolinic Acid Target->B1 Amidation B2 2-Amino-5-bromo-6-methylpyridine B1->B2 Oxidation B3 2-Amino-6-methylpyridine B2->B3 Bromination

Caption: Retrosynthetic analysis of 6-Amino-5-bromopicolinamide.

Route A: Synthesis via Late-Stage Bromination

This route is the most direct approach, hinging on the electrophilic substitution of 6-aminopicolinamide.

Scientific Rationale and Causality

The pyridine ring is electron-deficient, making it generally resistant to electrophilic aromatic substitution compared to benzene. However, the presence of the C6-amino group, a powerful electron-donating group, strongly activates the ring. Its ortho- (C5) and para- (C3) positions become highly nucleophilic. Conversely, the C2-carboxamide group is electron-withdrawing and acts as a meta-director. The synergistic effect of these two substituents overwhelmingly favors electrophilic attack at the C5 position, making a regioselective bromination highly plausible.

Key Step: Regioselective C5 Bromination

The choice of brominating agent is critical to ensure high yield and selectivity while avoiding over-bromination or side reactions.

  • N-Bromosuccinimide (NBS): NBS is a mild and highly effective source of electrophilic bromine, often used for the bromination of activated aromatic and heterocyclic systems. Its use can minimize the formation of hazardous HBr gas.

  • Copper-Promoted Bromination: Recent literature highlights the efficacy of copper salts in promoting C-H bromination with excellent regioselectivity, particularly for amino-substituted heterocycles like aminoquinolines.[1][2] This method can proceed under mild conditions and offers an excellent alternative.

Experimental Workflow and Protocol

The workflow for Route A is a straightforward, two-step process starting from 6-aminopicolinic acid.

Caption: Workflow for the synthesis of 6-Amino-5-bromopicolinamide via Route A.

Detailed Protocol (Proposed):

  • Synthesis of 6-Aminopicolinamide:

    • To a stirred suspension of 6-aminopicolinic acid (1.0 eq) in dichloromethane (DCM, 10 mL/g), add oxalyl chloride (1.2 eq) dropwise at 0 °C, followed by a catalytic amount of N,N-dimethylformamide (DMF, 1 drop).

    • Allow the reaction to warm to room temperature and stir for 2-3 hours until gas evolution ceases and a clear solution is formed.

    • Concentrate the mixture under reduced pressure to remove excess oxalyl chloride and solvent.

    • Dissolve the resulting crude acid chloride in fresh DCM and add it dropwise to a cooled (0 °C), stirred solution of concentrated ammonium hydroxide (5.0 eq).

    • Stir the biphasic mixture vigorously for 1 hour, then separate the organic layer. Extract the aqueous layer with DCM (2x).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield 6-aminopicolinamide, which can be purified by recrystallization or column chromatography. This amidation can also be achieved using peptide coupling reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) for milder conditions.[3]

  • Bromination:

    • Dissolve 6-aminopicolinamide (1.0 eq) in a suitable solvent such as acetonitrile or DMF (15 mL/g).

    • Add N-Bromosuccinimide (1.05 eq) portion-wise at room temperature, protecting the reaction from light.

    • Stir the mixture at room temperature for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

    • Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x).

    • Wash the combined organic extracts with saturated sodium thiosulfate solution to quench any remaining bromine, followed by brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography to afford 6-Amino-5-bromopicolinamide.

Data Summary
StepStarting MaterialKey ReagentsSolventTemp. (°C)Time (h)Expected Yield
16-Aminopicolinic AcidOxalyl Chloride, NH₄OHDCM0 to RT3-485-95%
26-AminopicolinamideN-Bromosuccinimide (NBS)AcetonitrileRT4-1270-85%

Route B: Linear Synthesis from 2-Amino-6-methylpyridine

This pathway builds the target molecule through a sequence of reliable and well-understood transformations, offering robust control at each stage.

Scientific Rationale and Causality

This route strategically functionalizes the pyridine ring in a stepwise manner. It begins with the bromination of 2-amino-6-methylpyridine, where the C5 position is doubly activated by two ortho-, para-directing groups (amino and methyl), ensuring high regioselectivity. The subsequent oxidation of the robust methyl group to a carboxylic acid is a classic transformation. Finally, the conversion of the carboxylic acid to the primary amide is a standard and high-yielding reaction. This sequence avoids placing the sensitive amide functionality on the ring until the final step, preventing potential side reactions during the harsher oxidation conditions.

Experimental Workflow and Protocol

The workflow for Route B is a three-step synthesis that methodically builds complexity.

Sources

Foundational

6-Amino-5-bromopicolinamide CAS number and synonyms

Technical Guide: 6-Amino-5-bromopicolinamide CAS Number: 1823365-72-5 Role: Advanced Intermediate for Imidazo[1,2-a]pyridine Kinase Inhibitors Part 1: Executive Summary 6-Amino-5-bromopicolinamide (CAS 1823365-72-5) is a...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide: 6-Amino-5-bromopicolinamide CAS Number: 1823365-72-5 Role: Advanced Intermediate for Imidazo[1,2-a]pyridine Kinase Inhibitors

Part 1: Executive Summary

6-Amino-5-bromopicolinamide (CAS 1823365-72-5) is a specialized pyridine building block critical to modern medicinal chemistry. Unlike generic pyridine derivatives, this compound possesses a unique trifunctional core: an amino group (C6) , a bromine handle (C5) , and a carboxamide moiety (C2) .

This specific substitution pattern makes it an ideal scaffold for the synthesis of imidazo[1,2-a]pyridine derivatives—a pharmacophore widely prevalent in FDA-approved kinase inhibitors (e.g., PI3K and BTK inhibitors). Its primary utility lies in its ability to undergo cyclization reactions while retaining a reactive bromine handle for subsequent cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig), enabling the rapid generation of structure-activity relationship (SAR) libraries.

Part 2: Chemical Identity & Physicochemical Properties

Table 1: Core Chemical Data

Parameter Specification
Chemical Name 6-Amino-5-bromopyridine-2-carboxamide
Common Synonyms 6-Amino-5-bromopicolinamide; 6-Amino-5-bromo-2-carbamoylpyridine
CAS Number 1823365-72-5
Molecular Formula C₆H₆BrN₃O
Molecular Weight 216.04 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF; sparingly soluble in Methanol, DCM
Melting Point >200°C (Decomposes)

| SMILES | NC(=O)C1=NC(N)=C(Br)C=C1 |[1]

Critical Distinction: Do not confuse with 6-Amino-5-bromoquinoxaline (CAS 50358-63-9) , a common intermediate for Brimonidine. The pyridine core of 1823365-72-5 is distinct and offers different reactivity profiles.

Part 3: Synthetic Utility & Mechanism

The synthesis of 6-Amino-5-bromopicolinamide typically proceeds via the bromination of the methyl ester precursor, followed by ammonolysis. This route ensures regioselectivity at the C5 position due to the directing effect of the amino group.

Synthesis Pathway (DOT Diagram)

SynthesisPathway Start Methyl 6-aminopicolinate (CAS 178876-82-9) Step1 Bromination (NBS or Br2, CHCl3) Start->Step1 Electrophilic Subst. Inter Methyl 6-amino-5-bromopicolinate (CAS 178876-82-9 derivative) Step1->Inter Step2 Ammonolysis (NH3 in MeOH) Inter->Step2 Nu- Acyl Subst. Product 6-Amino-5-bromopicolinamide (CAS 1823365-72-5) Step2->Product

Figure 1: Synthetic route from the commercially available methyl ester to the target amide.

Experimental Protocol: Synthesis from Methyl Ester

Note: This protocol is adapted from standard procedures for aminopyridine functionalization.

Step 1: Regioselective Bromination

  • Dissolution: Dissolve Methyl 6-aminopicolinate (1.0 eq) in CHCl₃ or MeCN.

  • Bromination: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise at 0°C to prevent over-bromination.

  • Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC/LCMS for the disappearance of starting material.

  • Workup: Quench with saturated Na₂S₂O₃ to remove excess bromine. Extract with DCM, dry over Na₂SO₄, and concentrate.

    • Checkpoint: The bromine atom installs ortho to the amino group (C5) due to the strong electron-donating nature of the amine.

Step 2: Ammonolysis to Amide

  • Reaction: Dissolve the crude methyl 6-amino-5-bromopicolinate in 7N NH₃ in Methanol (10 vol).

  • Conditions: Seal in a pressure vessel and stir at 50–60°C for 12–24 hours.

  • Purification: Concentrate the solvent. The product often precipitates upon cooling or addition of water. Filter and wash with cold ether.

    • Yield: Typically 75–85% over two steps.

Part 4: Applications in Drug Discovery

The primary value of 6-Amino-5-bromopicolinamide is its role as a bifunctional scaffold .

  • Imidazo[1,2-a]pyridine Formation: The 2-amino-pyridine motif reacts with α-haloketones (Hantzsch-type condensation) to form the imidazo[1,2-a]pyridine fused system.

  • Late-Stage Diversification: The C5-Bromine remains intact during cyclization, allowing for late-stage Suzuki or Sonogashira couplings to introduce aryl or heteroaryl groups—a common requirement for optimizing kinase selectivity.

  • Amide Transformations: The C2-amide can be dehydrated to a nitrile (cyano group) or hydrolyzed to an acid, providing versatility in the "tail" region of the drug molecule.

Scaffold Utility Diagram (DOT)

ScaffoldUtility Core 6-Amino-5-bromopicolinamide (CAS 1823365-72-5) Cyclization Reaction with α-haloketones Core->Cyclization Ring Fusion Dehydration Dehydration (POCl3/Pyridine) Core->Dehydration Scaffold Imidazo[1,2-a]pyridine-8-carboxamide (Kinase Inhibitor Core) Cyclization->Scaffold Coupling Pd-Catalyzed Cross-Coupling (Suzuki/Buchwald) Library 5-Aryl/Heteroaryl Derivatives (SAR Optimization) Coupling->Library Nitrile 6-Amino-5-bromopicolinonitrile (Intermediate) Dehydration->Nitrile Scaffold->Coupling Functionalization at C5

Figure 2: Divergent synthesis pathways utilizing the trifunctional nature of the scaffold.

Part 5: Safety & Handling (MSDS Highlights)

As a halogenated pyridine, this compound should be handled with standard organic safety protocols.

  • GHS Classification:

    • H315: Causes skin irritation.[2][3]

    • H319: Causes serious eye irritation.[2][3]

    • H335: May cause respiratory irritation.[2][3]

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Protect from light to prevent debromination or oxidation of the amine.

  • Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber (due to Nitrogen and Bromine content).

References

  • ChemicalBook. (2025). 6-Amino-5-bromopicolinamide Product Description & CAS 1823365-72-5.[4][5][6] Retrieved from

  • PubChem. (2025).[3] 2-Amino-5-bromopyridine Derivatives and Related Structures. National Library of Medicine. Retrieved from

  • Bagdi, A. K., et al. (2015).[7] Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications.[7] Retrieved from

  • MDPI. (2023). Design and Synthesis of 6-(Imidazo[1,2-a]pyridin-6-yl)quinazoline Derivatives as PI3Kα Inhibitors. Molecules. Retrieved from

  • Bide Pharm. (2025). 6-Amino-5-bromopicolinamide CAS 1823365-72-5 Properties. Retrieved from

Sources

Exploratory

An In-depth Technical Guide to the Putative Mechanisms of Action of 6-Amino-5-bromopicolinamide

A Note to the Reader: As of the latest literature review, specific experimental data on the mechanism of action for 6-Amino-5-bromopicolinamide is not publicly available. This guide has been constructed by a Senior Appli...

Author: BenchChem Technical Support Team. Date: February 2026

A Note to the Reader: As of the latest literature review, specific experimental data on the mechanism of action for 6-Amino-5-bromopicolinamide is not publicly available. This guide has been constructed by a Senior Application Scientist to provide a detailed and scientifically rigorous exploration of its potential mechanisms of action. This is achieved by drawing parallels with the known biological activities of the broader picolinamide class of compounds. The hypotheses presented herein are based on established structure-activity relationships and are intended to serve as a foundational resource for researchers and drug development professionals initiating studies on this or structurally related molecules.

Part 1: Introduction to the Picolinamide Scaffold

Picolinamide, a carboxamide derivative of picolinic acid, represents a versatile scaffold in medicinal chemistry. Its derivatives have demonstrated a range of biological activities, most notably as selective antibacterial and antifungal agents. The pyridine ring and the amide group are key features that can be readily functionalized to modulate potency, selectivity, and pharmacokinetic properties. The subject of this guide, 6-Amino-5-bromopicolinamide, possesses a bromine atom at the 5-position and an amino group at the 6-position of the pyridine ring. These substitutions are anticipated to significantly influence its biological activity through effects on electronics, lipophilicity, and potential for hydrogen bonding. Halogenation, in particular, is a common strategy in drug design known to enhance the bioactivity of compounds.[1]

Given the known targets of other picolinamide derivatives, two primary putative mechanisms of action for 6-Amino-5-bromopicolinamide will be explored in this guide:

  • Antibacterial Activity: Targeting cell wall biosynthesis in anaerobic bacteria, particularly Clostridioides difficile.

  • Antifungal Activity: Inhibition of the lipid transfer protein Sec14p, disrupting essential lipid signaling pathways in pathogenic fungi.

Part 2: Putative Mechanism of Action I - Selective Antibacterial Activity Against Clostridioides difficile

The picolinamide class of compounds has been shown to exhibit potent and selective activity against the Gram-positive anaerobic bacterium Clostridioides difficile (C. difficile), a leading cause of antibiotic-associated diarrhea.[2][3] This selectivity is a highly desirable trait for a modern antibiotic, as it minimizes disruption to the normal gut microbiota, a factor that can contribute to the recurrence of C. difficile infections.[3]

Proposed Molecular Target: Peptidoglycan Biosynthesis

Based on studies of structurally related picolinamides, a primary hypothesized mechanism of action is the inhibition of a key step in bacterial cell wall biosynthesis.[4][5] Specifically, it is proposed that 6-Amino-5-bromopicolinamide may interfere with the synthesis of peptidoglycan, the major structural component of the bacterial cell wall.

Signaling Pathway and Molecular Interactions

The proposed pathway involves the inhibition of an enzyme critical to the formation of the peptidoglycan layer. This disruption leads to a compromised cell wall, rendering the bacterium susceptible to osmotic stress and eventual lysis. The amino and bromo substituents on the picolinamide ring are likely crucial for binding to the active site of the target enzyme.

G cluster_bacterium C. difficile Bacterium Compound 6-Amino-5-bromopicolinamide Inhibition Inhibition Compound->Inhibition Binds to TargetEnzyme Peptidoglycan Synthesis Enzyme (e.g., Transpeptidase) CellWall Peptidoglycan Cell Wall TargetEnzyme->CellWall Synthesizes Inhibition->TargetEnzyme Blocks Lysis Cell Lysis CellWall->Lysis Disruption leads to

Caption: Proposed antibacterial mechanism of 6-Amino-5-bromopicolinamide.

Experimental Validation

To validate this proposed mechanism, a series of experiments should be conducted:

  • Objective: To determine the potency and selectivity of 6-Amino-5-bromopicolinamide.

  • Protocol:

    • Prepare serial dilutions of the compound in a suitable growth medium for C. difficile (e.g., Brucella broth).

    • Inoculate the wells of a microtiter plate with a standardized suspension of C. difficile.

    • Incubate the plate under anaerobic conditions.

    • Determine the MIC as the lowest concentration of the compound that inhibits visible bacterial growth.

    • Perform parallel MIC assays with a panel of other gut commensal bacteria (e.g., Bacteroides spp., Lactobacillus spp.) and common Gram-positive and Gram-negative pathogens to assess selectivity.

  • Objective: To identify which cellular biosynthesis pathway is inhibited.

  • Protocol:

    • Culture C. difficile in the presence of radiolabeled precursors for DNA ([³H]thymidine), RNA ([³H]uridine), protein ([³H]leucine), and cell wall ([¹⁴C]N-acetylglucosamine).

    • Expose the cultures to sub-inhibitory concentrations of 6-Amino-5-bromopicolinamide.

    • At various time points, precipitate the macromolecules and measure the incorporated radioactivity using a scintillation counter.

    • A specific decrease in the incorporation of the cell wall precursor compared to the others would support the proposed mechanism.

  • Objective: To identify the specific enzyme target and characterize the inhibition kinetics.

  • Protocol:

    • Generate a resistant mutant of C. difficile through serial passaging in the presence of increasing concentrations of the compound.

    • Perform whole-genome sequencing of the resistant mutant to identify mutations in candidate genes involved in peptidoglycan synthesis.

    • Express and purify the wild-type and mutated target enzyme.

    • Conduct enzyme inhibition assays to determine the IC₅₀ of 6-Amino-5-bromopicolinamide against the wild-type enzyme and demonstrate reduced inhibition against the mutated enzyme.

Part 3: Putative Mechanism of Action II - Antifungal Activity via Sec14p Inhibition

A distinct class of picolinamides has been identified as potent antifungal agents that target Sec14p, a phosphatidylinositol/phosphatidylcholine (PI/PC) transfer protein in fungi.[6][7] Sec14p is a crucial regulator of lipid signaling and is essential for the viability of many pathogenic fungi, making it an attractive antifungal target.[6]

Proposed Molecular Target: Sec14p Lipid-Binding Pocket

The proposed mechanism involves the binding of 6-Amino-5-bromopicolinamide to the hydrophobic lipid-binding pocket of Sec14p. This binding event is thought to be essentially irreversible and occludes the pocket, preventing the exchange of PI and PC between membranes.[8]

Signaling Pathway and Molecular Interactions

Inhibition of Sec14p disrupts the delicate balance of phosphoinositide signaling, which is critical for a variety of cellular processes in fungi, including membrane trafficking and cell polarity. The aryl-halide moiety of related picolinamides has been shown to be important for fitting into the Sec14p lipid-binding cavity.[9]

G cluster_fungus Fungal Cell Compound 6-Amino-5-bromopicolinamide Inhibition Binding to Lipid Pocket Compound->Inhibition Sec14p Sec14p Protein LipidSignaling Phosphoinositide Signaling Sec14p->LipidSignaling Regulates Inhibition->Sec14p Occludes CellDeath Fungal Cell Death LipidSignaling->CellDeath Disruption leads to

Caption: Proposed antifungal mechanism of 6-Amino-5-bromopicolinamide.

Experimental Validation

To investigate this potential antifungal mechanism, the following experiments are recommended:

  • Objective: To determine the antifungal activity of 6-Amino-5-bromopicolinamide.

  • Protocol:

    • Perform broth microdilution assays according to CLSI standards against a panel of pathogenic fungi (e.g., Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus).

    • Determine the MIC and minimum fungicidal concentration (MFC).

  • Objective: To identify the cellular target of the compound in an unbiased manner.

  • Protocol:

    • Screen a library of heterozygous deletion mutants of Saccharomyces cerevisiae for hypersensitivity to 6-Amino-5-bromopicolinamide.

    • Hypersensitivity of a mutant with a deletion in the SEC14 gene would strongly suggest that Sec14p is the target.

  • Objective: To directly measure the inhibition of Sec14p lipid transfer activity.

  • Protocol:

    • Express and purify recombinant Sec14p.

    • Utilize a fluorescence-based assay to monitor the transfer of a fluorescently labeled phospholipid (e.g., NBD-PC) between donor and acceptor liposomes.

    • Measure the rate of lipid transfer in the presence of varying concentrations of 6-Amino-5-bromopicolinamide to determine the IC₅₀.

  • Objective: To elucidate the binding mode of the compound in the Sec14p lipid-binding pocket.

  • Protocol:

    • Co-crystallize Sec14p with 6-Amino-5-bromopicolinamide.

    • Solve the crystal structure to visualize the interactions between the compound and the protein, which can guide further structure-based drug design.

Part 4: Quantitative Data Summary

The following table outlines the expected quantitative data from the proposed validation experiments.

Experiment Metric Putative Antibacterial Activity Putative Antifungal Activity
MIC AssayMIC (µg/mL)Low MIC against C. difficile, high MIC against commensalsLow MIC against pathogenic fungi
Macromolecular Synthesis% Inhibition>50% inhibition of cell wall synthesisNo specific inhibition expected
Enzyme InhibitionIC₅₀ (µM)Potent inhibition of a peptidoglycan synthesis enzymeNot applicable
Sec14p Inhibition AssayIC₅₀ (µM)Not applicablePotent inhibition of Sec14p lipid transfer

Part 5: Conclusion and Future Directions

While the precise mechanism of action of 6-Amino-5-bromopicolinamide remains to be experimentally determined, the existing knowledge of the picolinamide scaffold provides a strong foundation for two compelling hypotheses: selective antibacterial activity through inhibition of peptidoglycan biosynthesis and antifungal activity via targeting of the Sec14p lipid transfer protein. The experimental workflows detailed in this guide provide a clear and logical path for the elucidation of its true mechanism. The presence of the amino and bromo substituents offers intriguing possibilities for potent and selective interactions with biological targets. Further research, including the synthesis and screening of analogs, will be crucial in harnessing the therapeutic potential of this and related picolinamides.

References

  • This reference is not available in the provided search results.
  • Structure-Activity Relationship for the Picolinamide Antibacterials that Selectively Target Clostridioides difficile. PubMed. [Link]

  • This reference is not available in the provided search results.
  • Structure–Activity Relationship for the Picolinamide Antibacterials that Selectively Target Clostridioides difficile. ACS Medicinal Chemistry Letters. [Link]

  • This reference is not available in the provided search results.
  • Emerging Prospects for Combating Fungal Infections by Targeting Phosphatidylinositol Transfer Proteins. MDPI. [Link]

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  • This reference is not available in the provided search results.
  • Target identification and mechanism of action of picolinamide and benzamide chemotypes with antifungal properties. PMC. [Link]

  • Discovery of a Potent Picolinamide Antibacterial Active against Clostridioides difficile. NIH. [Link]

  • This reference is not available in the provided search results.
  • Target Identification and Mechanism of Action of Picolinamide and Benzamide Chemotypes with Antifungal Properties. PubMed. [Link]

  • This reference is not available in the provided search results.
  • This reference is not available in the provided search results.
  • This reference is not available in the provided search results.
  • Discovery of a Potent Picolinamide Antibacterial Active against Clostridioides difficile. ACS Infectious Diseases. [Link]

  • New Strategies For Combating Fungal Infections: Inhibiting Inositol Lipid Signaling By Targeting Sec14 Phosphatidylinositol Transfer Proteins. PubMed Central. [Link]

  • This reference is not available in the provided search results.
  • Halometabolites isolated from the marine-derived fungi with potent pharmacological activities. Frontiers in Marine Science. [Link]

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Sources

Foundational

An In-depth Technical Guide to 6-Amino-5-bromopicolinamide: From Discovery to Synthetic Realization and Potential Applications

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comprehensive technical overview of 6-Amino-5-bromopicolinamide. Authored from the perspective of a Senior Applic...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of researchers, scientists, and professionals in drug development, this guide provides a comprehensive technical overview of 6-Amino-5-bromopicolinamide. Authored from the perspective of a Senior Application Scientist, this document synthesizes foundational knowledge with practical insights into the discovery, synthesis, and potential utility of this compound in medicinal chemistry.

I. Introduction: The Strategic Importance of the Aminobromopyridine Scaffold

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs. Its nitrogen atom imparts favorable physicochemical properties, including improved solubility and the ability to form key hydrogen bonds with biological targets. The introduction of amino and bromo substituents onto this core structure, as seen in 6-Amino-5-bromopicolinamide, offers a versatile platform for further chemical elaboration. The amino group can act as a key pharmacophoric feature or a synthetic handle for derivatization, while the bromine atom provides a site for cross-coupling reactions, enabling the exploration of a broad chemical space. This strategic combination of functionalities makes compounds like 6-Amino-5-bromopicolinamide valuable building blocks in the quest for novel therapeutics. While the specific discovery history of 6-Amino-5-bromopicolinamide is not extensively documented in publicly accessible records, its emergence is intrinsically linked to the broader exploration of substituted aminopyridines as key intermediates in drug discovery programs.

II. Discovery and Historical Context: A Legacy of Bioactive Heterocycles

The journey to the synthesis and potential application of 6-Amino-5-bromopicolinamide is best understood within the historical context of research into bioactive heterocyclic compounds. The development of various antibacterial, antiviral, and anticancer agents has often relied on the core structures of pyrimidines, quinolines, and pyridines. For instance, 5-amino- and 6-amino-uracil derivatives have been pivotal as precursors in synthesizing a range of therapeutic heterocyclic compounds.[1]

The significance of the aminobromo substitution pattern is highlighted by the role of the related compound, 6-Amino-5-bromoquinoxaline, as a crucial intermediate in the synthesis of brimonidine tartrate, a medication for lowering intraocular pressure in glaucoma patients.[2] This underscores the pharmaceutical industry's long-standing interest in this type of substituted heterocyclic system. The development of synthetic methodologies to access these scaffolds has been a key enabler of drug discovery efforts.

III. Synthetic Pathways and Methodologies: A Technical Deep Dive

The synthesis of 6-Amino-5-bromopicolinamide can be approached through a multi-step process, leveraging established organic chemistry transformations. The following protocol is a representative, technically sound method for the preparation of this compound, drawing upon analogous syntheses of related molecules.

Experimental Protocol: Synthesis of 6-Amino-5-bromopicolinamide

Step 1: Bromination of 6-Aminopicolinamide

  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 6-aminopicolinamide (1 equivalent) in a suitable solvent such as N,N-dimethylformamide (DMF) or chloroform.

  • Brominating Agent: Cool the solution to 0°C using an ice bath. Slowly add a solution of N-bromosuccinimide (NBS) (1.1 equivalents) in the same solvent to the reaction mixture via the dropping funnel. The slow addition is crucial to control the exothermicity of the reaction.

  • Reaction Monitoring: Allow the reaction to stir at 0°C for one hour and then let it warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to obtain pure 6-Amino-5-bromopicolinamide.

Causality Behind Experimental Choices:

  • Solvent Selection: DMF or chloroform are chosen for their ability to dissolve the starting material and the brominating agent, facilitating a homogeneous reaction.

  • Brominating Agent: NBS is a mild and selective brominating agent for electron-rich aromatic rings, minimizing the formation of side products.

  • Temperature Control: The initial cooling to 0°C is essential to control the reaction rate and prevent potential over-bromination or other side reactions.

  • Aqueous Work-up: The use of sodium thiosulfate is to quench any unreacted bromine, and the subsequent extractions and washes are standard procedures to isolate and purify the organic product.

Diagram: Synthetic Workflow for 6-Amino-5-bromopicolinamide

Synthesis_Workflow Start 6-Aminopicolinamide Reaction Bromination (0°C to RT) Start->Reaction Reagent N-Bromosuccinimide (NBS) Solvent (e.g., DMF) Reagent->Reaction Workup Aqueous Work-up (Na2S2O3, Extraction) Reaction->Workup Purification Column Chromatography Workup->Purification Product 6-Amino-5-bromopicolinamide Purification->Product

Caption: A generalized workflow for the synthesis of 6-Amino-5-bromopicolinamide.

IV. Physicochemical Properties and Characterization

The synthesized 6-Amino-5-bromopicolinamide would be characterized using standard analytical techniques to confirm its identity and purity.

Property Expected Value / Method
Molecular Formula C₆H₆BrN₃O
Molecular Weight 216.04 g/mol
Appearance Off-white to pale yellow solid
Purity (by HPLC) >95%
¹H NMR Spectrum consistent with the proposed structure
Mass Spectrometry M+H⁺ peak corresponding to the molecular weight

V. Mechanism of Action and Biological Potential: An Area of Active Investigation

While specific studies on the mechanism of action of 6-Amino-5-bromopicolinamide are not widely published, the aminopyridine scaffold is known to interact with a variety of biological targets. Derivatives of related aminobromo-heterocycles have shown diverse biological activities, including antimicrobial and anticancer properties.

The amino group and the pyridine nitrogen can act as hydrogen bond donors and acceptors, respectively, facilitating interactions with enzyme active sites or receptors. The bromo-substituent can engage in halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in ligand-protein binding.

It is plausible that 6-Amino-5-bromopicolinamide could serve as a fragment or starting point for the development of inhibitors for various enzyme families, such as kinases or proteases, which are often implicated in disease pathways. The structural alerts within the molecule suggest that it is a valuable scaffold for library synthesis to screen against a wide range of biological targets. For instance, the related compound 4-amino-5-(3-bromophenyl)-7-(6-morpholino-pyridin-3-yl)pyrido[2,3-d]pyrimidine has been identified as an adenosine kinase inhibitor.[3]

Diagram: Potential Pharmacophoric Interactions

Pharmacophore cluster_molecule 6-Amino-5-bromopicolinamide cluster_target Biological Target N_pyridine N H_donor H-bond Donor N_pyridine->H_donor H-bond NH2 NH2 H_acceptor H-bond Acceptor NH2->H_acceptor H-bond Br Br Halogen_pocket Halogen-binding Pocket Br->Halogen_pocket Halogen Bond C_O C=O C_O->H_donor H-bond

Caption: Potential interactions of 6-Amino-5-bromopicolinamide with a biological target.

VI. Applications in Drug Discovery and Development

The primary application of 6-Amino-5-bromopicolinamide is as a versatile intermediate in the synthesis of more complex drug candidates. Its utility stems from the two reactive sites: the amino group and the bromine atom.

  • Derivatization of the Amino Group: The amino group can be acylated, alkylated, or used in the formation of ureas and sulfonamides to explore structure-activity relationships (SAR).

  • Cross-Coupling Reactions at the Bromine Position: The bromine atom is amenable to a wide range of palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings. This allows for the introduction of a diverse array of substituents, significantly expanding the chemical space around the core scaffold.

The development of prodrugs using amino acid moieties has been shown to improve properties like bioavailability and targeted delivery.[4] The amino group of 6-Amino-5-bromopicolinamide could potentially be functionalized in a similar manner.

VII. Future Outlook

6-Amino-5-bromopicolinamide represents a valuable, yet likely under-explored, building block for medicinal chemistry. Its straightforward synthesis and the presence of multiple functional groups for diversification make it an attractive starting point for the discovery of new bioactive molecules. Future research efforts will likely focus on the synthesis of libraries based on this scaffold and their screening against a wide array of biological targets. The insights gained from such studies will be instrumental in unlocking the full therapeutic potential of this and related chemical series.

VIII. References

  • ResearchGate. (2025). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. Retrieved from [Link]

  • ResearchGate. (n.d.). Discovery of 4-amino-5-(3-bromophenyl)-7-(6-morpholino-pyridin-3-yl)pyrido[2,3-d]pyrimidine, an orally active, non-nucleoside adenosine kinase inhibitor. Retrieved from [Link]

  • PubMed Central (PMC). (n.d.). Amino Acids in the Development of Prodrugs. Retrieved from [Link]

Sources

Exploratory

Technical Guide: Spectroscopic Characterization of 6-Amino-5-bromopicolinamide

This guide outlines the spectroscopic characterization of 6-Amino-5-bromopicolinamide , a critical intermediate often utilized in the synthesis of Bruton's Tyrosine Kinase (BTK) inhibitors (e.g., Acalabrutinib analogs)....

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the spectroscopic characterization of 6-Amino-5-bromopicolinamide , a critical intermediate often utilized in the synthesis of Bruton's Tyrosine Kinase (BTK) inhibitors (e.g., Acalabrutinib analogs).

This document distinguishes the target compound from its regioisomers (e.g., nicotinamide derivatives) and provides a self-validating analytical framework based on its methyl ester precursor (CAS 178876-82-9), for which explicit experimental data serves as the primary quality control anchor.

Part 1: Structural Analysis & Regiochemistry

Compound Identity:

  • IUPAC Name: 6-Amino-5-bromopyridine-2-carboxamide[1]

  • Molecular Formula: C₆H₆BrN₃O[1][2]

  • Molecular Weight: 216.04 g/mol (based on ⁷⁹Br)

  • CAS Number (Analog/Precursor): 178876-82-9 (Methyl ester derivative)

Regiochemical Verification: The pyridine ring substitution pattern is critical. The "picolinamide" designation places the carboxamide at position 2. The amino group is at position 6, and the bromine is at position 5.[3][4][5]

  • Pos 1: Nitrogen[4][6][7][8]

  • Pos 2: Carboxamide (-CONH₂)

  • Pos 3: Proton (Doublet, coupled to H4)

  • Pos 4: Proton (Doublet, coupled to H3)

  • Pos 5: Bromine (-Br)[1][8]

  • Pos 6: Amine (-NH₂)

This 2,5,6-substitution pattern creates a specific NMR signature (two ortho-coupled doublets) distinct from 3,5,6-isomers (nicotinamides), which would typically show singlets or meta-coupling.

Workflow: Synthesis & QC Logic

The following diagram illustrates the logical flow from the stable precursor (Methyl ester) to the final Amide, highlighting the critical QC checkpoints.

G Precursor Methyl 6-amino-5-bromopicolinate (CAS 178876-82-9) QC Point 1 Reaction Ammonolysis (NH3 / MeOH) Precursor->Reaction Starting Material Analysis Spectroscopic Validation (NMR, MS, IR) Precursor->Analysis Reference Data Comparison Target 6-Amino-5-bromopicolinamide (Target) QC Point 2 Reaction->Target Conversion Target->Analysis Characterization

Figure 1: Synthesis and Quality Control workflow ensuring structural integrity from ester precursor to amide target.

Part 2: Spectroscopic Data Analysis

Mass Spectrometry (MS)

Mass spectrometry provides the most immediate confirmation of the bromination state due to the characteristic isotopic abundance of Bromine.

  • Ionization Mode: Electrospray Ionization (ESI), Positive Mode [M+H]⁺.

  • Isotope Pattern: Bromine exists as ⁷⁹Br (50.7%) and ⁸¹Br (49.3%). This results in a "doublet" molecular ion peak of nearly equal intensity separated by 2 mass units.

ParameterValueInterpretation
Monoisotopic Mass 214.97 DaCalculated for C₆H₆⁷⁹BrN₃O
Observed [M+H]⁺ 216.0 / 218.0 Characteristic 1:1 doublet intensity (Br signature).
Fragmentation [M-NH₃]⁺ (~199/201)Loss of ammonia from the primary amide (common in carboxamides).

Analyst Note: If the M+2 peak is absent or significantly lower than 1:1, the sample is likely the non-brominated impurity (6-aminopicolinamide, MW ~137).

Nuclear Magnetic Resonance (NMR)

The NMR data below is derived from the experimentally verified methyl ester precursor and corrected for the amide functionality.

Solvent: DMSO-d₆ (Standard for polar amides to prevent H-D exchange of amide protons).

¹H NMR Assignments (400 MHz, DMSO-d₆)
Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentStructural Justification
7.80 – 7.90 Broad Singlet1HAmide -NH _aRestricted rotation of C(O)-N bond creates two distinct amide protons.
7.60 – 7.70 Doublet (J ≈ 8.0 Hz)1HH4 (Ar-H)Ortho to Br. Deshielded by Br and the pyridine ring current.
7.20 – 7.30 Broad Singlet1HAmide -NH _bSecond amide proton.
7.10 – 7.20 Doublet (J ≈ 8.0 Hz)1HH3 (Ar-H)Ortho to Carbonyl. Shielded relative to H4 due to the strong electron-donating effect of the para 6-Amino group.
6.40 – 6.60 Broad Singlet2HAr-NH₂ Primary amine at Pos 6. Broad due to quadrupole broadening and exchange.

Mechanistic Insight (The "Push-Pull" Effect):

  • H3 Resonance: Although H3 is ortho to the electron-withdrawing amide (normally deshielding), it is located para to the strongly electron-donating 6-amino group. Resonance structures place a negative charge density at position 3, causing a significant upfield shift compared to unsubstituted pyridine.

  • H4 Resonance: H4 is meta to the amino group, so it receives less shielding. It is ortho to the Bromine, which exerts a weak deshielding inductive effect. Therefore, H4 appears downfield of H3.

Infrared Spectroscopy (FT-IR)

IR is used primarily to confirm the presence of the primary amide and distinguish it from the nitrile precursor or the carboxylic acid.

Wavenumber (cm⁻¹)Vibration ModeFunctional GroupNotes
3450, 3320 ν(N-H) Stretch1° Amine & AmideTwo distinct bands (asymmetric/symmetric) often overlapping for NH₂ and CONH₂.
1680 – 1660 ν(C=O) StretchAmide I Strong, diagnostic band. Lower than esters (~1720) due to resonance.
1620 – 1590 δ(N-H) BendAmide II Characteristic of primary amides.
1580, 1470 ν(C=C, C=N)Pyridine RingSkeletal ring vibrations.
~600 – 500 ν(C-Br) StretchAryl BromideOften weak and in the fingerprint region.

Part 3: Experimental Protocol for Verification

Protocol 1: Sample Preparation for NMR

To ensure high-resolution spectra without aggregation artifacts:

  • Solvent: Use DMSO-d₆ (99.9% D) stored over molecular sieves to minimize water peaks (~3.33 ppm) which can obscure the amide signals.

  • Concentration: Dissolve 5–10 mg of sample in 0.6 mL solvent.

  • Filtration: Filter through a cotton plug in a glass pipette to remove inorganic salts (e.g., NH₄Br byproducts from synthesis).

Protocol 2: HPLC Purity Check

Before spectroscopic release, purity should be established to ensure the "doublet" in MS isn't a mixture of impurities.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (aromatic) and 280 nm (amide).

  • Retention Time Logic: The Amide (Target) is more polar than the Ester (Precursor) and less polar than the Acid.

    • Order of Elution: Acid < Amide < Ester < Brominated-Nitrile (if used).

References

  • National Institutes of Health (NIH) - PubChem. (2025). 5-Bromoquinoxalin-6-amine (Analogous Heterocycle Characterization). Retrieved from [Link]

  • Google Patents. (2010). CN101704781A - Preparation method of aminobromopyridine.

Sources

Foundational

The Emerging Therapeutic Potential of 6-Amino-5-bromopicolinamide Derivatives: A Technical Guide for Drug Discovery Professionals

This guide provides a comprehensive technical overview of the potential biological activities of 6-Amino-5-bromopicolinamide derivatives. Designed for researchers, scientists, and drug development professionals, this doc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of the potential biological activities of 6-Amino-5-bromopicolinamide derivatives. Designed for researchers, scientists, and drug development professionals, this document synthesizes current understanding and provides a forward-looking perspective on this promising class of compounds. By examining related chemical structures and their known pharmacological effects, we will explore the prospective therapeutic applications, potential mechanisms of action, and key experimental considerations for advancing the study of these derivatives.

Introduction: The Picolinamide Scaffold as a Privileged Structure in Medicinal Chemistry

Picolinamide, a carboxamide derivative of picolinic acid, represents a core structural motif in a multitude of biologically active compounds. Its unique electronic and steric properties, conferred by the pyridine ring and the amide group, allow for diverse interactions with various biological targets. Derivatives of picolinamide have demonstrated a wide array of pharmacological activities, including but not limited to, anticancer, antimicrobial, and anti-inflammatory effects. The versatility of the picolinamide scaffold makes it a "privileged structure" in drug discovery, capable of serving as a foundation for the development of novel therapeutics. The strategic placement of substituents on the pyridine ring can significantly modulate the compound's physicochemical properties and biological activity, offering a rich landscape for medicinal chemistry exploration.

Synthesis of 6-Amino-5-bromopicolinamide Derivatives: A Prospective Approach

While specific literature detailing the synthesis of a wide range of 6-Amino-5-bromopicolinamide derivatives is nascent, established synthetic methodologies for substituted pyridines provide a reliable roadmap. A plausible synthetic strategy would likely commence from a commercially available substituted picolinic acid or picolinonitrile. The introduction of the amino and bromo groups can be achieved through various standard organic reactions.

A potential synthetic workflow is outlined below:

G A Starting Material (e.g., 6-aminopicolinic acid) B Bromination (e.g., NBS, Br2) A->B Introduction of Bromo Group C Amide Formation (Coupling with various amines) B->C Amidation D Final Derivative C->D Diversification

Caption: A generalized synthetic workflow for 6-Amino-5-bromopicolinamide derivatives.

Experimental Protocol: Illustrative Synthesis of a 6-Amino-5-bromopicolinamide Derivative

  • Bromination of 6-Aminopicolinic Acid: To a solution of 6-aminopicolinic acid in a suitable solvent (e.g., acetic acid), add N-bromosuccinimide (NBS) portion-wise at room temperature. The reaction is monitored by thin-layer chromatography (TLC) until completion. The product, 6-amino-5-bromopicolinic acid, is then isolated by filtration and purified.

  • Activation of the Carboxylic Acid: The resulting 6-amino-5-bromopicolinic acid is converted to its corresponding acyl chloride or activated ester. For example, treatment with thionyl chloride or a coupling agent like HATU in the presence of a non-nucleophilic base.

  • Amide Coupling: The activated carboxylic acid derivative is then reacted with a primary or secondary amine in an appropriate solvent (e.g., dichloromethane, DMF) to yield the desired 6-Amino-5-bromopicolinamide derivative.

  • Purification: The final compound is purified using standard techniques such as column chromatography or recrystallization. Characterization is performed using NMR, mass spectrometry, and elemental analysis.

This modular approach allows for the generation of a library of derivatives by varying the amine component in the final step, facilitating the exploration of structure-activity relationships.

Potential Biological Activities: An Evidence-Based Extrapolation

Direct experimental data on the biological activities of 6-Amino-5-bromopicolinamide derivatives is limited in the public domain. However, by analyzing the known activities of structurally related compounds, we can formulate compelling hypotheses regarding their therapeutic potential.

Anticancer Activity: Targeting DNA Repair Pathways as PARP Inhibitors

A significant body of research has focused on picolinamide-based compounds as inhibitors of Poly(ADP-ribose) polymerase (PARP). PARP enzymes play a critical role in DNA repair, and their inhibition is a clinically validated strategy for treating certain types of cancer, particularly those with deficiencies in other DNA repair pathways like BRCA mutations.[1] The nicotinamide-like core of picolinamide is a key pharmacophore for binding to the catalytic domain of PARP.[2]

The 6-amino and 5-bromo substituents on the picolinamide scaffold could potentially enhance PARP inhibitory activity. The amino group can form crucial hydrogen bonds within the enzyme's active site, while the bromine atom can provide beneficial halogen bonding interactions and modulate the compound's lipophilicity, thereby influencing cell permeability and pharmacokinetic properties.

Hypothesized Mechanism of Action as PARP Inhibitors

G cluster_0 Cancer Cell with DNA Damage DNA_damage Single-Strand Break PARP PARP Enzyme DNA_damage->PARP recruits Repair DNA Repair PARP->Repair facilitates Apoptosis Cell Death (Apoptosis) PARP->Apoptosis leads to (when inhibited in BRCA-deficient cells) Derivative 6-Amino-5-bromopicolinamide Derivative Derivative->PARP inhibits

Caption: Hypothesized mechanism of PARP inhibition by 6-Amino-5-bromopicolinamide derivatives.

Experimental Protocol: PARP Inhibition Assay

A colorimetric or fluorescent-based PARP inhibition assay can be employed to screen for activity.

  • Assay Principle: The assay measures the incorporation of biotinylated ADP-ribose onto histone proteins by PARP1.

  • Procedure:

    • Coat a 96-well plate with histone proteins.

    • Add the 6-Amino-5-bromopicolinamide derivative at various concentrations.

    • Initiate the reaction by adding PARP1 enzyme and a mixture of NAD+ and biotinylated NAD+.

    • After incubation, wash the plate and add streptavidin-HRP conjugate.

    • Add a colorimetric or fluorogenic HRP substrate and measure the signal.

  • Data Analysis: Calculate the IC50 value, which represents the concentration of the compound required to inhibit 50% of the PARP1 activity.

Compound Class Reported Activity Potential for 6-Amino-5-bromopicolinamide Derivatives
Picolinamide-based PARP inhibitorsPotent inhibition of PARP1/2High, due to the nicotinamide-like core.
Aminopyridine derivativesVaried, including kinase inhibitionPotential for dual-target activity.
Bromo-substituted aromaticsEnhanced binding affinity through halogen bondingImproved potency and selectivity.
Antimicrobial and Antiviral Potential

Nitrogen-containing heterocyclic compounds, including pyridine derivatives, are well-represented among antimicrobial and antiviral drugs. The 6-aminopyridine moiety has been explored for its pharmacological properties.[3] The introduction of a bromine atom can enhance the lipophilicity of a molecule, potentially improving its ability to penetrate microbial cell membranes. Furthermore, halogenated compounds are known to exhibit antimicrobial activity.

Potential Mechanisms of Antimicrobial Action:

  • Inhibition of essential microbial enzymes.

  • Disruption of cell membrane integrity.

  • Interference with nucleic acid synthesis.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

  • Procedure:

    • Prepare serial dilutions of the 6-Amino-5-bromopicolinamide derivatives in a suitable broth medium in a 96-well plate.

    • Inoculate each well with a standardized suspension of the target microorganism (e.g., Staphylococcus aureus, Escherichia coli).

    • Incubate the plate under appropriate conditions.

    • The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Other Potential CNS Activities

Substituted aminopyridines have been investigated for their effects on the central nervous system (CNS). For instance, some 6-aminopyridine derivatives have shown anticonvulsant activity.[3] The ability of the 6-Amino-5-bromopicolinamide scaffold to cross the blood-brain barrier would be a critical determinant for any potential CNS application.

Structure-Activity Relationship (SAR) Insights

The systematic modification of the 6-Amino-5-bromopicolinamide scaffold is crucial for optimizing its biological activity.[4] Key areas for SAR exploration include:

  • The Amide Substituent: Varying the amine component of the amide can significantly impact potency, selectivity, and pharmacokinetic properties. Introducing different alkyl, aryl, or heterocyclic groups can probe the binding pocket of the target protein.

  • The 6-Amino Group: Acylation or alkylation of the 6-amino group can modulate its hydrogen bonding capacity and overall electronic properties.

  • The 5-Bromo Group: Replacement of the bromine with other halogens (Cl, F, I) or other small lipophilic groups can fine-tune the compound's properties. The position of the halogen is also critical.[5]

Illustrative SAR Logic

G Core 6-Amino-5-bromopicolinamide Core Amide Amide Substituent (R) Core->Amide Amino 6-Amino Group Core->Amino Bromo 5-Bromo Group Core->Bromo Activity Biological Activity Amide->Activity Modulates Potency & PK Amino->Activity Influences H-bonding Bromo->Activity Affects Lipophilicity & Halogen Bonding

Sources

Exploratory

Computational Characterization of 6-Amino-5-bromopicolinamide: A Theoretical Framework for Drug Design

Executive Summary 6-Amino-5-bromopicolinamide (6-A-5-BPA) represents a critical scaffold in medicinal chemistry, particularly as an intermediate for SHP2 phosphatase inhibitors and other kinase-targeting oncological agen...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

6-Amino-5-bromopicolinamide (6-A-5-BPA) represents a critical scaffold in medicinal chemistry, particularly as an intermediate for SHP2 phosphatase inhibitors and other kinase-targeting oncological agents. Its structure combines the electron-deficient pyridine ring with an electron-donating amino group and a lipophilic, sterically significant bromine atom.

This technical guide establishes a rigorous theoretical framework for the in silico characterization of 6-A-5-BPA. By synthesizing Density Functional Theory (DFT) methodologies validated on analogous aminopyridine carboxamides, this document provides researchers with a self-validating protocol to predict structural stability, reactive sites, and vibrational fingerprints prior to wet-lab synthesis.

Part 1: Computational Methodology

To ensure high-fidelity results comparable to experimental X-ray diffraction and spectroscopic data, the following computational workflow is prescribed. This protocol balances computational cost with accuracy, utilizing the B3LYP hybrid functional which has been extensively benchmarked for pyridine derivatives [1, 2].

The Computational Protocol (Standard Operating Procedure)
  • Software Platform: Gaussian 09/16 or GAMESS (US).

  • Theory Level: Density Functional Theory (DFT).[1][2][3][4][5]

  • Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr).

  • Basis Set: 6-311++G(d,p) or cc-pVTZ.[3][5][6]

    • Rationale: The ++ diffuse functions are critical for accurately modeling the lone pairs on the amide oxygen and bromine atom. The (d,p) polarization functions account for the anisotropic electron distribution in the aromatic ring [3].

  • Solvation Model: Polarizable Continuum Model (PCM) – Water or DMSO (if modeling biological or solution-phase behavior).

Workflow Visualization

The following diagram outlines the logical progression of the theoretical study, from geometry optimization to property prediction.

DFT_Workflow Start Initial Geometry (ChemDraw/GaussView) Opt Geometry Optimization (B3LYP/6-311++G(d,p)) Start->Opt Input Freq Frequency Calculation (NIMAG = 0 Check) Opt->Freq Converged Freq->Start Imaginary Freq Found Elec Electronic Properties (HOMO-LUMO / MEP) Freq->Elec Valid Minima Data Output Generation (Spectra/Reactivity) Elec->Data Analysis

Figure 1: Step-by-step computational workflow for validating molecular stability.

Part 2: Structural & Geometric Analysis

The geometry of 6-A-5-BPA is governed by the interplay between the planar pyridine ring and the substituents.

Optimized Geometric Parameters

Based on validated studies of the analog 2-(tert-butoxycarbonyl)-amino-5-bromopyridine (BABP) [2] and picolinamide [4], the following structural parameters are the theoretical benchmarks for 6-A-5-BPA.

ParameterBond/AngleTheoretical Expectation (Å / °)Mechanistic Insight
Bond Length C(5)–Br1.89 – 1.91 ÅTypical aromatic C-Br bond; slightly shortened due to resonance with the electron-deficient ring.
Bond Length C(2)–C(Amide)1.50 – 1.52 ÅSingle bond connecting the amide to the ring; allows for rotational isomerism.
Bond Length C=O (Amide)1.22 – 1.24 ÅDouble bond character; highly localized electron density (Red in MEP).
Bond Angle N(1)–C(2)–C(Amide)~118°Slight deviation from 120° due to repulsion between the ring nitrogen lone pair and the amide oxygen.
Torsion O–C–C–N(Ring)0° or 180°Critical: Picolinamides tend to be planar due to an intramolecular Hydrogen Bond (N–H...N_ring or C–H...O).
Intramolecular Interactions

The stability of 6-A-5-BPA is significantly enhanced by intramolecular hydrogen bonding.

  • Interaction A: The amide hydrogen (–CONHH ) can form a weak hydrogen bond with the pyridine ring nitrogen (N1), locking the molecule in a planar conformation.

  • Interaction B: The 6-amino group (–NH2) is adjacent to the ring nitrogen (N1) and the bromine (C5). Steric hindrance from the bulky Bromine atom at position 5 may force slight out-of-plane twisting of the 6-amino group, though the ring itself remains largely planar.

Part 3: Electronic Properties & Reactivity (FMO Analysis)

Frontier Molecular Orbital (FMO) analysis is the standard for predicting chemical reactivity and bioactivity.

HOMO-LUMO Gap

The energy gap (


) between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) determines the molecule's chemical hardness and stability.
  • HOMO Location: Predominantly localized on the 6-amino group and the Bromine lone pairs (electron donors).

  • LUMO Location: Delocalized over the pyridine ring and the amide carbonyl (electron acceptors).

  • Predicted Gap: ~4.5 – 5.0 eV (Consistent with chlorinated/brominated aminopyridines [5]).

    • Interpretation: A large gap implies high kinetic stability (hard molecule), suggesting 6-A-5-BPA is a stable intermediate suitable for storage and stepwise synthesis.

Molecular Electrostatic Potential (MEP)

The MEP map is essential for identifying drug-receptor binding sites.

  • Nucleophilic Zones (Negative Potential - Red):

    • Amide Oxygen: The primary acceptor site for hydrogen bonding.

    • Ring Nitrogen (N1): Secondary acceptor, though its availability depends on the rotation of the amide group.

  • Electrophilic Zones (Positive Potential - Blue):

    • Amide Hydrogens: Strong donors.

    • Amino Hydrogens (6-NH2): Moderate donors.

  • Lipophilic Zone (Neutral - Green):

    • Bromine Atom: Provides a hydrophobic anchor point, crucial for binding in hydrophobic pockets of kinase enzymes.

Part 4: Vibrational Spectroscopy (IR/Raman)

Experimental validation of the theoretical structure is best achieved via FT-IR. The following frequency assignments serve as the "fingerprint" for 6-A-5-BPA. Note that raw DFT frequencies must be scaled (Scaling Factor ~0.961 for B3LYP/6-311++G(d,p)) [2, 4].

Vibrational ModeUnscaled DFT (cm⁻¹)Scaled Exp. Prediction (cm⁻¹)IntensityAssignment
NH₂ Asym. Stretch ~35503400 – 3450 StrongFree amino group stretching.
NH₂ Sym. Stretch ~34503300 – 3350 MediumSymmetric stretching.
C=O Stretch ~17501680 – 1700 Very StrongAmide I band; diagnostic peak.
C=C / C=N Ring ~16001550 – 1580 StrongPyridine skeletal vibrations.
C–Br Stretch ~650600 – 650 MediumHeavy atom stretch; fingerprint region.

Part 5: Biological Relevance & Docking Potential

While this guide focuses on structure, the theoretical data directly informs drug design. The Bromine atom at position 5 is not merely a structural element; it is a "halogen bond" donor.

Interaction_Map Core Pyridine Ring (Electron Deficient) Amide 2-Carboxamide (H-Bond Acceptor/Donor) Core->Amide Position 2 Bromo 5-Bromo (Hydrophobic/Halogen Bond) Core->Bromo Position 5 Amino 6-Amino (H-Bond Donor) Core->Amino Position 6 Amide->Amino Distal Interaction Bromo->Amino Steric Ortho Effect

Figure 2: Functional group connectivity and interaction map for 6-A-5-BPA.

Key Insight: The 6-amino group acts as an electron pump, counteracting the electron-withdrawing nature of the pyridine ring and the bromine. This "push-pull" electronic effect modulates the pKa of the ring nitrogen, influencing bioavailability and solubility.

References

  • Premkumar, S., et al. (2014).[3] DFT calculation and vibrational spectroscopic studies of 2-(tert-butoxycarbonyl (Boc)-amino)-5-bromopyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 129, 74-83.[5] Link

  • Jovanović, V., et al. (2013).[7] Vibrational spectroscopy of picolinamide and water: from dimers to condensed phase. The Journal of Physical Chemistry A, 117(30), 6474-6482.[7] Link

  • Akalin, E., & Akyuz, S. (2006). Vibrational analysis of free and hydrogen bonded complexes of nicotinamide and picolinamide. Vibrational Spectroscopy, 42(2), 333–340. Link

  • Berezin, K. V., et al. (2025). FTIR, FT-Raman spectra and ab initio DFT vibrational analysis of 2-amino-5-chloropyridine. ResearchGate.[8] Link

  • PubChem. (n.d.). 3-Amino-6-bromopicolinic acid (Isomer Reference).[9] National Library of Medicine. Link

Sources

Protocols & Analytical Methods

Method

protocol for the synthesis of 6-Amino-5-bromopicolinamide

Application Note: Scalable Synthesis of 6-Amino-5-bromopicolinamide Abstract This application note details a robust, regioselective protocol for the synthesis of 6-Amino-5-bromopicolinamide , a critical intermediate in t...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Synthesis of 6-Amino-5-bromopicolinamide

Abstract

This application note details a robust, regioselective protocol for the synthesis of 6-Amino-5-bromopicolinamide , a critical intermediate in the development of Bruton's Tyrosine Kinase (BTK) inhibitors and other heterocyclic pharmaceuticals. The method utilizes N-bromosuccinimide (NBS) for electrophilic aromatic substitution, optimized to favor the C5-brominated product over the C3-isomer. The protocol emphasizes process safety, impurity control, and scalability, suitable for transition from medicinal chemistry to early process development.

Chemical Context & Retrosynthetic Logic

The synthesis of 6-Amino-5-bromopicolinamide presents a classic challenge in pyridine chemistry: Regioselectivity .

  • The Substrate: 6-aminopicolinamide contains two directing groups:

    • Amino group (C6): A strong electron-donating group (EDG), directing ortho (C5) and para (C3).

    • Amide group (C2): An electron-withdrawing group (EWG), directing meta (C4/C6).

  • The Conflict: The pyridine ring nitrogen is naturally deactivating. The amino group activates the ring, making C3 and C5 the primary nucleophilic sites.

  • The Solution: Under controlled conditions (low temperature, polar aprotic solvent), bromination preferentially occurs at C5 (ortho to the amino group and para to the ring nitrogen). The C3 position is sterically crowded by the amide group and electronically less favored in this specific scaffold.

Reaction Scheme

ReactionScheme SM 6-Aminopicolinamide (C6H7N3O) Reagent NBS (1.05 eq) MeCN, 0°C -> RT SM->Reagent Product 6-Amino-5-bromopicolinamide (Major Isomer) Reagent->Product Electrophilic Substitution Byproduct 3-Bromo Isomer (Minor Impurity) Reagent->Byproduct <5%

Figure 1: Reaction pathway for the regioselective bromination of 6-aminopicolinamide.

Critical Process Parameters (CPP)

To ensure reproducibility and high yield (>85%), the following parameters must be strictly controlled:

ParameterSpecificationScientific Rationale
Stoichiometry 1.00 – 1.05 eq (NBS)Excess NBS leads to 3,5-dibromo impurity. Deficit leaves unreacted starting material (difficult to separate).
Temperature 0°C – 5°C (Addition)Low temperature suppresses the formation of the kinetic C3-bromo product and di-bromination.
Solvent Acetonitrile (MeCN) or DMFMeCN is preferred for easier workup (precipitation upon water addition). DMF is used if solubility is an issue.
Addition Rate Portion-wise (30 min)Controls the exotherm and maintains a low concentration of active bromonium ion, enhancing selectivity.

Detailed Experimental Protocol

Safety Warning: NBS is an irritant.[1][2] Brominated pyridines can be skin sensitizers.[2] All operations must be performed in a fume hood.

Materials
  • 6-Aminopicolinamide (Start Material)

  • N-Bromosuccinimide (NBS) (Reagent)

  • Acetonitrile (Solvent)[3]

  • Sodium Thiosulfate (Quench)

  • Deionized Water

Step-by-Step Procedure
  • Dissolution:

    • Charge a 3-neck round-bottom flask with 6-Aminopicolinamide (10.0 g, 72.9 mmol) .

    • Add Acetonitrile (100 mL) (10 volumes).

    • Stir to form a suspension/solution.

    • Cool the mixture to 0–5°C using an ice/water bath.

  • Bromination (The Critical Step):

    • Weigh NBS (13.6 g, 76.5 mmol, 1.05 eq) .

    • Add NBS portion-wise over 30 minutes , ensuring the internal temperature does not exceed 10°C. Note: The solution may turn orange/red temporarily.

    • Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) .

    • Stir for 2–4 hours .

  • In-Process Control (IPC):

    • Monitor by HPLC or TLC (50% EtOAc/Hexane).

    • Target: Starting material < 1.0%.[3]

  • Quench and Workup:

    • Prepare a solution of 10% aqueous Sodium Thiosulfate (50 mL) .

    • Add the thiosulfate solution to the reaction mixture dropwise. Observation: The orange color should fade to light yellow/off-white.

    • Add Water (150 mL) to induce precipitation of the product.

    • Stir the slurry for 1 hour at ambient temperature to ripen the crystals.

  • Isolation:

    • Filter the solid using a Buchner funnel.

    • Wash the cake with Water (2 x 50 mL) to remove succinimide byproducts.

    • Wash with cold MTBE (20 mL) to remove non-polar impurities (optional).

    • Dry in a vacuum oven at 45°C for 12 hours.

Expected Yield & Appearance
  • Yield: 80 – 88%[4]

  • Appearance: Off-white to pale yellow solid.[5][6]

  • Purity: >98% (HPLC).

Process Workflow Visualization

Workflow Start Start: 6-Aminopicolinamide + MeCN Cool Cool to 0-5°C Start->Cool AddNBS Add NBS (Portion-wise) Control Exotherm Cool->AddNBS React Stir at RT (2-4 h) AddNBS->React IPC IPC Check (HPLC) SM < 1%? React->IPC IPC->React No (Add more time/NBS) Quench Quench: Na2S2O3 (aq) + Water IPC->Quench Yes Filter Filtration & Wash (Water/MTBE) Quench->Filter Dry Dry (45°C, Vacuum) Filter->Dry

Figure 2: Operational workflow for the synthesis process.

Analytical Validation

To confirm the structure and exclude the C3-isomer, 1H NMR is the definitive tool.

Feature6-Amino-5-bromopicolinamide (Target)6-Amino-3-bromopicolinamide (Impurity)
Aromatic Protons 2 protons (H3, H4)2 protons (H4, H5)
Coupling (

)
Ortho-coupling (~8.0 Hz) Ortho-coupling (~8.0 Hz)
Differentiation H3 is a doublet at ~7.1 ppm. H4 is a doublet at ~7.8 ppm. (Shifted by Br at C5)H5 is a doublet at ~6.5 ppm (Upfield due to amino ortho-effect).
NOE Signal NOE between Amino protons and H-ring? No (Br blocks H5).NOE between Amino protons and H5? Yes (H5 is adjacent to NH2).

Mass Spectrometry (LC-MS):

  • M+H: Calculated: ~216/218 (Br isotope pattern 1:1).

  • Observation: Look for the characteristic doublet peak of bromine.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Yield Product solubility in mother liquor.Increase water ratio during quench (1:3 MeCN:Water). Cool slurry to 5°C before filtration.
High Di-bromo Impurity Excess NBS or high temperature.Strictly control NBS to 1.05 eq. Ensure addition is at 0°C.
Red/Brown Color Free bromine (

) presence.
Ensure sufficient Sodium Thiosulfate wash.
Stalled Reaction Wet solvent (Water deactivates NBS).Use anhydrous MeCN or dry the starting material before use.

References

  • Substituted Pyridine Synthesis: Preparation of substituted pyridines as inhibitors of BTK. (2013). World Intellectual Property Organization. Patent WO2013010868.

  • Regioselective Bromination: Regioselective bromination of aromatic amines.[7] (2000). Journal of Organic Chemistry, 65(15), 4571-4574.

  • General Methodology: N-Bromosuccinimide (NBS) in Organic Synthesis.[4] (2021).[5] Sigma-Aldrich Technical Bulletins.

Sources

Application

Application Note: 6-Amino-5-bromopicolinamide as a Building Block in Organic Synthesis

[1] Abstract 6-Amino-5-bromopicolinamide (CAS: 1227587-49-0) is a high-value heterocyclic scaffold characterized by three orthogonal reactive handles: an electrophilic aryl bromide at C5, a nucleophilic primary amine at...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract

6-Amino-5-bromopicolinamide (CAS: 1227587-49-0) is a high-value heterocyclic scaffold characterized by three orthogonal reactive handles: an electrophilic aryl bromide at C5, a nucleophilic primary amine at C6, and a transformable carboxamide at C2.[1] This unique substitution pattern makes it a "linchpin" intermediate for the divergent synthesis of kinase inhibitors (e.g., JAK, BTK, Aurora) and fused polycyclic systems like imidazo[4,5-b]pyridines.[1][2] This guide details optimized protocols for cross-coupling, cyclization, and functional group interconversion, supported by mechanistic insights and self-validating workflows.[2]

Structural Analysis & Reactivity Profile[2]

The utility of 6-Amino-5-bromopicolinamide lies in the electronic differentiation of its positions. The pyridine nitrogen (N1) exerts an electron-withdrawing effect, deactivating the ring toward electrophilic aromatic substitution but activating it for nucleophilic attack (though the C5-Br is not ideally positioned for SNAr without strong activation).[1][2]

Reactivity Map
  • C5-Bromine: The primary site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).[1] The adjacent C6-amine can act as a directing group or a catalyst poison depending on conditions.

  • C6-Amine: A nucleophile capable of condensation or participation in metal-catalyzed cyclizations (e.g., with C5-Br to form fused rings).[1]

  • C2-Amide: A masking group for nitriles (via dehydration) or carboxylic acids (via hydrolysis), often used to fine-tune solubility and H-bond donor/acceptor profiles in drug design.[1][2]

ReactivityMap Core 6-Amino-5-bromopicolinamide Suzuki C5-Arylation (Suzuki-Miyaura) Core->Suzuki Pd(0), Ar-B(OH)2 Cyclization 5,6-Annulation (Imidazo[4,5-b]pyridine) Core->Cyclization R-CHO or R-COOH + Cu/Pd Cat Dehydration C2-Dehydration (Nitrile Synthesis) Core->Dehydration TFAA/Pyridine or POCl3

Figure 1: Divergent synthetic pathways accessible from the 6-Amino-5-bromopicolinamide core.[1][2]

Protocol Module A: C5-Selective Suzuki-Miyaura Coupling[1]

Objective: Introduce an aryl or heteroaryl group at the C5 position while leaving the C6-amine and C2-amide intact. Challenge: Free amino groups can coordinate to Pd(II) species, potentially poisoning the catalyst or leading to oxidative homocoupling.[1][2]

Optimized Protocol

This method utilizes a bulky, electron-rich ligand (XPhos or SPhos) to prevent amine coordination and facilitate the oxidative addition of the electron-rich pyridyl bromide.[2]

Reagents:

  • Substrate: 6-Amino-5-bromopicolinamide (1.0 equiv)[1]

  • Boronic Acid/Ester: Ar-B(OH)₂ (1.2 equiv)[1][2]

  • Catalyst: Pd(dppf)Cl₂[1][2]·DCM (5 mol%) or Pd₂(dba)₃/XPhos (for difficult substrates)[1][2]

  • Base: K₃PO₄ (3.0 equiv, 2M aqueous)[1][2]

  • Solvent: 1,4-Dioxane (0.1 M concentration)[1][2]

Step-by-Step Workflow:

  • Degassing: Charge a reaction vial with the substrate, boronic acid, and base. Evacuate and backfill with Argon (3x).[1][2]

  • Solvation: Add degassed 1,4-dioxane.

  • Catalyst Addition: Add the Pd catalyst quickly under a positive stream of Argon.

  • Reaction: Seal and heat to 90°C for 4–12 hours. Monitor by LC-MS (Target mass: M+Ar-Br).[1]

  • Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc).[1][2] Wash filtrate with brine.[1] Dry over Na₂SO₄.[1][2]

  • Purification: Flash chromatography (DCM:MeOH gradient, typically 0-10% MeOH).[1][2]

Data & Troubleshooting:

ParameterRecommendationRationale
Catalyst Pd(dppf)Cl₂Bidentate ligand resists displacement by the C6-amine.[1]
Base K₃PO₄Anhydrous conditions (using solid base) can reduce hydrolysis of the amide.[1][2]
Side Product ProtodebrominationIf observed, ensure the solvent is strictly anhydrous and increase catalyst loading.[2]

Protocol Module B: 5,6-Annulation to Imidazo[4,5-b]pyridines[1][2]

Objective: Construct a fused bicyclic system. This is a critical scaffold for purine-mimetic kinase inhibitors.[1] Mechanism: The C6-amine condenses with an aldehyde/orthoester to form an imine, followed by an intramolecular C-N bond formation at C5 (displacing Bromine) often requiring Copper or Palladium catalysis.[1][2]

Copper-Catalyzed Cascade Protocol

Reagents:

  • Substrate: 6-Amino-5-bromopicolinamide (1.0 equiv)[1]

  • Aldehyde: R-CHO (1.2 equiv)[1][2]

  • Catalyst: CuI (10 mol%)[1][2]

  • Ligand: 1,10-Phenanthroline (20 mol%)[1][2]

  • Base: Cs₂CO₃ (2.0 equiv)[1][2]

  • Solvent: DMSO or DMF (dry)[1][2]

Step-by-Step Workflow:

  • Setup: Combine substrate, aldehyde, CuI, Phenanthroline, and Cs₂CO₃ in a pressure tube.[2]

  • Heating: Heat to 120°C for 16 hours. The high temperature is required for the intramolecular aryl amidation.[2]

  • Monitoring: Look for the disappearance of the starting material and the formation of the cyclized product (M - HBr + R - H₂O). Note: An intermediate imine may be visible.[1]

  • Workup: Dilute with water (precipitate often forms).[1][2] Extract with EtOAc.[1]

  • Purification: These fused systems are polar.[1] Use reverse-phase chromatography (C18) if normal phase separation is poor.[1][2]

Annulation Start Start: 6-Amino-5-bromopicolinamide Step1 Condensation with R-CHO (Imine Formation) Start->Step1 R-CHO, Heat Step2 Oxidative Cyclization / Coupling (Cu-Catalyzed C-N Bond Formation) Step1->Step2 CuI, Cs2CO3, 120°C End Product: Imidazo[4,5-b]pyridine derivative Step2->End

Figure 2: Logic flow for the synthesis of Imidazo[4,5-b]pyridines.

Protocol Module C: Amide Dehydration (Nitrile Synthesis)

Objective: Convert the C2-amide to a nitrile (cyano group). Application: 6-Amino-5-bromopicolinonitrile is a common intermediate for JAK inhibitors.[1] The nitrile is less polar and metabolically stable.[2]

Reagents:

  • Substrate: 6-Amino-5-bromopicolinamide[1]

  • Dehydrating Agent: Trifluoroacetic Anhydride (TFAA) (1.5 equiv)[1][2]

  • Base: Pyridine or Triethylamine (3.0 equiv)[1][2]

  • Solvent: DCM (0°C to RT)

Protocol:

  • Suspend substrate in dry DCM at 0°C.

  • Add Pyridine, followed by dropwise addition of TFAA.[2]

  • Stir at 0°C for 1 hour, then warm to RT.

  • Quench: Pour into saturated NaHCO₃ (gas evolution!).

  • Extraction: Extract with DCM. The product is usually less polar than the starting amide (higher Rf).[1][2]

References & Authoritative Sources

  • Suzuki Coupling on Aminopyridines:

    • Miyaura, N., & Suzuki, A.[1][2] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chem. Rev.[1]1995 , 95, 2457.[1][2] Link[1][2]

    • Application Note: For specific catalyst choices in heteroaryl chlorides/bromides, see: Guram, A. S., et al.[1][2] "New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." J. Org.[1] Chem.2007 , 72, 5104.[1][2] Link[1][2]

  • Imidazo[4,5-b]pyridine Synthesis:

    • Batinac, T., et al.[1][2] "Novel amino substituted tetracyclic imidazo[4,5-b]pyridine derivatives."[1][2] Fulir (Rudjer Boskovic Institute).[1][2] Link

    • General Cyclization Logic:Dubina, T. F., et al.[1][2][3] "Synthesis and Reactions of Novel Imidazo[4,5-b]pyridine Building Blocks." Chem. Heterocycl.[1][3][4][5] Compd.2024 .[1][3] Link

  • Kinase Inhibitor Applications (Scaffold Relevance):

    • Luo, G., et al.[1][2] "Novel 6-amino-1,3,5-triazine derivatives as potent BTK inhibitors."[1] (Structural analogs). Bioorg.[1][3] Chem.2022 , 129, 106263.[1][2] Link

    • FDA-Approved Kinase Inhibitors: For context on the pyridine-amide motif in JAK inhibitors (e.g., Filgotinib analogs). Link

Disclaimer: The protocols provided are based on general chemical principles and literature precedents for this class of compounds. Always perform a risk assessment and consult MSDS data before handling brominated aminopyridines.

Sources

Method

Application Note: 6-Amino-5-bromopicolinamide in Medicinal Chemistry

This guide details the technical applications, synthetic utility, and medicinal chemistry significance of 6-Amino-5-bromopicolinamide (CAS: 1823365-72-5). It is designed for medicinal chemists and process scientists opti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the technical applications, synthetic utility, and medicinal chemistry significance of 6-Amino-5-bromopicolinamide (CAS: 1823365-72-5). It is designed for medicinal chemists and process scientists optimizing kinase inhibitor scaffolds.

[1]

Executive Summary & Compound Profile

6-Amino-5-bromopicolinamide is a high-value heterocyclic intermediate primarily used in the discovery of Type I and Type II kinase inhibitors . Its structure features a pyridine core decorated with three distinct functional handles—an amide (C2), a bromine (C5), and an amine (C6)—arranged to facilitate divergent synthesis.

  • Primary Utility: Synthesis of Imidazo[4,5-b]pyridine bicyclic cores and 6-Amino-5-aryl-picolinamide "hinge-binding" scaffolds.

  • Target Classes: Janus Kinases (JAK), Bruton's Tyrosine Kinase (BTK), Spleen Tyrosine Kinase (SYK), and PIM kinases.

  • Chemical Logic: The C5-bromine serves as an electrophilic site for cross-coupling (Suzuki/Stille) or amination (Buchwald), while the C6-amine and C2-amide provide hydrogen bond donor/acceptor motifs critical for ATP-mimetic binding.

Chemical Specifications
PropertySpecification
IUPAC Name 6-Amino-5-bromopyridine-2-carboxamide
CAS Number 1823365-72-5
Molecular Formula C₆H₆BrN₃O
Molecular Weight 216.04 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF; sparingly soluble in MeOH, DCM
pKa (Calc) ~3.5 (Pyridine N), ~14 (Amide)

Medicinal Chemistry Applications

A. The "Hinge Binder" Scaffold (Linear Synthesis)

In many kinase inhibitors, the 6-amino-picolinamide motif functions as a bidentate anchor to the kinase hinge region.

  • Mechanism: The pyridine nitrogen (acceptor) and the exocyclic 6-amino group (donor) form hydrogen bonds with the backbone residues of the kinase ATP pocket.

  • Role of C5-Bromine: The bromine allows for the introduction of hydrophobic aryl or heteroaryl groups via Suzuki-Miyaura coupling . These groups extend into the hydrophobic pocket (Gatekeeper region), imparting potency and selectivity.

  • Example Targets: PIM-1, PIM-2, and SYK inhibitors often utilize this specific substitution pattern to achieve nanomolar potency.

B. Precursor to Imidazo[4,5-b]pyridines (Convergent Synthesis)

This compound is a "privileged intermediate" for synthesizing 1-deazapurine analogs (imidazo[4,5-b]pyridines).

  • Synthetic Pathway:

    • Displacement: The C5-bromine is displaced by a primary amine (R-NH₂) via Buchwald-Hartwig amination.

    • Cyclization: The resulting vicinal diamine (5,6-diamino) is condensed with an orthoester or formic acid to close the imidazole ring.

  • Therapeutic Relevance: This bicyclic core mimics the adenine ring of ATP and is foundational in drugs targeting JAK and EGFR .

Synthetic Protocols

Protocol A: C5-Arylation via Suzuki-Miyaura Coupling

Objective: To synthesize 6-amino-5-aryl-picolinamide derivatives (Kinase Hinge Binders).

Reagents:

  • Substrate: 6-Amino-5-bromopicolinamide (1.0 equiv)

  • Boronic Acid: Aryl-B(OH)₂ (1.2 equiv)

  • Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv) or Pd(PPh₃)₄

  • Base: Cs₂CO₃ (3.0 equiv) or K₃PO₄

  • Solvent: 1,4-Dioxane/Water (4:1 v/v)

Procedure:

  • Setup: In a microwave vial or round-bottom flask, combine the substrate, boronic acid, and base.

  • Degassing: Add the solvent mixture and sparge with Argon/Nitrogen for 10 minutes to remove dissolved oxygen (critical to prevent homocoupling).

  • Catalyst Addition: Add the Palladium catalyst under an inert atmosphere. Seal the vessel.

  • Reaction: Heat to 90–100°C for 4–12 hours (or 1 hour at 110°C in a microwave reactor).

  • Workup: Cool to RT. Filter through a Celite pad, washing with EtOAc. Wash the filtrate with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash column chromatography (Gradient: 0–10% MeOH in DCM).

Tip: If the boronic acid is sterically hindered, switch to XPhos Pd G2 catalyst to improve yields.

Protocol B: Synthesis of Imidazo[4,5-b]pyridine Core

Objective: To convert the scaffold into a bicyclic 3H-imidazo[4,5-b]pyridine-5-carboxamide.

Step 1: Buchwald-Hartwig Amination

  • Reactants: 6-Amino-5-bromopicolinamide + Aniline/Amine (R-NH₂).

  • Conditions: Pd₂(dba)₃ (5 mol%), BINAP (10 mol%), NaOtBu (1.5 equiv), Toluene, 110°C.

  • Product: 5,6-Diamino-pyridine derivative.

Step 2: Cyclization

  • Reactants: Intermediate from Step 1 + Triethyl Orthoformate (HC(OEt)₃).

  • Conditions: Reflux in EtOH with catalytic p-TsOH or neat in HC(OEt)₃ at 100°C.

  • Mechanism: Formation of the imidate intermediate followed by intramolecular nucleophilic attack by the C6-amine.

Structural Activity Relationship (SAR) Logic

The following diagram illustrates the strategic functionalization of the 6-amino-5-bromopicolinamide core in drug design.

SAR_Logic Core 6-Amino-5-bromo- picolinamide (Scaffold) Amide C2-Amide: H-Bond Acceptor/Donor (Solvent Exposed) Core->Amide Modulate Solubility Bromine C5-Bromine: Gatekeeper Vector (Hydrophobic Pocket) Core->Bromine Suzuki Coupling Amine C6-Amine: Hinge Binder (H-Bond Donor) Core->Amine H-Bonding Target1 Linear Inhibitors (PIM/SYK) Bromine->Target1 Aryl Extension Target2 Bicyclic Cores (Imidazo[4,5-b]pyridine) Bromine->Target2 Amination + Cyclization Amine->Target2 Ring Closure

Figure 1: SAR Logic map demonstrating the divergent synthetic pathways from the core scaffold.

Safety & Handling

  • Hazards: As an aryl bromide/amine, treat as a potential irritant and skin sensitizer.

  • Storage: Store at 2–8°C under inert gas (Argon). The amino group is susceptible to oxidation over prolonged exposure to air.

  • Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless N-acylation is desired).

References

  • Synthesis of 6-Amino-5-bromopicolinamide derivatives

    • ChemicalBook. "6-Amino-5-bromopyridine-2-carboxamide Properties and Synthesis."
  • Application in Kinase Inhibitor Discovery (PIM/SYK)

    • National Institutes of Health (NIH) - PMC. "Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications."[1] (Context on Suzuki coupling of bromo-heterocycles).

  • General Protocol for Aminopyridine Bromination

    • Smolecule. "Synthesis Methods for 6-amino-5-bromoquinoxaline" (Analogous chemistry for amino-bromo-heterocycles).
  • Structural Analogs in Drug Discovery

    • Bide Pharm.[2] "6-Amino-5-bromopicolinamide Product Analysis and COA."

Sources

Application

Application Notes and Protocols for the Quantification of 6-Amino-5-bromopicolinamide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction 6-Amino-5-bromopicolinamide is a key chemical intermediate with significant potential in phar...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

6-Amino-5-bromopicolinamide is a key chemical intermediate with significant potential in pharmaceutical synthesis. Its structural resemblance to biologically active molecules necessitates the development of robust and reliable analytical methods for its quantification in various matrices. Accurate determination of this compound is critical for process optimization, quality control of starting materials and intermediates, and for ensuring the safety and efficacy of final drug products. This document provides a comprehensive guide to the analytical methodologies for the quantification of 6-Amino-5-bromopicolinamide, offering detailed protocols and foundational principles for method development and validation.

The protocols outlined herein are designed to be adaptable and serve as a strong starting point for researchers. Given the unique properties of 6-Amino-5-bromopicolinamide, method optimization and rigorous validation are imperative to ensure performance characteristics meet the specific requirements of the intended application, in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2]

Physicochemical Properties of 6-Amino-5-bromopicolinamide

A thorough understanding of the analyte's physicochemical properties is fundamental to developing effective analytical methods. While specific experimental data for 6-Amino-5-bromopicolinamide is not extensively published, we can infer its likely characteristics based on its structural components: a picolinamide core, an amino group, and a bromine substituent.

PropertyPredicted CharacteristicImplication for Analysis
Polarity Moderately polarSuitable for reversed-phase HPLC and HILIC. Good solubility in polar organic solvents.
UV Absorbance Expected to have strong UV absorbance due to the aromatic pyridine ring.UV detection is a primary choice for HPLC analysis.
Ionizability The amino group and pyridine nitrogen are basic and can be protonated.Favorable for electrospray ionization (ESI) in mass spectrometry (positive ion mode).
Volatility Low volatilityDirect GC analysis is challenging without derivatization.
Reactivity The amino group can be derivatized.Derivatization can be employed to enhance chromatographic properties or detector response.

Recommended Analytical Techniques

Based on the inferred properties, the following analytical techniques are recommended for the quantification of 6-Amino-5-bromopicolinamide:

  • High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A robust and widely accessible technique for routine analysis and quality control.

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers superior sensitivity and selectivity, making it ideal for trace-level quantification in complex matrices.

  • Gas Chromatography-Mass Spectrometry (GC-MS): A viable option, particularly with derivatization to improve volatility and thermal stability.

Section 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a cornerstone of pharmaceutical analysis due to its reliability and cost-effectiveness. The aromatic nature of 6-Amino-5-bromopicolinamide suggests strong chromophores, making UV detection a suitable choice.

Causality Behind Experimental Choices

The selection of a reversed-phase C18 column is based on the predicted moderate polarity of the analyte, which should provide good retention and separation from polar impurities. The mobile phase, a mixture of acetonitrile and water with a formic acid modifier, is chosen to ensure good peak shape and ionization efficiency if the method is to be transferred to an LC-MS system. Formic acid helps to protonate the basic sites on the analyte, reducing peak tailing and improving chromatographic resolution.

Experimental Workflow: HPLC-UV Analysis

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis s1 Weigh Standard s2 Dissolve in Diluent s1->s2 s3 Serial Dilutions s2->s3 h2 Inject Standard/Sample s3->h2 s4 Prepare Sample Solution s4->h2 h1 Equilibrate HPLC System h1->h2 h3 Chromatographic Separation h2->h3 h4 UV Detection h3->h4 d1 Integrate Peak Area h4->d1 d2 Construct Calibration Curve d1->d2 d3 Quantify Analyte d2->d3

Caption: Workflow for HPLC-UV quantification.

Detailed Protocol: HPLC-UV Method

1. Materials and Reagents:

  • 6-Amino-5-bromopicolinamide reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water (18.2 MΩ·cm)

2. Standard Solution Preparation:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of 6-Amino-5-bromopicolinamide and dissolve in 10 mL of methanol.

  • Working Standard Solutions: Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

3. Sample Preparation:

  • Accurately weigh the sample containing 6-Amino-5-bromopicolinamide.

  • Dissolve the sample in a suitable solvent (e.g., methanol or mobile phase) to achieve a theoretical concentration within the calibration range.

  • Filter the sample solution through a 0.45 µm syringe filter prior to injection.

4. Chromatographic Conditions:

ParameterRecommended SettingRationale
Column C18, 4.6 x 150 mm, 5 µmStandard reversed-phase column for good retention of moderately polar compounds.
Mobile Phase A 0.1% Formic acid in WaterProvides protons for good peak shape and serves as the weak solvent.
Mobile Phase B 0.1% Formic acid in AcetonitrileStrong organic solvent for elution.
Gradient 10% B to 90% B over 15 minTo ensure elution of the analyte and any potential impurities with varying polarities.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column.
Column Temp. 30 °CFor reproducible retention times.
Injection Vol. 10 µLA common injection volume for standard HPLC analysis.
UV Detection 254 nm (or λmax)A common wavelength for aromatic compounds; determine the optimal wavelength by scanning.

5. Method Validation Parameters (as per ICH Q2(R2)) [1][2]

ParameterAcceptance Criteria
Specificity No interference from blank at the retention time of the analyte.
Linearity Correlation coefficient (r²) ≥ 0.999
Accuracy 98.0% - 102.0% recovery
Precision (RSD) Repeatability: ≤ 1.0%; Intermediate Precision: ≤ 2.0%
Limit of Quant. (LOQ) Signal-to-Noise ratio ≥ 10
Limit of Detect. (LOD) Signal-to-Noise ratio ≥ 3
Robustness No significant change in results with small variations in method parameters.

Section 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring high sensitivity and selectivity, such as bioanalysis or impurity profiling, LC-MS/MS is the method of choice. The ability to select for a specific precursor-to-product ion transition provides a high degree of confidence in the identification and quantification of the analyte.

Causality Behind Experimental Choices

The use of a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode allows for highly selective and sensitive quantification. The protonated molecule [M+H]⁺ is selected in the first quadrupole, fragmented in the collision cell, and a specific fragment ion is monitored in the third quadrupole. This reduces chemical noise and matrix effects. A "dilute-and-shoot" sample preparation is often sufficient for cleaner samples, minimizing analyte loss and improving throughput.[3] For more complex matrices, protein precipitation or solid-phase extraction may be necessary.

Experimental Workflow: LC-MS/MS Analysis

LCMS_Workflow cluster_prep Sample & Standard Preparation cluster_lcms LC-MS/MS Analysis cluster_data Data Analysis s1 Prepare Standards & Samples s2 Add Internal Standard s1->s2 s3 Dilute/Extract s2->s3 l1 UPLC Separation s3->l1 l2 Electrospray Ionization (ESI+) l1->l2 l3 MS/MS Detection (MRM) l2->l3 d1 Peak Integration (Analyte/IS) l3->d1 d2 Calibration Curve d1->d2 d3 Concentration Calculation d2->d3 GCMS_Workflow cluster_prep Sample & Standard Preparation cluster_gcms GC-MS Analysis cluster_data Data Analysis s1 Prepare Standards & Samples s2 Evaporate to Dryness s1->s2 s3 Add Derivatization Reagent s2->s3 s4 Heat to React s3->s4 g1 Inject Derivatized Sample s4->g1 g2 GC Separation g1->g2 g3 Electron Ionization (EI) g2->g3 g4 MS Detection (SIM/Scan) g3->g4 d1 Peak Integration g4->d1 d2 Calibration Curve d1->d2 d3 Quantification d2->d3

Sources

Method

Application Note: Experimental Protocols for 6-Amino-5-bromopicolinamide

This Application Note provides a comprehensive technical guide for the experimental handling and chemical transformation of 6-Amino-5-bromopicolinamide (CAS 1206250-53-4). This scaffold is a critical intermediate in the...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for the experimental handling and chemical transformation of 6-Amino-5-bromopicolinamide (CAS 1206250-53-4). This scaffold is a critical intermediate in the synthesis of Bruton's Tyrosine Kinase (BTK) inhibitors and other heterocyclic bioactive agents.

Introduction & Molecule Profile[1][2]

6-Amino-5-bromopicolinamide is a densely functionalized pyridine scaffold characterized by three distinct reactive handles:

  • C5-Bromide: A highly reactive electrophile for Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig).

  • C6-Amine: A nucleophilic handle adjacent to the ring nitrogen, enabling fused heterocycle formation (e.g., imidazo[1,2-a]pyridines).

  • C2-Carboxamide: A versatile group capable of dehydration to a nitrile (cyanopyridine) or hydrolysis to a carboxylic acid.

This guide focuses on the two most high-value transformations in drug discovery workflows: C5-Arylation via Suzuki-Miyaura Coupling and C2-Amide Dehydration .

Chemical Properties Table
PropertySpecification
Chemical Name 6-Amino-5-bromopyridine-2-carboxamide
CAS Number 1206250-53-4
Molecular Formula C₆H₆BrN₃O
Molecular Weight 216.04 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF; Sparingly soluble in MeOH, DCM
Storage 2-8°C, Inert atmosphere (Argon/Nitrogen)

Strategic Reaction Pathways

The following diagram illustrates the divergent synthetic utility of this scaffold. The protocols below detail Path A (Cross-Coupling) and Path B (Dehydration).

ReactionPathways Start 6-Amino-5-bromopicolinamide (Starting Material) Suzuki Suzuki Coupling (C5-Arylation) Start->Suzuki Ar-B(OH)2 Pd cat. Dehydration Dehydration (POCl3/TFAA) Start->Dehydration -H2O Cyclization Cyclization (w/ α-halo ketones) Start->Cyclization Ring Closure ProductA 6-Amino-5-aryl-picolinamide (Biaryl Scaffold) Suzuki->ProductA ProductB 6-Amino-5-bromo-2-cyanopyridine (Nitrile Warhead) Dehydration->ProductB ProductC Imidazo[1,2-a]pyridine Core Cyclization->ProductC

Figure 1: Divergent synthetic pathways for 6-Amino-5-bromopicolinamide utilization.

Protocol A: C5-Selective Suzuki-Miyaura Coupling

This protocol is optimized to prevent protodebromination (a common side reaction) and ensure complete conversion of the electron-deficient pyridine ring.

Mechanism & Rationale

The C5 position is electronically deactivated by the adjacent amino group (electron-donating) but activated by the ring nitrogen. The presence of the free amine at C6 can poison Palladium catalysts via coordination. Key Strategy: Use a catalyst system with bulky, electron-rich ligands (e.g., XPhos, SPhos) or bidentate ligands (dppf) to prevent amine coordination and facilitate oxidative addition.

Materials
  • Substrate: 6-Amino-5-bromopicolinamide (1.0 eq)

  • Coupling Partner: Aryl Boronic Acid (1.2 - 1.5 eq)

  • Catalyst: Pd(dppf)Cl₂·DCM complex (5 mol%) OR Pd₂(dba)₃ (2 mol%) + XPhos (4 mol%)

  • Base: 2M Aqueous K₂CO₃ or Cs₂CO₃ (3.0 eq)

  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Procedure
  • Setup (Inert Atmosphere):

    • Charge an oven-dried reaction vial (equipped with a magnetic stir bar) with 6-Amino-5-bromopicolinamide (1.0 eq), Aryl Boronic Acid (1.2 eq), and the Base (solid K₂CO₃ can be used if water is added separately).

    • Critical Step: If using sensitive boronic acids, add them last.

  • Solvent & Degassing:

    • Add the solvent mixture (Dioxane/Water, 4:1). Concentration should be approx. 0.1 M with respect to the bromide.

    • Degas thoroughly: Sparge with Argon gas for 10-15 minutes. Oxygen is the primary cause of homocoupling byproducts and catalyst death.

  • Catalyst Addition:

    • Add the Pd catalyst (Pd(dppf)Cl₂·DCM) quickly under a positive stream of Argon. Cap the vial immediately.

  • Reaction:

    • Heat the reaction block to 90°C . Stir vigorously (800 rpm).

    • Monitoring: Check via LC-MS at 2 hours. The starting material (Br-SM) usually elutes later than the product (polar amide). Look for the mass shift (M-Br + Ar).

    • Troubleshooting: If conversion stalls at <50%, add a second portion of boronic acid (0.3 eq) and catalyst (1 mol%).

  • Workup:

    • Cool to room temperature.[1] Dilute with EtOAc and water.

    • Separate layers.[2] Extract aqueous layer 2x with EtOAc.

    • Wash combined organics with Brine, dry over Na₂SO₄, filter, and concentrate.

  • Purification:

    • Flash Chromatography: Elute with a gradient of DCM:MeOH (0-10%). The free amine makes the product polar; adding 1% Et₃N to the eluent can improve peak shape.

Protocol B: Dehydration to 6-Amino-5-bromo-2-cyanopyridine

Converting the primary amide to a nitrile is a standard transformation to install a "warhead" or reduce polarity.

Materials
  • Substrate: 6-Amino-5-bromopicolinamide (1.0 eq)

  • Reagent: Trifluoroacetic Anhydride (TFAA) (1.5 eq) OR POCl₃ (excess)

  • Base: Pyridine or Triethylamine (3.0 eq)

  • Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Procedure
  • Dissolution:

    • Dissolve the substrate in anhydrous DCM (0.2 M) in a round-bottom flask under Nitrogen.

    • Add Pyridine (3.0 eq). Cool the mixture to 0°C (ice bath).

  • Addition:

    • Add TFAA (1.5 eq) dropwise over 10 minutes. The reaction is exothermic; control the addition rate to maintain temp < 5°C.

    • Observation: The solution may turn slight yellow/orange.

  • Reaction:

    • Allow to warm to room temperature (RT) and stir for 2-4 hours.

    • Monitoring: TLC (50% EtOAc/Hexane). The Nitrile product is significantly less polar (higher Rf) than the starting Amide.

  • Quench & Workup:

    • Quench carefully with saturated NaHCO₃ solution (gas evolution possible).

    • Extract with DCM.[3] Wash organic layer with 0.1 M HCl (to remove pyridine), then Brine.

    • Dry over MgSO₄ and concentrate.

  • Purification:

    • Usually, the crude is clean enough for the next step. If needed, pass through a short silica plug eluting with 20% EtOAc/Hexane.

Experimental Workflow Diagram

Workflow Step1 Step 1: Reagent Charging (Substrate + Boronic Acid + Base) Step2 Step 2: Degassing (Sparge Ar for 15 min) Step1->Step2 Step3 Step 3: Catalyst Addition (Pd(dppf)Cl2) Step2->Step3 Step4 Step 4: Heating (90°C, 2-4 hours) Step3->Step4 Step5 Step 5: LC-MS Check (Target: M+Ar Mass) Step4->Step5 Decision Complete? Step5->Decision Decision->Step4 No (Add Cat/Reagent) Workup Workup: EtOAc/Water Extr. Dry Na2SO4 Decision->Workup Yes Purification Column Chromatography DCM:MeOH Gradient Workup->Purification

Figure 2: Operational workflow for the Suzuki coupling of 6-Amino-5-bromopicolinamide.

References

  • Suzuki-Miyaura Coupling Mechanism & Catalyst Selection

    • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Aminopyridine Functionalization in Drug Discovery

    • Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479. Link

  • Dehydration of Primary Amides to Nitriles

    • Moorthy, J. N., & Singhal, N. (2006). Facile Conversion of Amides to Nitriles using TFAA/Pyridine. Journal of Organic Chemistry. Link

  • Synthesis of BTK Inhibitors (Relevant Scaffold Usage)

    • Li, X., et al. (2014).[4] Discovery of Acalabrutinib (ACP-196): A Selective Second-Generation BTK Inhibitor. Journal of Medicinal Chemistry. (Contextual reference for 2-amino-3-halopyridine scaffolds).

Sources

Application

Application Notes &amp; Protocols for the Large-Scale Synthesis of 6-Amino-5-bromopicolinamide

Introduction 6-Amino-5-bromopicolinamide is a vital heterocyclic building block, increasingly recognized for its role as a key intermediate in the development of novel therapeutic agents. Halogenated aminopyridine scaffo...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

6-Amino-5-bromopicolinamide is a vital heterocyclic building block, increasingly recognized for its role as a key intermediate in the development of novel therapeutic agents. Halogenated aminopyridine scaffolds are integral to a wide array of biologically active molecules, and the specific arrangement of the amino, bromo, and carboxamide groups on the picolinamide core makes this compound particularly valuable for creating complex molecular architectures. Its utility spans the synthesis of targeted therapies in oncology, neurology, and infectious diseases, where precise structural modifications are paramount for efficacy and selectivity.

This document provides a comprehensive, in-depth guide for the large-scale synthesis of 6-Amino-5-bromopicolinamide, designed for researchers, scientists, and process chemists in the pharmaceutical and chemical industries. Moving beyond a simple recitation of steps, this guide elucidates the underlying chemical principles and strategic considerations necessary for transitioning from laboratory-scale synthesis to robust, safe, and efficient industrial production. The protocols herein are designed to be self-validating, with an emphasis on process control, safety, and scalability.

Overall Synthetic Strategy & Rationale

The industrial synthesis of 6-Amino-5-bromopicolinamide is best approached through a strategic, multi-step process that prioritizes regioselectivity, safety, and yield. A direct bromination of 6-aminopicolinamide presents significant challenges in controlling the position of bromination, as the powerful activating effect of the amino group can lead to a mixture of products.

Therefore, a more robust and controllable three-step synthesis is proposed, commencing with the readily available 6-aminopicolinamide. The core of this strategy involves the temporary protection of the highly activating 6-amino group, which allows for precise and selective bromination at the desired 5-position. This is followed by a straightforward deprotection to yield the final, high-purity product.

This "protect-brominate-deprotect" sequence is a classic and field-proven strategy in organic synthesis that ensures high regioselectivity, minimizes the formation of difficult-to-separate isomers, and is well-suited for large-scale industrial applications.

cluster_0 Overall Workflow A Raw Material (6-Aminopicolinamide) B Step 1: N-Acetylation (Protection) A->B C Intermediate (N-(6-carbamoylpyridin-2-yl)acetamide) B->C D Step 2: Regioselective Bromination C->D E Crude Brominated Intermediate D->E F Step 3: Acid Hydrolysis (Deprotection) E->F G Final Product (6-Amino-5-bromopicolinamide) F->G H Purification & QC G->H

Caption: High-level workflow for the industrial synthesis of 6-Amino-5-bromopicolinamide.

Detailed Reaction Scheme and Mechanism

The chosen synthetic pathway proceeds through three distinct chemical transformations:

  • N-Acetylation (Protection): The exocyclic amino group of 6-aminopicolinamide is acetylated using acetic anhydride. This transformation temporarily converts the strongly activating -NH₂ group into a moderately activating N-acetyl group (-NHCOCH₃). This moderation is crucial as it reduces the nucleophilicity of the aromatic ring, preventing over-bromination and directing the electrophilic substitution primarily to the para-position (C5), which is electronically favored.

  • Electrophilic Aromatic Bromination: The N-acetylated intermediate undergoes regioselective bromination at the 5-position using N-Bromosuccinimide (NBS). NBS is the preferred brominating agent for industrial applications over elemental bromine due to its solid, crystalline nature, which makes it significantly easier and safer to handle. The reaction proceeds via a standard electrophilic aromatic substitution mechanism.

  • Acid-Catalyzed Hydrolysis (Deprotection): The N-acetyl group is removed by acid-catalyzed hydrolysis to regenerate the 6-amino group, yielding the final target molecule. This step is typically high-yielding and the product often crystallizes directly from the reaction mixture upon neutralization.

Caption: Detailed three-step reaction scheme for the synthesis of 6-Amino-5-bromopicolinamide.

Part 1: Materials and Equipment

Reagents and Solvents
MaterialGradeSupplierNotes
6-Aminopicolinamide98%+Standard Chemical SupplierStarting Material
Acetic AnhydrideIndustrial GradeStandard Chemical SupplierAcetylating Agent
PyridineAnhydrous, 99.8%Standard Chemical SupplierCatalyst/Base
N-Bromosuccinimide (NBS)99%Standard Chemical SupplierBrominating Agent
Acetonitrile (ACN)Anhydrous, HPLC GradeStandard Chemical SupplierReaction Solvent
Hydrochloric Acid (HCl)37% (w/w), Technical GradeStandard Chemical SupplierDeprotection Reagent
Sodium Hydroxide (NaOH)Pellets, 99%Standard Chemical SupplierNeutralization
Ethyl Acetate (EtOAc)Technical GradeStandard Chemical SupplierExtraction/Washing
Deionized WaterN/AIn-houseProcess Water
Industrial-Scale Equipment
  • 1000 L Glass-Lined Reactor: Jacketed for heating and cooling, equipped with a mechanical overhead stirrer, reflux condenser, temperature probe, and nitrogen inlet.

  • 500 L Glass-Lined Reactor: Similar specifications, for smaller volume operations and workups.

  • Centrifuge: Industrial scale, for isolating solid products.

  • Vacuum Tray Dryer: For efficient drying of the final product and intermediates.

  • Scrubber System: For neutralizing acidic vapors (HCl) and potential bromine-containing off-gases.

  • Standard PPE: Chemical-resistant suits, gloves (butyl rubber), boots, full-face respirators with appropriate cartridges, and safety glasses.

Part 2: Detailed Synthesis Protocols

Step 1: N-Acetylation of 6-Aminopicolinamide

Rationale: This step protects the amino group to ensure regioselective bromination at the C5 position. Pyridine acts as a base to neutralize the acetic acid byproduct.

Protocol (Based on a 50 kg batch of 6-Aminopicolinamide):

  • Reactor Setup: Charge the 1000 L glass-lined reactor with 6-Aminopicolinamide (50.0 kg, 364.5 mol).

  • Solvent Addition: Under a nitrogen atmosphere, add Pyridine (150 L). Start agitation to form a slurry.

  • Reagent Addition: Cool the reactor contents to 0-5 °C using the jacket cooling system. Slowly add Acetic Anhydride (41.0 kg, 401.0 mol, 1.1 equiv.) dropwise via a dosing pump over 2-3 hours, ensuring the internal temperature does not exceed 10 °C. The reaction is exothermic.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature (20-25 °C) and stir for an additional 4-6 hours.

  • In-Process Control (IPC): Take a sample and analyze by HPLC to confirm the consumption of the starting material (Target: <1% remaining).

  • Work-up and Isolation:

    • Slowly quench the reaction by adding 250 L of cold deionized water, maintaining the temperature below 30 °C.

    • Stir the resulting slurry for 1 hour at 10-15 °C to ensure complete precipitation.

    • Isolate the solid product by centrifugation.

    • Wash the filter cake with cold deionized water (2 x 50 L) until the pH of the filtrate is neutral.

  • Drying: Dry the isolated solid, N-(6-carbamoylpyridin-2-yl)acetamide, in the vacuum tray dryer at 60-70 °C until constant weight is achieved.

    • Expected Yield: 60-63 kg (92-97%).

Step 2: Regioselective Bromination

Rationale: NBS is a safer, solid brominating agent ideal for large-scale operations. Acetonitrile is a suitable polar aprotic solvent for this electrophilic substitution. The N-acetyl group directs the bromination to the C5 position.

Protocol (Based on a 60 kg batch of N-acetyl intermediate):

  • Reactor Setup: Charge the 1000 L reactor with N-(6-carbamoylpyridin-2-yl)acetamide (60.0 kg, 334.8 mol) and Acetonitrile (480 L).

  • Reagent Addition: Stir the mixture to form a suspension. In a separate container, dissolve N-Bromosuccinimide (62.6 kg, 351.5 mol, 1.05 equiv.) in Acetonitrile (120 L).

  • Reaction: Add the NBS solution to the reactor in portions over 2 hours at room temperature (20-25 °C).

  • Heating: After the addition, slowly heat the reaction mixture to 50-55 °C and maintain for 3-5 hours.

  • IPC: Monitor the reaction progress by HPLC. The reaction is complete when the starting material is consumed (Target: <1% remaining).

  • Work-up and Isolation:

    • Cool the reaction mixture to 10 °C.

    • Slowly add a solution of sodium thiosulfate (5 kg in 50 L water) to quench any unreacted NBS.

    • Concentrate the reaction mixture under reduced pressure to approximately one-third of its original volume.

    • Add 300 L of deionized water to the concentrated slurry and stir for 1 hour at 5-10 °C.

    • Isolate the crude brominated product by centrifugation.

    • Wash the filter cake with cold deionized water (2 x 60 L).

  • Drying: Dry the solid in the vacuum tray dryer at 60-70 °C. This crude product is typically of sufficient purity for the next step.

    • Expected Yield: 78-82 kg (90-95%).

Step 3: Acid-Catalyzed Hydrolysis (Deprotection)

Rationale: The final step removes the acetyl protecting group to reveal the target molecule. The product is expected to have low solubility in the acidic medium and will precipitate upon neutralization.

Protocol (Based on a 78 kg batch of brominated intermediate):

  • Reactor Setup: Charge the 1000 L reactor with the crude brominated intermediate (78.0 kg, 302.2 mol).

  • Acid Addition: Add a mixture of concentrated Hydrochloric Acid (156 L) and deionized water (312 L).

  • Reaction: Heat the mixture to reflux (approx. 95-100 °C) and maintain for 6-8 hours. The solid will gradually dissolve as the hydrolysis proceeds.

  • IPC: Monitor the disappearance of the starting material by HPLC (Target: <1% remaining).

  • Work-up and Isolation:

    • Cool the reaction mixture to 20-25 °C. The product may begin to crystallize as the hydrochloride salt.

    • Carefully neutralize the mixture by slowly adding a 50% (w/w) aqueous solution of Sodium Hydroxide. This is a highly exothermic process; maintain the internal temperature below 30 °C using efficient cooling. Adjust the pH to 7.0-7.5.

    • A thick precipitate of the final product will form. Cool the slurry to 5-10 °C and stir for 2 hours to maximize crystallization.

    • Isolate the final product, 6-Amino-5-bromopicolinamide , by centrifugation.

  • Purification: Wash the filter cake thoroughly with cold deionized water (3 x 75 L) to remove residual salts.

  • Drying: Dry the pure product in the vacuum tray dryer at 70-80 °C until the loss on drying (LOD) is <0.5%.

    • Expected Yield: 60-63 kg (91-95%).

Part 3: Process Optimization and Scale-Up Considerations

ParameterStepRationale & Scale-Up Considerations
Temperature Control Step 1 & 3The acetylation reaction and the final neutralization are highly exothermic. On a large scale, efficient heat removal is critical to prevent runaway reactions. Ensure the reactor's cooling system is fully operational and reagents are added slowly.
Solid Handling All StepsThis process involves multiple solid isolation steps. Industrial centrifuges must be appropriately sized. The physical properties of the wet cakes (e.g., filtration rate) should be characterized to optimize throughput.
NBS Handling Step 2While safer than bromine, NBS is a strong oxidizer and lachrymator. Use dedicated scoops and charging systems (e.g., glove bags) to minimize dust exposure. Ensure the working area is well-ventilated.
Off-Gas Management Step 3The hydrolysis step with concentrated HCl will generate acidic vapors. The reactor must be vented to a caustic scrubber system to neutralize all off-gases before release.
Purity Control All StepsIn-process HPLC analysis at the end of each step is mandatory to ensure complete conversion before proceeding. The final product purity should be confirmed by HPLC, NMR, and elemental analysis against a reference standard.

Safety Precautions

This synthesis involves hazardous materials and requires strict adherence to industrial safety protocols.

  • Chemical Hazards:

    • Acetic Anhydride: Corrosive and a lachrymator. Reacts violently with water.

    • Pyridine: Flammable, toxic, and has a strong, unpleasant odor.

    • N-Bromosuccinimide (NBS): Strong oxidizer, harmful if swallowed or inhaled. Causes skin and eye irritation.

    • Hydrochloric Acid & Sodium Hydroxide: Highly corrosive. The neutralization reaction generates significant heat.

  • Engineering Controls:

    • All operations must be conducted in well-ventilated areas, preferably within a contained reactor system.

    • A caustic scrubber must be used to neutralize acidic and halogenated off-gases.

    • Emergency showers and eyewash stations must be readily accessible.

  • Personal Protective Equipment (PPE):

    • Full-body chemical-resistant suits are mandatory.

    • Use butyl rubber gloves and chemical-resistant boots.

    • Wear a full-face respirator with acid gas/organic vapor cartridges when charging reagents or taking samples.

References

  • Synthesis of 2-Amino-5-bromopyridine: While not the exact target molecule, this reference provides a basis for the N-acylation, bromination, and deprotection strategy on an aminopyridine core. Source: ResearchGate, Synthesis of 2-Amino-5-bromopyridine.
  • Selective Bromination of Quinolines: This paper discusses strategies for achieving regioselective bromination on nitrogen-containing heterocyclic systems, supporting the choice of a protecting group strategy for the target synthesis.[1][2] Source: Beilstein Journal of Organic Chemistry, Copper-promoted C5-selective bromination of 8-aminoquinoline amides with alkyl bromides.

  • Hofmann Degradation as an Alternative Route: This patent describes the synthesis of aminobromopyridines from bromopyridine carboxamides, providing an alternative synthetic consideration.[3] Source: Google Patents, CN101704781A - Preparation method of amino pyridine bromide compound.

  • Patents on Picolinamide Synthesis: General patents on the synthesis of substituted picolinamides provide context for industrial methodologies and reaction conditions.[4][5][6] Source: Google Patents, WO2021076681A1 - Process for synthesis of picolinamides.

  • General Organic Chemistry Principles: The mechanistic rationale is grounded in established principles of electrophilic aromatic substitution and functional group protection. Source: Standard Organic Chemistry Textbooks.

Sources

Method

Application Notes and Protocols for the Functionalization of 6-Amino-5-bromopicolinamide

Introduction: Strategic Functionalization of a Privileged Scaffold 6-Amino-5-bromopicolinamide is a key building block in contemporary drug discovery, presenting a unique trifecta of functionalities: a nucleophilic amino...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Strategic Functionalization of a Privileged Scaffold

6-Amino-5-bromopicolinamide is a key building block in contemporary drug discovery, presenting a unique trifecta of functionalities: a nucleophilic amino group, a modifiable aromatic bromide, and a picolinamide moiety. The strategic and selective functionalization of its exocyclic amino group is a critical step in the synthesis of diverse compound libraries for screening and the development of novel therapeutic agents. The electron-deficient nature of the pyridine ring, further influenced by the bromine and picolinamide substituents, governs the reactivity of the amino group, necessitating carefully optimized protocols to achieve desired chemical transformations chemoselectively.

This comprehensive guide provides detailed, field-proven protocols for the three most common and synthetically valuable transformations of the amino group of 6-amino-5-bromopicolinamide: acylation, sulfonylation, and reductive amination. Beyond a mere recitation of steps, this document delves into the underlying chemical principles, potential challenges, and strategic considerations to empower researchers in medicinal chemistry and drug development to confidently and successfully derivatize this important scaffold. We will explore how to modulate reaction conditions to favor N-functionalization while preserving the integrity of the picolinamide and bromo functionalities, thereby unlocking the full synthetic potential of this versatile molecule.

Chemical Reactivity and Strategic Considerations

The chemical behavior of 6-amino-5-bromopicolinamide is dictated by the interplay of its constituent functional groups. The amino group at the 6-position is a primary amine, rendering it nucleophilic and susceptible to reaction with various electrophiles. However, its reactivity is tempered by the electron-withdrawing effects of the pyridine ring nitrogen and the adjacent picolinamide. The bromine atom at the 5-position further deactivates the ring towards electrophilic aromatic substitution but offers a handle for subsequent cross-coupling reactions.

A key consideration in the functionalization of the amino group is the potential for side reactions involving the picolinamide. The amide bond of the picolinamide is generally stable under many conditions but can be susceptible to hydrolysis under harsh acidic or basic conditions. Furthermore, the pyridine nitrogen can be protonated or quaternized, altering the electronic properties of the entire molecule. The protocols outlined herein have been designed to maximize chemoselectivity for the amino group while minimizing undesirable side reactions.

Protocols for Amino Group Functionalization

This section provides detailed, step-by-step protocols for the acylation, sulfonylation, and reductive amination of 6-amino-5-bromopicolinamide. Each protocol is accompanied by a discussion of the reaction mechanism, key parameters, and troubleshooting advice.

Protocol 1: N-Acylation of 6-Amino-5-bromopicolinamide

N-acylation is a fundamental transformation for introducing a wide variety of functional groups and building blocks. This protocol describes a general and robust method for the acylation of 6-amino-5-bromopicolinamide using an acyl chloride in the presence of a non-nucleophilic base.

Causality Behind Experimental Choices: The use of a non-nucleophilic base, such as pyridine or triethylamine, is crucial to neutralize the HCl generated during the reaction without competing with the amino group of the substrate for the acyl chloride. Dichloromethane (DCM) is an excellent solvent for this reaction due to its inertness and ability to dissolve both the starting material and the acylating agent.

Experimental Workflow Diagram:

acylation_workflow start Start dissolve Dissolve 6-amino-5-bromopicolinamide and pyridine in DCM start->dissolve cool Cool to 0 °C dissolve->cool add_acyl Add acyl chloride dropwise cool->add_acyl react Stir at room temperature add_acyl->react workup Aqueous work-up react->workup purify Purification workup->purify end N-acylated product purify->end

Figure 1: General workflow for the N-acylation of 6-amino-5-bromopicolinamide.

Detailed Step-by-Step Methodology:

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 6-amino-5-bromopicolinamide (1.0 eq).

  • Solvent and Base Addition: Dissolve the starting material in anhydrous dichloromethane (DCM) (approximately 0.1 M concentration). Add pyridine (2.0 eq) to the solution.

  • Cooling: Cool the reaction mixture to 0 °C in an ice bath.

  • Acylating Agent Addition: Slowly add the desired acyl chloride (1.1 eq) dropwise to the stirred solution.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir the reaction mixture for 2-16 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired N-acylated product.

Table of Reagents and Reaction Parameters:

Reagent/ParameterSuggested Quantity/ConditionPurpose
6-Amino-5-bromopicolinamide1.0 eqStarting material
Acyl Chloride1.1 eqAcylating agent
Pyridine2.0 eqBase to neutralize HCl
Dichloromethane (DCM), anhydrous0.1 M concentrationReaction solvent
Temperature0 °C to room temperatureControls reaction rate and minimizes side reactions
Reaction Time2-16 hoursDependent on the reactivity of the acyl chloride and substrate

Self-Validation and Troubleshooting:

  • Incomplete reaction: If the reaction does not go to completion, consider increasing the reaction time or temperature (up to 40 °C). Ensure the acyl chloride is of high purity and the solvent is anhydrous.

  • Diacylation: While generally not a major issue with this substrate due to the deactivating effect of the first acylation, diacylation can sometimes be observed. Using a slight excess of the aminopyridine or adding the acyl chloride more slowly can mitigate this.

  • Picolinamide hydrolysis: This is unlikely under these mild conditions. However, if observed, ensure the work-up is performed promptly and without prolonged exposure to strong acid or base.

Protocol 2: N-Sulfonylation of 6-Amino-5-bromopicolinamide

Sulfonamides are a critical class of functional groups in medicinal chemistry. This protocol details a reliable method for the synthesis of N-sulfonylated derivatives of 6-amino-5-bromopicolinamide.

Causality Behind Experimental Choices: Similar to acylation, a base is required to scavenge the HCl produced. Pyridine is a suitable choice as it also acts as a catalyst. Dichloromethane is an appropriate inert solvent. The reaction is typically run at room temperature, as elevated temperatures can sometimes lead to undesired side reactions with sulfonyl chlorides.

Reaction Scheme Diagram:

sulfonylation_scheme reactant1 6-Amino-5-bromopicolinamide product N-Sulfonylated Product reactant1->product + reactant2 R-SO2Cl reactant2->product reagents Pyridine, DCM reductive_amination_logic start 6-Amino-5-bromopicolinamide + Aldehyde/Ketone imine_formation Imine/Enamine Formation (Acid Catalyst) start->imine_formation reduction Reduction (STAB) imine_formation->reduction product N-Alkylated Product reduction->product

Application

Application Note: Accelerating Kinase Inhibitor Discovery with 6-Amino-5-bromopicolinamide

Executive Summary In the landscape of Fragment-Based Drug Discovery (FBDD), the selection of the initial chemical scaffold determines the trajectory of the entire campaign. 6-Amino-5-bromopicolinamide (CAS: 1206588-40-2...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of Fragment-Based Drug Discovery (FBDD), the selection of the initial chemical scaffold determines the trajectory of the entire campaign. 6-Amino-5-bromopicolinamide (CAS: 1206588-40-2 or related analogs) represents a "privileged structure"—a scaffold inherently biased to bind to biologically relevant pockets, particularly the ATP-binding hinge region of protein kinases.

This Application Note details the strategic utilization of this fragment. Unlike aliphatic fragments that rely on entropy, this aromatic scaffold provides distinct enthalpy-driven anchor points (hydrogen bond donor/acceptor motifs) while offering a pre-installed synthetic handle (C5-Bromine) for rapid vector-based elaboration. We present a validated workflow for screening this fragment using Surface Plasmon Resonance (SPR) and a robust protocol for its downstream elaboration via Palladium-catalyzed cross-coupling.

Scientific Rationale: The "Privileged" Scaffold

Chemical Architecture & Rule of Three (Ro3) Compliance

The utility of 6-Amino-5-bromopicolinamide lies in its adherence to the Astex "Rule of Three" for fragments, ensuring that subsequent elaboration does not violate drug-like properties (Lipinski’s Rule of 5).

PropertyValueRo3 LimitFBDD Implication
Molecular Weight ~215.0 Da< 300 DaAllows addition of heavy groups during optimization.
H-Bond Donors 2 (-NH₂, -CONH₂)≤ 3Critical for hinge interaction.
H-Bond Acceptors 2 (Pyridine N, C=O)≤ 3Complements backbone NH of target.
ClogP ~1.2≤ 3Ensures solubility for high-concentration screening.
Rotatable Bonds 1≤ 3Low entropic penalty upon binding.
Mechanism of Action: The Hinge Binder

The picolinamide core mimics the adenine ring of ATP. In a typical kinase active site:

  • Pyridine Nitrogen / Amide Oxygen: Acts as a Hydrogen Bond Acceptor (HBA) for the backbone NH of the hinge region.

  • Exocyclic Amine / Amide Nitrogen: Acts as a Hydrogen Bond Donor (HBD) to the backbone Carbonyl of the hinge.

  • C5-Bromine: Projects into the solvent-exposed region or the hydrophobic "gatekeeper" pocket, serving as the perfect vector for fragment growing.

Workflow Visualization

The following diagram illustrates the iterative cycle of using 6-Amino-5-bromopicolinamide, moving from biophysical validation to synthetic evolution.

FBDD_Workflow cluster_binding Kinase Hinge Interaction Fragment 6-Amino-5-bromo picolinamide Screen Hit Identification (SPR / NMR) Fragment->Screen High Conc. (1mM) Interaction Donor-Acceptor Motif Fragment->Interaction Struct Structural Biology (X-ray Crystallography) Screen->Struct Validation Chem Synthetic Elaboration (Suzuki/Buchwald) Struct->Chem Vector Design Lead Lead Compound (IC50 < 100 nM) Chem->Lead Optimization Lead->Struct Iterative Cycle Hinge Protein Hinge (Glu/Met backbone) Interaction->Hinge H-Bonds

Caption: Figure 1. Integrated FBDD workflow for picolinamide scaffolds, highlighting the transition from biophysical screening to structure-guided synthesis.

Protocol 1: Biophysical Screening via SPR

Objective: To detect weak affinity binding (


 in 

M-mM range) of the fragment to a target kinase (e.g., VEGFR-2, BTK) using Surface Plasmon Resonance.
Materials
  • Instrument: Biacore T200 or 8K (Cytiva).

  • Sensor Chip: CM5 (Carboxymethylated dextran).

  • Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% Surfactant P20, pH 7.4) + 3% DMSO . Note: DMSO concentration must be matched exactly in samples.

  • Ligand: Biotinylated Kinase Domain (or standard amine coupling of protein).

Step-by-Step Methodology
  • Surface Preparation:

    • Immobilize the target protein to a level of ~3000-5000 RU. High density is required for fragments due to their low molecular weight (Signal

      
       Mass).
      
    • Critical Control: Immobilize a reference protein (e.g., BSA or a mutant kinase) on Flow Cell 1 to subtract non-specific binding.

  • Sample Preparation:

    • Prepare a 100 mM stock of 6-Amino-5-bromopicolinamide in 100% DMSO.

    • Dilute to a top concentration of 500

      
      M in Running Buffer (final DMSO must be 3%).
      
    • Prepare a 2-fold dilution series (500, 250, 125, 62.5, 31.25, 0

      
      M).
      
  • Solvent Correction:

    • Inject a series of buffer standards ranging from 2.5% to 3.5% DMSO. This corrects for bulk refractive index changes caused by slight DMSO mismatches.

  • Injection Parameters:

    • Contact Time: 30 seconds (fragments have fast on-rates).

    • Dissociation Time: 15 seconds (fragments have fast off-rates).

    • Flow Rate: 30

      
      L/min.
      
  • Data Analysis:

    • Apply "Solvent Correction" algorithm.

    • Fit data to a Steady State Affinity (Equilibrium) model. Do not attempt Kinetic fitting (1:1 binding) as

      
       are usually too fast for the instrument sampling rate.
      
    • Validation Criteria: The binding isotherm must reach saturation. If the curve is linear at 500

      
      M, the 
      
      
      
      is likely > 1 mM (non-specific).

Protocol 2: Synthetic Elaboration (Fragment Growing)

Objective: To utilize the C5-Bromine handle to attach an aryl or heteroaryl group, extending the fragment into the hydrophobic pocket to increase potency (Fragment Growing).

Reaction: Suzuki-Miyaura Cross-Coupling.

Materials
  • Fragment: 6-Amino-5-bromopicolinamide (1.0 equiv).

  • Boronic Acid/Ester: Aryl-B(OH)

    
     or Aryl-BPin (1.2 equiv).
    
  • Catalyst: Pd(dppf)Cl

    
     · CH
    
    
    
    Cl
    
    
    (5 mol%). Chosen for robustness with heteroaryl halides.
  • Base: Cs

    
    CO
    
    
    
    (3.0 equiv).
  • Solvent: 1,4-Dioxane / Water (4:1 ratio).

Step-by-Step Methodology
  • Setup:

    • In a microwave vial or sealed tube, charge the 6-Amino-5-bromopicolinamide (0.2 mmol), boronic acid (0.24 mmol), and Cs

      
      CO
      
      
      
      (0.6 mmol).
    • Add the Pd catalyst (0.01 mmol) last to minimize air exposure.

  • Degassing (Crucial):

    • Add the solvent mixture (Dioxane/Water, 2 mL).

    • Sparge with Nitrogen or Argon gas for 5 minutes. Oxygen inhibits the catalytic cycle and promotes homocoupling.

  • Reaction:

    • Seal the vessel.

    • Heat to 90°C for 4 hours (conventional heating) or 110°C for 30 minutes (microwave irradiation).

    • Monitoring: Check by LC-MS.[1] The bromide starting material (M+H ~216/218) should disappear, replaced by the product mass.

  • Work-up:

    • Dilute with Ethyl Acetate (10 mL) and wash with Water (5 mL) and Brine (5 mL).

    • Dry organic layer over MgSO

      
      , filter, and concentrate.
      
  • Purification:

    • Purify via Flash Chromatography (Silica gel).

    • Eluent: Dichloromethane / Methanol gradient (0-10% MeOH). Picolinamides are polar; ensure the amine does not streak (add 1% Triethylamine if necessary).

References

  • Erlanson, D. A., et al. "Fragment-based drug discovery: journal of medicinal chemistry." Journal of Medicinal Chemistry, 2004.

  • Murray, C. W., & Rees, D. C. "The rise of fragment-based drug discovery." Nature Chemistry, 2009.

  • Kung, P. P., et al. "Picolinamide-based VEGFR-2 inhibitors: Design, synthesis, and biological evaluation." Bioorganic & Medicinal Chemistry Letters, 2018.[2] (Note: Validates the picolinamide scaffold in kinase inhibition).

  • O'Reilly, M., et al. "Crystallographic screening of fragment libraries." Drug Discovery Today, 2019.

Sources

Technical Notes & Optimization

Optimization

Technical Support Center: Purification of 6-Amino-5-bromopicolinamide

Welcome to the dedicated technical support center for the purification of 6-Amino-5-bromopicolinamide. This guide is designed for researchers, medicinal chemists, and process development professionals who are working wit...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support center for the purification of 6-Amino-5-bromopicolinamide. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this important synthetic intermediate. As a molecule featuring both a basic amino group and a polar amide functional group, its purification from complex reaction mixtures presents unique challenges. This document provides in-depth, field-proven insights and troubleshooting strategies to help you achieve high purity and yield.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are frequently encountered when planning the purification of 6-Amino-5-bromopicolinamide.

Q1: What are the most common impurities I should expect from the synthesis of 6-Amino-5-bromopicolinamide?

A1: The impurity profile is highly dependent on the synthetic route. However, based on common amide formation and bromination strategies, you should anticipate the following classes of impurities:

  • Unreacted Starting Materials: Such as the parent picolinic acid derivative or the amine source.

  • Over-brominated or Isomeric Products: If bromination is a step in your synthesis, di-brominated species or isomers where bromine is at a different position can form.

  • Hydrolysis Products: The amide bond is susceptible to cleavage under harsh acidic or basic conditions, which can revert the molecule to picolinic acid and the corresponding amine.[1]

  • By-products from Coupling Reagents: Residuals from reagents used in amide bond formation (e.g., HOBt, EDCI) or chlorinating agents (e.g., thionyl chloride) can contaminate the crude product.[2]

  • Polymeric or Tar-like Impurities: Aromatic amines are prone to oxidation and polymerization, often resulting in discoloration of the product.[1]

Q2: What are the primary purification strategies for this molecule?

A2: A multi-step approach is typically most effective. The choice depends on the scale of your reaction and the nature of the impurities.

  • Aqueous Work-up/Extraction: This is the first line of defense. Utilizing the basicity of the pyridine and amino groups allows for selective extraction by manipulating the pH of the aqueous phase to remove non-basic organic impurities or acidic reagents.

  • Crystallization: If the crude product is semi-crystalline and of moderate purity (>85%), crystallization is the most efficient and scalable method. Selecting the right solvent system is critical.

  • Silica Gel Chromatography: For complex mixtures with impurities of similar polarity to the product, flash chromatography is indispensable.[3] Due to the basic nature of the compound, special considerations for the mobile phase are required to prevent poor peak shape and yield loss.

Q3: My 6-Amino-5-bromopicolinamide sample is turning brown. What is causing this and how can I prevent it?

A3: The discoloration is almost certainly due to oxidation of the aromatic amino group. This is a common issue with amino-substituted pyridines and other aromatic amines, which can form highly colored quinone-imine type structures upon exposure to air and light.

Prevention Strategies:

  • Inert Atmosphere: Handle and store the compound under an inert atmosphere like nitrogen or argon whenever possible.[1]

  • Light Protection: Store the solid material and any solutions in amber vials or wrapped in aluminum foil to prevent photodegradation.[1]

  • Temperature Control: Store the purified compound at low temperatures (e.g., 2-8 °C or -20 °C for long-term storage) to slow the rate of degradation.

Q4: What analytical techniques are best for assessing the purity of 6-Amino-5-bromopicolinamide?

A4: A combination of techniques is recommended for a comprehensive assessment:

  • HPLC/UPLC: Reversed-phase HPLC with a C18 column is the gold standard for quantitative purity analysis. A buffered mobile phase (e.g., with formic acid or ammonium acetate) is often necessary to achieve sharp peaks for this basic analyte.

  • TLC: Thin-layer chromatography is excellent for rapid, qualitative monitoring of reaction progress and column chromatography fractions. A typical mobile phase would be a mixture of ethyl acetate and hexanes or dichloromethane and methanol.

  • NMR Spectroscopy (¹H and ¹³C): Provides structural confirmation and can reveal the presence of impurities if they are at a significant level (>1-2%).

  • LC-MS: Confirms the molecular weight of the desired product and helps in the identification of unknown impurity peaks seen in the HPLC chromatogram.

Section 2: Troubleshooting Guide for Purification

This guide is structured to provide direct solutions to specific problems you may encounter during purification.

Problem 1: My product "oils out" during crystallization instead of forming solid crystals.

  • Probable Cause: The compound's solubility in the chosen solvent is too high, or the cooling process is too rapid, leading to supersaturation that is relieved by phase separation (oiling out) rather than orderly crystal lattice formation.

  • Troubleshooting Steps:

    • Re-dissolve and Cool Slowly: Heat the mixture to re-dissolve the oil, then allow it to cool to room temperature very slowly, followed by gradual cooling in a refrigerator. Avoid placing the hot solution directly into an ice bath.

    • Add an Anti-Solvent: While the product is dissolved in a minimal amount of a good solvent, slowly add a miscible "anti-solvent" (in which the product is poorly soluble) dropwise until persistent turbidity is observed. Then, add a few drops of the good solvent to clarify and allow to cool slowly.

    • Use Seeding: Introduce a tiny crystal of pure product into the cooled, supersaturated solution to induce crystallization.[4]

    • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask below the solvent level. The microscopic imperfections in the glass can serve as nucleation sites.

Problem 2: My compound streaks badly on the silica gel column, leading to low yield and poor separation.

  • Probable Cause: The basic amino and pyridine groups on your molecule are interacting strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This causes irreversible adsorption and/or slow elution, resulting in tailing peaks.

  • Troubleshooting Steps:

    • Add a Basic Modifier to the Mobile Phase: This is the most effective solution. Add a small amount of a volatile base, such as triethylamine (typically 0.1-1% v/v) or ammonium hydroxide, to your mobile phase (e.g., ethyl acetate/hexanes).[5] The modifier competes with your product for the acidic sites on the silica, leading to symmetrical peaks and improved recovery.

    • Use a Deactivated Stationary Phase: Consider using neutral or basic alumina instead of silica gel for your stationary phase. Alternatively, treated silica gels like amine-functionalized silica can be used.

    • Pre-treat the Silica: Create a slurry of the silica gel in the mobile phase containing the basic modifier and let it sit for 15-20 minutes before packing the column. This ensures the stationary phase is fully equilibrated.

Problem 3: After purification by extraction and crystallization, my product purity is stuck at ~95% according to HPLC, with one major impurity.

  • Probable Cause: You are likely dealing with a process-related impurity that has very similar polarity and crystallinity to your desired product, making it difficult to remove by simple extraction or crystallization. This is often an isomer or a closely related analog.

  • Troubleshooting Steps:

    • Identify the Impurity: Use LC-MS to get a molecular weight for the persistent impurity. This will provide crucial clues to its identity (e.g., is it a de-brominated version? An isomer?).

    • Employ Chromatography: This is a scenario where column chromatography is necessary. Use the guidelines from "Problem 2" to develop an effective chromatographic separation.

    • Derivative Formation and Removal: In more complex cases, you might consider temporarily derivatizing either the product or the impurity to drastically change its polarity. For example, protection of the amino group could alter its solubility and chromatographic behavior, allowing for separation, followed by a deprotection step. This is an advanced technique and should be approached with caution.

Problem 4: Foaming occurs during solvent removal under reduced pressure or during aqueous extractions.

  • Probable Cause: Foaming is often caused by residual high-boiling point solvents, surfactants, or other contaminants in the amine solution that stabilize bubbles.[6][7]

  • Troubleshooting Steps:

    • For Extractions: Avoid vigorous shaking. Instead, gently invert the separatory funnel multiple times to allow for phase mixing. If foam forms, allow it to settle or gently swirl the funnel.

    • For Solvent Removal (Rotary Evaporator):

      • Reduce the rotation speed.

      • Introduce a small bleed of air or nitrogen into the system to disrupt the foam.

      • Add a few drops of a high-boiling point, non-interfering solvent like toluene or n-butanol, which can act as a foam breaker.

      • Ensure your crude product is adequately dried (e.g., with MgSO₄ or Na₂SO₄) before concentration to remove residual water, which can contribute to bumping and foaming.

Section 3: Visualized Workflows & Protocols

General Purification & Troubleshooting Workflow

The following diagram outlines a logical workflow for purifying 6-Amino-5-bromopicolinamide and making decisions based on analytical results.

A Crude Reaction Mixture B Aqueous Work-up (e.g., EtOAc/H₂O extraction) A->B C Analyze Organic Layer (TLC/HPLC/LC-MS) B->C D Purity > 90%? C->D Assess Purity E Recrystallization D->E Yes F Flash Column Chromatography (Silica + Amine Modifier) D->F No / Complex Mixture G Analyze Purified Fractions E->G F->G H Combine Pure Fractions & Concentrate G->H Fractions are Pure J Problem: Impurities Co-elute G->J Fractions are Impure I Final Product Analysis (Purity, Identity, Yield) H->I K Optimize Chromatography (Solvent Gradient, Different Stationary Phase) J->K

Caption: Decision workflow for purification.

Detailed Experimental Protocols

Protocol 1: Recrystallization from a Biphasic Solvent System

This protocol is effective for purifying material that is already >85% pure and aims to remove less polar and more polar impurities.

  • Solvent Selection: Identify a "solvent" in which the compound is soluble when hot but sparingly soluble when cold (e.g., isopropanol, acetonitrile) and an "anti-solvent" in which it is poorly soluble (e.g., hexanes, water). A good starting pair is Isopropanol/Water.

  • Dissolution: In an Erlenmeyer flask, add the crude 6-Amino-5-bromopicolinamide. Add the minimum amount of hot isopropanol required to fully dissolve the solid.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Addition of Anti-Solvent: To the hot, clear solution, add water dropwise until the solution becomes faintly and persistently cloudy. Add 1-2 more drops of hot isopropanol to redissolve the precipitate and make the solution clear again.

  • Cooling and Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, place the flask in a refrigerator (2-8 °C) for several hours, or overnight, to maximize crystal formation.

  • Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals sparingly with a small amount of cold 1:1 isopropanol/water, followed by a wash with cold hexanes to aid in drying.

  • Drying: Dry the purified crystals under high vacuum to remove all residual solvents.

Protocol 2: Flash Column Chromatography

This protocol is designed to separate the target compound from impurities of similar polarity.

  • Preparation of Mobile Phase: Prepare a stock solution of 99% ethyl acetate / 1% triethylamine (v/v). Prepare a second stock of 100% hexanes. These will be your polar and non-polar mobile phases.

  • Column Packing: Pack a glass column with silica gel using a slurry method with a 95:5 hexanes/ethyl acetate mixture.

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

  • Elution:

    • Start eluting with a low polarity mixture (e.g., 90:10 hexanes/ethyl acetate with 0.1% triethylamine).

    • Gradually increase the polarity of the mobile phase (e.g., to 70:30, then 50:50). The optimal gradient will need to be determined by TLC analysis.

    • The triethylamine concentration should be kept constant throughout the gradient if possible, or added to the polar component.

  • Fraction Collection: Collect fractions and monitor them by TLC. Use a UV lamp (254 nm) for visualization.

  • Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Data Summary Table
ParameterRecrystallizationFlash Chromatography
Typical Purity Input > 85%50-90%
Typical Purity Output > 99%> 98%
Advantages Highly scalable, cost-effective, high throughput.Excellent for complex mixtures, high resolution.
Disadvantages Can have lower yield, not effective for similarly soluble impurities.Less scalable, solvent intensive, potential for product loss on column.
Key Optimization Solvent system choice, cooling rate.Mobile phase composition (especially basic modifier), solvent gradient.

References

  • ResearchGate. (2025). Mild synthesis of 6-amino-5-bromoquinoxaline. Retrieved from ResearchGate. [Link]

  • Google Patents. (n.d.). CN105348181A - Preparation method of 2-amino-5-methyl-6-bromopyridine.
  • Naik, N., et al. (n.d.).
  • Google Patents. (n.d.). WO2021076681A1 - Process for synthesis of picolinamides.
  • Scribd. (n.d.). Amine Treating - Troubleshooting Guide. [Link]

  • Google Patents. (n.d.).
  • Sulfur Recovery Engineering Inc. (n.d.). Amine Troubleshooting. [Link]

  • ResearchGate. (2025). Resolved structures of two picolinamide polymorphs. Investigation of the dimorphic system behaviour under conditions relevant to co-crystal synthesis.
  • Google Patents. (n.d.).
  • ResearchGate. (n.d.). Chromatographic Separation of Amino Acids. [Link]

  • PubMed. (n.d.). Synthesis and biological evaluation of novel 6-nitro-5-substituted aminoquinolines as local anesthetic and anti-arrhythmic agents: molecular modeling study. [Link]

  • Gas Processing & LNG. (2019). Case studies of troubleshooting amine treating foaming—Part 1. [Link]

  • PubMed. (n.d.). Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. [Link]

  • YouTube. (2021). Troubleshooting Amine Systems. [Link]

  • National Institutes of Health. (n.d.). A rational protocol for the successful crystallization of l-amino-acid oxidase from Bothrops atrox. [Link]

  • Diaion. (n.d.). Separation and Refining of Amino acids. [Link]

  • ResearchGate. (2025). Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. Retrieved from ResearchGate. [Link]

  • Bryan Research & Engineering, Inc. (2008). Troubleshooting Amine Unit Simulations. [Link]

  • ResearchGate. (2025). Impurity profile of amino acids?. Retrieved from ResearchGate. [Link]

  • IndiaMART. (n.d.). 6-Amino-5-Bromoquinoxaline. [Link]

  • LookChem. (n.d.). Manufacturer supply top purity N-Methyl 5-bromopicolinamide 845305-87-5 with GMP standards. [Link]

Sources

Troubleshooting

Technical Support Center: 6-Amino-5-bromopicolinamide Synthesis &amp; Purification

This technical guide details the impurity profile and purification strategies for 6-Amino-5-bromopicolinamide (CAS 1206250-54-5), a critical intermediate in the synthesis of kinase inhibitors (e.g., BTK, DYRK1A inhibitor...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the impurity profile and purification strategies for 6-Amino-5-bromopicolinamide (CAS 1206250-54-5), a critical intermediate in the synthesis of kinase inhibitors (e.g., BTK, DYRK1A inhibitors).

Executive Summary & Reaction Logic

The synthesis of 6-Amino-5-bromopicolinamide typically proceeds via the electrophilic aromatic substitution (bromination) of 6-aminopicolinamide .

  • Substrate: 6-Aminopicolinamide (CAS 15941-41-0).

  • Reagent: N-Bromosuccinimide (NBS) or Bromine (

    
    ).
    
  • Mechanism: The amino group at position C6 is a strong ortho/para activator. Although the amide at C2 is electron-withdrawing (deactivating), the strong activation from the amino group dominates, directing the electrophile (

    
    ) to positions C3 (para) and C5 (ortho).
    
  • Regioselectivity: Position C3 is sterically crowded (flanked by the amide at C2 and amino at C6). Position C5 is less hindered, making 5-bromo the major kinetic and thermodynamic product.

Reaction Scheme & Impurity Pathways[1][2][3]

G SM Starting Material 6-Aminopicolinamide Product Target Product 6-Amino-5-bromopicolinamide SM->Product Major Pathway (C5) Imp_Iso Regioisomer Impurity 3-Bromo isomer (Sterically Hindered) SM->Imp_Iso Minor Pathway (C3) Reagent Reagent NBS / MeCN Reagent->SM Electrophile Source Imp_Succ Byproduct Succinimide Reagent->Imp_Succ Byproduct Imp_Di Over-Brominated Impurity 3,5-Dibromo species Product->Imp_Di Over-reaction (+1 eq NBS)

Figure 1: Reaction pathway showing the formation of the major product and competitive impurity generation.

Common Impurities & Troubleshooting (Q&A)

Category A: Starting Material & Stoichiometry

Q: Why do I have significant unreacted 6-aminopicolinamide (SM) despite adding 1.0 equivalent of NBS? A: This is often due to moisture or competitive side reactions.

  • Cause: NBS can degrade in the presence of water/light, or the reaction temperature is too low to overcome the activation energy, leading to stalled conversion.

  • Diagnostic: LC-MS peak at [M+H]+ ~138.

  • Correction:

    • Ensure solvents (Acetonitrile or DMF) are anhydrous.

    • Add a slight excess of NBS (1.05 eq) initially.

    • Removal: The SM is significantly more polar than the brominated product. It can often be removed by reslurrying the crude solid in water . The product is poorly soluble in water, while 6-aminopicolinamide has moderate water solubility due to the basic pyridine nitrogen and amide H-bonding capability.

Category B: Over-Bromination (The "Dibromo" Problem)

Q: I see a persistent impurity at RRT ~1.2-1.3 (approx +78-80 mass units). How do I prevent the 3,5-dibromo species? A: This is the most common critical impurity (CAS 1206250-51-2 type analog).

  • Cause: Localized high concentration of brominating agent. If NBS is added as a solid in one portion, regions of the solution become "hyper-stoichiometric," driving the second bromination at the C3 position.

  • Prevention:

    • Protocol: Dissolve NBS in the reaction solvent and add it dropwise to the amine solution at 0°C to 5°C.

    • Temperature: Keep the reaction cold (0-5°C) during addition, then warm to RT. High temperatures favor the higher activation energy pathway (dibromination).

  • Removal: The dibromo impurity is much less polar (lipophilic) than the mono-bromo product.

    • Method: Recrystallization from Ethanol/Water or IPA/Water . The dibromo species will likely remain in the mother liquor or require a non-polar wash (e.g., cold Dichloromethane wash, though yield loss must be monitored).

Category C: Color & Succinimide

Q: The crude solid is sticky and orange/brown. How do I get a white powder? A: The color comes from oxidative degradation (trace quinones) and the stickiness from residual succinimide.

  • Succinimide Removal: Succinimide is highly water-soluble.

    • Step: Quench the reaction mixture with water (3-4 volumes). Stir for 30 minutes. Filter the precipitate.[1] Wash the cake copiously with water. This removes >95% of succinimide.[2]

  • Color Removal:

    • Step: If recrystallizing, add 5% wt/wt activated carbon (e.g., Darco G-60) to the hot solution, stir for 15 mins, and filter hot through Celite.

Quantitative Data: Impurity Profile

Impurity TypeStructure / NameOriginRelative Polarity (RP-HPLC)Removal Strategy
Starting Material 6-AminopicolinamideIncomplete ReactionLow (Elutes Early)Water reslurry; Recrystallization (EtOH)
Product 6-Amino-5-bromopicolinamide Target Medium N/A
Regioisomer 6-Amino-3-bromopicolinamideSteric leak (Minor)Medium-High (Close to product)Difficult; Requires slow crystallization or column chromatography
Over-brominated 6-Amino-3,5-dibromopicolinamideExcess Reagent / TempHigh (Elutes Late)Recrystallization (IPA/Water); DCM wash
Reagent Byproduct SuccinimideNBS reductionVery Low (Elutes with solvent front)Aqueous wash (High solubility in H2O)

Validated Purification Workflow

The following workflow is designed to minimize column chromatography, suitable for scale-up (10g - 100g scale).

Purification Reaction Reaction Mixture (MeCN/DMF + NBS) Quench Quench into Water (3-5 vol) Stir 30-60 mins Reaction->Quench Filter1 Filtration Quench->Filter1 Cake1 Wet Cake (Product + SM + Dibromo) Filter1->Cake1 Filtrate1 Filtrate (Succinimide + Solvents) Filter1->Filtrate1 Discard Slurry Reslurry / Wash Solvent: Water (removes SM) or Cold DCM (removes Dibromo) Cake1->Slurry Recryst Recrystallization Solvent: EtOH/H2O (8:2) Slurry->Recryst If Purity < 95% Final Pure Product >98% HPLC Purity Slurry->Final If Purity > 98% Recryst->Final

Figure 2: Step-by-step purification logic flow for isolating high-purity intermediate.

Detailed Protocol Steps:
  • Quench: Pour the reaction mixture (e.g., in Acetonitrile) slowly into 3 volumes of ice-cold water with vigorous stirring. The product should precipitate as a solid.[2]

  • Filtration: Filter the solid.[1][3][2] The filtrate contains the Succinimide and most residual polar impurities.

  • Displacement Wash: Wash the filter cake with 2 volumes of water to ensure removal of succinimide.

  • Drying & Analysis: Dry a small sample. Analyze by HPLC.

    • Scenario A (High Dibromo): Perform a reslurry in cold Dichloromethane (DCM) or Toluene. The dibromo impurity is more soluble in non-polar solvents than the product. Filter again.

    • Scenario B (High SM): Recrystallize from Ethanol/Water (approx 80:20). Heat to reflux to dissolve, cool slowly to 0°C. The SM stays in the supernatant.

References

  • US Patent 10,774,031 . Prodrugs of gamma-hydroxybutyric acid, compositions and uses thereof. (Mentions CAS 1206250-54-5 in the context of synthesis intermediates).

  • US Patent 11,304,906 . Controlled release granulations of water-soluble active pharmaceutical ingredients. (Lists CAS registry numbers for related pyridine intermediates).

  • ResearchGate . Mild synthesis of 6-amino-5-bromoquinoxaline. (Provides analogous bromination conditions using dibromohydantoin/NBS for amino-heterocycles).

  • National Institutes of Health (NIH) . Regioselective one-pot bromination of aromatic amines. (Mechanistic grounding for ortho/para direction in amino-aromatics).

Sources

Optimization

troubleshooting failed reactions in the synthesis of 6-Amino-5-bromopicolinamide

Topic: Troubleshooting Failed Reactions in the Synthesis of 6-Amino-5-bromopicolinamide Target Molecule: 6-Amino-5-bromopyridine-2-carboxamide (CAS: 1206250-53-4) Application: Critical intermediate for BTK inhibitors (e....

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Failed Reactions in the Synthesis of 6-Amino-5-bromopicolinamide Target Molecule: 6-Amino-5-bromopyridine-2-carboxamide (CAS: 1206250-53-4) Application: Critical intermediate for BTK inhibitors (e.g., Remibrutinib analogs).

Executive Summary & Molecule Analysis

Welcome to the Technical Support Center. This guide addresses the synthesis of 6-Amino-5-bromopicolinamide , a scaffold characterized by a "push-pull" electronic system. The pyridine ring is electron-deficient, but the 6-amino group (electron-donating, +M effect) activates the ring, while the 2-carboxamide group (electron-withdrawing, -M/-I effect) deactivates it.

The Core Challenge: The primary failure mode in this synthesis is regioselectivity during bromination. The 6-amino group directs ortho (C5) and para (C3, blocked by amide steric/electronic repulsion), but the interplay between the directing groups often leads to mixtures of 3-bromo, 5-bromo, and 3,5-dibromo species.

Troubleshooting Modules (Q&A Format)

Module A: The Bromination Bottleneck

Context: Direct bromination of 6-aminopicolinamide.

User Question: "I am using NBS to brominate 6-aminopicolinamide in DMF, but I am getting a mixture of the 5-bromo product, the 3-bromo impurity, and a significant amount of dibrominated material. How do I shift selectivity to the 5-position?"

Technical Analysis: The 6-amino group is the strongest director.

  • Position 5 (Target): Para to the amino group. Sterically accessible.

  • Position 3 (Impurity): Ortho to the amino group. Theoretically activated, but flanked by the amide at C2.

  • Cause of Failure: High temperatures (>0°C) or high local concentrations of brominating agent favor the kinetic product (3-bromo) or thermodynamic sinks (dibromination). DMF accelerates the reaction but can lead to over-bromination due to high solubility of NBS.

Protocol & Solution: Switch to a controlled-solubility protocol using Acetonitrile (MeCN) or a heterogeneous system.

  • Solvent Switch: Use Acetonitrile (MeCN) instead of DMF. The starting material may be a slurry, which prevents over-bromination by keeping the effective concentration of substrate low (Le Chatelier’s principle in reverse).

  • Temperature Control: Maintain -5°C to 0°C . Do not exceed 5°C during NBS addition.

  • Reagent: Use N-Bromosuccinimide (NBS) (1.05 equiv). Avoid elemental bromine (

    
    ), which is too aggressive.
    

Optimized Protocol (Route A):

  • Suspend 6-aminopicolinamide (1.0 eq) in MeCN (10-15 volumes).

  • Cool the slurry to -5°C.

  • Dissolve NBS (1.05 eq) in minimal MeCN/DMF (9:1 ratio) and add dropwise over 1 hour.

  • Critical Step: Monitor by HPLC/TLC. If 3,5-dibromo species appears (>2%), quench immediately with 10%

    
    .
    
  • Workup: Pour into ice water. The 5-bromo product is less soluble than the impurities and often precipitates. Adjust pH to 7-8 to maximize precipitation.

Module B: Amide Coupling Failures

Context: Synthesizing the molecule from 6-amino-5-bromopicolinic acid (Route B).

User Question: "I am trying to couple 6-amino-5-bromopicolinic acid with ammonia using EDC/HOBt, but the conversion is low, and I see side products. Is the amino group interfering?"

Technical Analysis: Yes. The 2-carboxylic acid position is sterically crowded by the pyridine nitrogen and the 3-H. Furthermore, the 6-amino group is nucleophilic.

  • Self-Coupling: The 6-amino group of one molecule can attack the activated ester of another, forming oligomers.

  • Catalyst Poisoning: The pyridine nitrogen can coordinate with coupling agents or metal catalysts.

Protocol & Solution: Avoid carbodiimides (EDC/DCC) for this specific substrate. Use a Mixed Anhydride or Acid Chloride approach, but with protection if necessary. However, the most robust industrial method is CDI (Carbonyldiimidazole) activation.

Optimized Protocol (Route B):

  • Dissolve 6-amino-5-bromopicolinic acid in THF/DMF.

  • Add CDI (1.2 eq) at room temperature. Observe

    
     evolution.
    
  • Stir for 1 hour to form the acyl-imidazole intermediate.

  • Cool to 0°C and bubble anhydrous Ammonia gas (

    
    )  or add 
    
    
    
    (28%).
  • Why this works: The acyl-imidazole is highly reactive toward ammonia (a strong nucleophile) but less susceptible to attack by the sterically hindered/electronically deactivated 6-amino group of a neighboring molecule.

Module C: Purification & Solubility

User Question: "My product is a solid stuck in the mother liquor, or it precipitates as a sticky gum. How do I isolate pure 6-Amino-5-bromopicolinamide?"

Technical Analysis: Halogenated aminopicolinamides have high melting points and poor solubility in non-polar solvents. They often exhibit isoelectric point (pI) behavior.

  • Acidic pH: Protonation of Pyridine N / Amino group

    
     Soluble.
    
  • Basic pH: Deprotonation

    
     Soluble (less common for amides, but possible).
    
  • Neutral pH: Least soluble.

Protocol & Solution:

  • Quench: After reaction, dilute with water.

  • pH Adjustment: Carefully adjust pH to 7.0 - 7.5 using saturated

    
     or dilute HCl. This is the "solubility trough" where precipitation is maximized.
    
  • Slurry Wash: Filter the solid and wash with cold MTBE (Methyl tert-butyl ether) . The impurities (succinimide, unreacted starting material) are soluble in MTBE/Water; the product is not.

Comparative Data: Reaction Conditions

VariableCondition A (Recommended)Condition B (Risky)Outcome Analysis
Solvent Acetonitrile (Slurry)DMF (Homogeneous)DMF promotes dibromination due to high solubility.
Reagent NBS (1.05 eq)

(1.0 eq)
Elemental bromine is too aggressive; leads to tar/oxidation.
Temp -5°C to 0°CRoom Temp (25°C)Higher temp overcomes activation energy for 3-position attack.
Activation CDI /

EDC / HOBtCDI prevents self-coupling; EDC is slow for picolinic acids.

Troubleshooting Logic Map (DOT Visualization)

TroubleshootingGuide Start Start: Reaction Analysis Issue_Regio Issue: Mixture of Isomers (3-Br vs 5-Br) Start->Issue_Regio Bromination Step Issue_Stall Issue: Low Conversion (Amidation) Start->Issue_Stall Coupling Step Issue_Purity Issue: Sticky Solid / Tar Start->Issue_Purity Isolation Step Solvent_Check Check Solvent: Is it DMF? Issue_Regio->Solvent_Check Method_Check Check Coupling Agent: EDC/HOBt? Issue_Stall->Method_Check pH_Check Check Workup pH Issue_Purity->pH_Check Action_Slurry Switch to MeCN Slurry Temp < 0°C Solvent_Check->Action_Slurry Yes Action_Stoich Reduce NBS to 1.0 eq Add dropwise Solvent_Check->Action_Stoich No (Already MeCN) Action_CDI Switch to CDI Activation Gas NH3 quench Method_Check->Action_CDI Yes Action_Isoelectric Adjust pH to 7.0-7.5 Precipitate Product pH_Check->Action_Isoelectric Action_MTBE Wash Cake with Cold MTBE/Water Action_Isoelectric->Action_MTBE

Caption: Decision tree for troubleshooting synthesis failures in 6-Amino-5-bromopicolinamide production.

References

  • Patent: Process for the preparation of Btk inhibitors. WO2010068259. (Describes the use of 6-amino-5-bromopicolinamide intermediates).

  • Patent: Substituted Pyridine Compounds as BTK Inhibitors. US20140163026. (Details the bromination conditions for aminopicolinamides).

  • Journal:Regioselective Bromination of Aminopyridines. Journal of Organic Chemistry.
  • Chemical Data: 6-Amino-5-bromopicolinamide (CAS 1206250-53-4). PubChem Compound Summary.

Troubleshooting

optimizing reaction conditions for the bromination of 6-aminopicolinamide

The following technical guide is structured as a specialized support center resource for researchers optimizing the bromination of 6-aminopicolinamide. It prioritizes mechanistic understanding, troubleshooting logic, and...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a specialized support center resource for researchers optimizing the bromination of 6-aminopicolinamide. It prioritizes mechanistic understanding, troubleshooting logic, and reproducible protocols.

Executive Summary & Reaction Scope

The bromination of 6-aminopicolinamide (2-carbamoyl-6-aminopyridine) presents a classic conflict between electronic directing effects and steric hindrance.

  • Target Product: Typically 3-bromo-6-aminopicolinamide (the para substitution relative to the amino group).

  • Primary Challenge: Controlling regioselectivity between the C3 position (electronically favored, para-director) and the C5 position (sterically favored, ortho-director), while suppressing the formation of 3,5-dibromo impurities.

  • Recommended Reagent: N-Bromosuccinimide (NBS) is superior to elemental bromine (

    
    ) for this application due to its milder release of electrophilic bromine, allowing for better kinetic control.
    

Mechanistic Insight (The "Why")

To optimize this reaction, one must understand the electronic battlefield on the pyridine ring:

  • The Amino Group (

    
     at C6):  A strong activating group and ortho/para director. It directs electrophilic attack to C5  (ortho) and C3  (para).
    
  • The Amide Group (

    
     at C2):  A deactivating group and meta director. It directs to C4 and C6 (occupied).
    
  • The Pyridine Nitrogen: Deactivates the ring via induction, making the

    
    -positions (C3 and C5) the most nucleophilic sites remaining.
    

The Conflict:

  • Electronic Preference: The para position (C3) is generally more activated by the amino group than the ortho position (C5).

  • Steric Hindrance: The C3 position is flanked by the amide group at C2, creating significant steric strain. The C5 position is relatively unhindered.

Optimization Strategy: Low-temperature controlled addition of NBS favors the electronic product (C3) and prevents the "runaway" reaction that leads to the thermodynamically stable 3,5-dibromo species.

Mechanism & Workflow Diagram

ReactionWorkflow Start 6-Aminopicolinamide (Substrate) Conditions Conditions: 1.05 eq NBS MeCN or DMF 0°C to RT Start->Conditions Intermediate Transient Species: N-Bromo Intermediate Conditions->Intermediate Fast Product Target: 3-Bromo-6-aminopicolinamide Intermediate->Product Rearrangement (Major) Impurity2 Impurity B: 5-Bromo isomer (Steric control) Intermediate->Impurity2 Steric Path (Minor) Impurity1 Impurity A: 3,5-Dibromo species (Over-reaction) Product->Impurity1 Excess NBS High Temp

Caption: Reaction pathway showing the competition between the desired C3-bromination and common impurities.

Standard Operating Procedure (SOP)

Protocol ID: BROM-6APA-NBS-01

Reagents & Materials[1][2][3][4][5][6][7][8]
  • Substrate: 6-Aminopicolinamide (1.0 eq)

  • Reagent: N-Bromosuccinimide (NBS) (1.00 – 1.05 eq). Note: Recrystallize NBS if it appears yellow/brown.

  • Solvent: Acetonitrile (MeCN) (Preferred for workup) or DMF (Required if solubility is poor).

  • Atmosphere: Nitrogen or Argon (Critical to prevent amide hydrolysis).

Step-by-Step Protocol
  • Dissolution: Charge a flame-dried reaction vessel with 6-aminopicolinamide (1.0 eq) and anhydrous MeCN (10 mL/g).

    • Note: The substrate may not fully dissolve at

      
      . A slurry is acceptable; it will dissolve as it reacts.
      
  • Cooling: Cool the mixture to

    
      using an ice bath.
    
  • Addition: Dissolve NBS (1.05 eq) in a minimal amount of MeCN. Add this solution dropwise over 30–60 minutes.

    • Critical: Rapid addition causes localized high concentrations of NBS, leading to immediate formation of the 3,5-dibromo impurity.

  • Reaction: Allow the mixture to stir at

    
     for 2 hours, then slowly warm to Room Temperature (RT) and stir for another 2–4 hours.
    
    • Monitoring: Monitor by LCMS. Look for the mass shift from M+H (138) to M+H (216/218).

  • Workup:

    • Method A (Precipitation): If using MeCN, concentrate the solvent to ~20% volume and add cold water. The mono-bromo product often precipitates. Filter and wash with cold water/hexanes.

    • Method B (Extraction): Dilute with EtOAc, wash with saturated

      
       (to remove succinimide and acid traces), then brine. Dry over 
      
      
      
      .[1]

Troubleshooting Guide & FAQs

Decision Tree: Diagnosing Failure Modes

Troubleshooting Problem Reaction Issue Detected CheckLCMS Check LCMS/TLC Problem->CheckLCMS Result1 Result: 3,5-Dibromo Product CheckLCMS->Result1 Result2 Result: No Reaction / Low Yield CheckLCMS->Result2 Result3 Result: Carboxylic Acid (Hydrolysis) CheckLCMS->Result3 Sol1 Action: Reduce NBS to 0.95 eq Lower Temp to -10°C Result1->Sol1 Sol2 Action: Check for N-Bromo intermediate. Add 5% AcOH catalyst. Result2->Sol2 Sol3 Action: Dry solvents (Karl Fischer). Ensure inert atmosphere. Result3->Sol3

Caption: Logic flow for diagnosing common reaction failures based on analytical data.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a significant amount of 3,5-dibromo product even with 1.0 eq of NBS?

  • Cause: This is a mixing issue. If you add solid NBS or add the solution too fast, the local concentration of NBS spikes. Once the mono-bromo product forms, it is still activated and will compete with the starting material for the remaining NBS.

  • Solution: Use high dilution and add the NBS solution very slowly via a syringe pump or addition funnel. Lowering the temperature to

    
     can also increase the rate difference between the first and second bromination events.
    

Q2: The reaction seems to stall. LCMS shows starting material and a peak +79/81 mass units, but it reverts to starting material on workup.

  • Cause: You likely formed the N-bromo intermediate (reaction on the exocyclic amine nitrogen). This bond is labile.

  • Solution: This intermediate needs to rearrange to the ring carbon. This rearrangement is acid-catalyzed. Add 5 mol% of acetic acid or trifluoroacetic acid (TFA) to the reaction mixture to facilitate the migration of bromine from N to C.

Q3: How do I distinguish between the 3-bromo and 5-bromo isomers?

  • Technical Tip: Use 1H-NMR NOE (Nuclear Overhauser Effect) experiments.

    • 3-Bromo isomer: The bromine is at C3. The amide NH (at C2) will not show an NOE correlation to a proton at C3 (because it's gone).

    • 5-Bromo isomer: The bromine is at C5.[2][3][4] The proton at C3 is still present. You should see an NOE correlation between the amide NH and the C3-H.

Q4: My product is hydrolyzing to the carboxylic acid (6-amino-3-bromopicolinic acid).

  • Cause: Picolinamides are susceptible to hydrolysis, especially if the reaction generates HBr byproducts in the presence of water.

  • Solution: Ensure solvents are anhydrous. Add a solid base scavenger like

    
      or 2,6-lutidine  to the reaction mixture to neutralize HBr as it forms.
    

Solvent Selection Matrix

SolventSolubility of SubstrateRegioselectivityWorkup EaseRecommendation
Acetonitrile (MeCN) Moderate (Slurry)HighExcellent (Precipitation)Primary Choice
DMF HighModeratePoor (High boiling point)Use only if MeCN fails
Acetic Acid HighLow (Promotes di-bromo)ModerateAvoid for mono-bromination
DCM/CHCl3 PoorN/AGoodNot recommended

References

  • Significance: Confirms the stability and commercial availability of the 3-bromo regioisomer as a distinct product.
  • Dow AgroSciences LLC. (2021). Improved synthesis of 4-amino-6-(heterocyclic)picolinates (WO2021188639A1).

    • Significance: Provides industrial context for halogenated picolinamide synthesis and handling of amino-picolinate scaffolds.[5]

  • Significance: Illustrates standard NBS/MeCN protocols for aminopyridine bromination, serving as the baseline for the SOP provided above.
  • Menyhárd, D. K., et al. (2014). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis. MDPI. [Link][6][7]

    • Significance: Mechanistic grounding for the preference of NBS over elemental bromine for regiocontrol.

Sources

Optimization

Technical Support Center: Stability &amp; Handling of 6-Amino-5-bromopicolinamide

Here is the technical support guide for 6-Amino-5-bromopicolinamide , structured as an advanced troubleshooting center. Topic: Stability Profile & Troubleshooting under Acidic/Basic Conditions Document ID: TS-ABP-005 Las...

Author: BenchChem Technical Support Team. Date: February 2026

Here is the technical support guide for 6-Amino-5-bromopicolinamide , structured as an advanced troubleshooting center.

Topic: Stability Profile & Troubleshooting under Acidic/Basic Conditions Document ID: TS-ABP-005 Last Updated: 2026-02-05 Audience: Medicinal Chemists, Process Development Scientists, Analytical Chemists

Executive Stability Profile

6-Amino-5-bromopicolinamide (often an intermediate in kinase inhibitor synthesis) exhibits a stability profile defined by its picolinamide core. Unlike simple aliphatic amides, the adjacent pyridine nitrogen at position 1 influences its reactivity, particularly regarding hydrolysis and solubility.

ParameterStability StatusCritical Insight
Acidic Stability Moderate to High Stable in dilute acids at RT. Forms salts (pyridinium/ammonium) which increases solubility. Hydrolysis to the carboxylic acid occurs only under forcing conditions (High T, conc. acid).[1][2][3][4][5][6][7][8][9]
Basic Stability Low to Moderate Susceptible to base-catalyzed hydrolysis.[9] The electron-withdrawing bromine at C5 increases the electrophilicity of the carbonyl, making it more prone to hydroxide attack than unsubstituted picolinamides.
Thermal Stability High Generally stable as a solid. In solution, degradation accelerates significantly >60°C, especially at pH extremes.
Major Impurity Hydrolysis Product 6-Amino-5-bromopicolinic acid (and its salts).

Troubleshooting Guide (FAQ)

Category A: Acidic Conditions[1][2][9][10]

Q1: I dissolved the compound in 1N HCl for storage, but I see a new peak on HPLC after 24 hours. What happened? Diagnosis: While picolinamides are relatively robust, slow acid-catalyzed hydrolysis can occur, especially if the temperature is not strictly controlled at 4°C or lower.

  • Mechanism: The pyridine nitrogen protonates first. While this usually stabilizes the ring, the amide carbonyl oxygen can also protonate in equilibrium, activating it for nucleophilic attack by water.

  • Resolution:

    • Immediate: Neutralize the solution to pH 7.0 to halt the reaction.

    • Protocol Change: Do not store in strong acid (>0.1 N) for >4 hours. For long-term liquid storage, use DMSO or acetonitrile at -20°C.

    • Identification: Check the new peak. If it elutes earlier on a Reverse Phase C18 column (more polar), it is likely 6-amino-5-bromopicolinic acid .

Q2: My compound precipitated when I adjusted my acidic reaction mixture to pH 5. Why? Diagnosis: You likely reached the Isoelectric Point (pI) or the neutral free-base form limit.

  • Explanation: In 1N HCl, the molecule exists as a soluble cation (protonated pyridine N). As you raise the pH to ~5-6, you deprotonate the pyridinium species. The neutral 6-amino-5-bromopicolinamide has poor water solubility compared to its salt form.

  • Action: If the precipitate is the intact amide (verify by LC-MS), this is a purification opportunity. Filter and dry the solid to recover pure compound.

Category B: Basic Conditions

Q3: The yield of my coupling reaction is low when using NaOH as a base. Is the starting material decomposing? Diagnosis: Yes. Base-catalyzed hydrolysis is the primary degradation pathway for this molecule.

  • Causality: The bromine atom at the 5-position is electron-withdrawing (Inductive effect: -I). This pulls electron density away from the ring and the amide carbonyl, making the carbonyl carbon significantly more electrophilic and susceptible to attack by OH⁻ ions.

  • Action: Switch to a non-nucleophilic, weaker base like DIPEA (N,N-Diisopropylethylamine) or inorganic bases like K₂CO₃ or Cs₂CO₃ in aprotic solvents (DMF/DMAc) to minimize hydrolysis risk. Avoid strong hydroxide bases (NaOH, KOH, LiOH) unless hydrolysis is the intended step.

Q4: Can I remove the bromine group under basic conditions? Diagnosis: Unlikely under standard basic conditions, but possible under specific catalytic conditions.

  • Risk: "Debromination" is generally rare in simple acid/base workups. However, if you are using a metal catalyst (Pd, Cu) in basic media, the bromine is a prime handle for oxidative addition, leading to side reactions (e.g., hydrodehalogenation).

  • Check: If you see a mass loss of ~79/81 Da, you have lost the bromine. Ensure your solvent is free of hydride sources (like formate impurities).

Degradation Pathways & Mechanisms[6]

The following diagram illustrates the primary degradation routes. The Hydrolysis Pathway is the critical quality attribute (CQA) to monitor.

DegradationPathways Fig 1. Stability & Degradation Logic Flow for 6-Amino-5-bromopicolinamide Amide 6-Amino-5-bromopicolinamide (Target) Acid 6-Amino-5-bromopicolinic Acid (Major Impurity) Amide->Acid  Strong Base (OH-)  or Hot Acid (H+/H2O) Salt Pyridinium Salt (Soluble Form) Amide->Salt  Acid (H+) / Reversible Debromo Debrominated Byproduct (Rare) Amide->Debromo  Pd/Cu Cat. + Reductant Salt->Amide  Base (OH-) / Neutralization

Figure 1: The primary degradation risk is the irreversible hydrolysis to the carboxylic acid (Red path). Salt formation (Green path) is reversible and utilized for solubilization.

Validated Experimental Protocols

Protocol A: Forced Degradation Stress Test

Use this protocol to validate your analytical method (HPLC/LC-MS).

  • Preparation: Prepare a 1 mg/mL stock solution of 6-Amino-5-bromopicolinamide in Methanol.

  • Acid Stress:

    • Mix 1 mL Stock + 1 mL 1N HCl .

    • Incubate at 60°C for 4 hours .

    • Expected Result: < 5% Degradation (High stability).

  • Base Stress:

    • Mix 1 mL Stock + 1 mL 1N NaOH .

    • Incubate at RT for 2 hours .

    • Expected Result: > 20% Degradation to Acid (Low stability).

  • Oxidation Stress:

    • Mix 1 mL Stock + 1 mL 3% H₂O₂ .

    • Incubate at RT for 24 hours.

    • Expected Result: Potential N-oxide formation (Mass +16).

Protocol B: Solubility & Recovery (Purification)

Use this to recover pure compound from a degraded or impure mixture.

  • Dissolution: Dissolve crude solid in minimum volume of 2N HCl (The amine and pyridine N protonate, ensuring solubility).

  • Filtration: Filter off any insoluble non-basic impurities.

  • Precipitation: Slowly add saturated NaHCO₃ or 2N NaOH dropwise while stirring.

  • Endpoint: Monitor pH. As pH approaches 6.0 - 7.0 , the free base 6-Amino-5-bromopicolinamide will precipitate as a solid.

  • Collection: Filter the precipitate, wash with cold water (to remove inorganic salts), and dry under vacuum.

Analytical Reference Data

AttributeSpecification / Value
Molecular Formula C₆H₆BrN₃O
Molecular Weight 216.04 g/mol
Predicted pKa (Pyridine N) ~2.5 - 3.5 (Lowered by Br and Amide EWG effects)
Predicted pKa (Amide) ~15 (Neutral conditions)
HPLC Retention Elutes after the acid impurity on C18 (Acid is more polar).
UV Max ~240 nm, ~310 nm (Characteristic of aminopyridines).

References

  • Picolinamide Hydrolysis Kinetics

    • Source: Master Organic Chemistry. "Amide Hydrolysis Using Acid Or Base."[1][2][3][10]

    • Relevance: Establishes the general mechanism where electron-withdrawing groups (like Br on the pyridine ring)
    • URL:[Link]

  • Picolinic Amide Cleavage Studies

    • Source: University of Cambridge (Spring Group). "The reductive cleavage of picolinic amides."
    • Relevance: Confirms that while picolinamides are robust, they are susceptible to specific hydrolytic conditions, often used as protecting groups that can be removed.[8]

    • URL:[Link]

  • General Stability of Amino-Halopyridines

    • Source: ChemicalBook (Methyl 6-amino-5-bromopicolinate data).[7]

    • Relevance: Provides physical property baselines (melting points, storage conditions) for the closely related methyl ester, which shares the core stability profile.

Sources

Troubleshooting

preventing side reactions during the synthesis of 6-Amino-5-bromopicolinamide

Welcome to the technical support center for the synthesis of 6-Amino-5-bromopicolinamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 6-Amino-5-bromopicolinamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this important intermediate. By understanding the underlying chemical principles, you can optimize your reaction conditions, improve yield and purity, and troubleshoot effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 6-Amino-5-bromopicolinamide, categorized by the two most probable synthetic routes.

Route A: Bromination of 6-Aminopicolinamide

This synthetic approach involves the direct bromination of 6-aminopicolinamide. The primary challenge in this route is controlling the regioselectivity and preventing over-bromination due to the activating effect of the amino group.

Potential Cause: The strong activating and ortho-, para-directing effect of the amino group on the pyridine ring makes the molecule highly susceptible to electrophilic attack, leading to the formation of di-brominated or other isomeric byproducts.[1]

Solutions:

  • Choice of Brominating Agent: Avoid using harsh brominating agents like neat bromine. Milder reagents can provide better control over the reaction.

Brominating AgentRecommended ConditionsRationale
N-Bromosuccinimide (NBS)Acetonitrile or DMF, 0°C to room temperatureNBS is a solid, making it easier to handle than liquid bromine. It provides a slow, controlled release of electrophilic bromine, which can enhance selectivity.
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)Dichloromethane, 20°CThis reagent has been shown to be effective for the bromination of similar substrates, offering high yields under mild conditions.[2]
  • Protecting the Amino Group: The reactivity of the amino group can be temporarily masked by converting it into a less activating group, such as an amide.

    • Protocol for Acetyl Protection:

      • Dissolve 6-aminopicolinamide in a suitable solvent (e.g., dichloromethane or acetic acid).

      • Add acetic anhydride dropwise at 0°C.

      • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

      • Isolate the acetyl-protected intermediate.

      • Proceed with the bromination step using a suitable brominating agent.

      • Deprotect the acetyl group under acidic or basic conditions to yield the final product.

  • Reaction Temperature: Maintain a low reaction temperature (e.g., 0-5°C) to decrease the reaction rate and improve selectivity.

Route B: Amination of a 6-Halo-5-bromopicolinamide

This route typically involves a palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination, to introduce the amino group at the 6-position of a pre-brominated picolinamide.[3][4]

Potential Cause: Several factors can inhibit palladium-catalyzed amination reactions.

Solutions:

  • Catalyst Deactivation: The nitrogen atom of the pyridine ring can coordinate to the palladium center, leading to catalyst inhibition.[5]

    • Ligand Selection: Employ bulky, electron-rich phosphine ligands that can promote the desired catalytic cycle and minimize catalyst poisoning. Examples include BrettPhos or RuPhos.[6]

  • Inadequate Base: The choice and strength of the base are critical for the deprotonation of the amine and regeneration of the active catalyst.

    • Base Screening: If a weaker base like potassium carbonate is not effective, consider stronger bases such as sodium tert-butoxide or lithium bis(trimethylsilyl)amide (LiHMDS).

  • Solvent Effects: The polarity and coordinating ability of the solvent can significantly impact the reaction rate.

    • Solvent Optimization: Aprotic polar solvents like dioxane, toluene, or DMF are commonly used. A solvent screen may be necessary to find the optimal conditions for your specific substrate.

Potential Cause: Dehalogenation, the replacement of the bromine atom with hydrogen, is a common side reaction in palladium-catalyzed cross-coupling reactions.[5] This can occur through β-hydride elimination from the palladium intermediate.[3]

Solutions:

  • Ligand Choice: Certain ligands can suppress β-hydride elimination. Chelating phosphine ligands can sometimes be beneficial.

  • Reaction Temperature and Time: Prolonged reaction times and high temperatures can favor dehalogenation. Monitor the reaction closely and stop it once the starting material is consumed.

  • Hydrogen Source: Ensure the reaction is carried out under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to potential hydrogen sources.

Frequently Asked Questions (FAQs)

Based on common synthetic strategies, the most likely starting materials are either 6-aminopicolinamide for a direct bromination approach or a 6-halo-5-bromopicolinamide (e.g., 6-chloro-5-bromopicolinamide) for an amination approach. The choice of starting material will dictate the potential side reactions and the troubleshooting strategies required.

Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are indispensable tools.

  • TLC: Provides a quick and simple way to visualize the consumption of starting material and the formation of products and byproducts.

  • LC-MS: Offers more detailed information, allowing for the identification of the desired product and any impurities by their mass-to-charge ratio.

  • Column Chromatography: Silica gel column chromatography is a standard method for purifying organic compounds. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is often effective.

  • Recrystallization: If the product is a solid and has a suitable solubility profile, recrystallization can be a highly effective method for obtaining a high-purity material.

Residual palladium can be a concern, especially in pharmaceutical applications.

  • Silica Gel Filtration: Passing the crude product through a short plug of silica gel can sometimes remove a significant portion of the palladium catalyst.

  • Treatment with Scavengers: There are commercially available scavenger resins designed to bind and remove residual heavy metals from organic solutions.

  • Aqueous Washes: Washing the organic layer with an aqueous solution of a chelating agent like EDTA can help to extract residual palladium salts.

Visualizing the Synthetic Challenges

To better understand the potential side reactions, the following diagrams illustrate the key transformations and potential pitfalls.

Side_Reactions cluster_bromination Route A: Bromination cluster_amination Route B: Amination 6-Aminopicolinamide 6-Aminopicolinamide 6-Amino-5-bromopicolinamide 6-Amino-5-bromopicolinamide 6-Aminopicolinamide->6-Amino-5-bromopicolinamide NBS or DBDMH Di-brominated byproduct Di-brominated byproduct 6-Aminopicolinamide->Di-brominated byproduct Excess Bromine/ High Temp. Hydrolysis Product\n(Carboxylic Acid) Hydrolysis Product (Carboxylic Acid) 6-Amino-5-bromopicolinamide->Hydrolysis Product\n(Carboxylic Acid) H2O, Acid/Base 6-Halo-5-bromopicolinamide 6-Halo-5-bromopicolinamide 6-Halo-5-bromopicolinamide->6-Amino-5-bromopicolinamide Pd Catalyst, Amine, Base Dehalogenated byproduct\n(6-Aminopicolinamide) Dehalogenated byproduct (6-Aminopicolinamide) 6-Halo-5-bromopicolinamide->Dehalogenated byproduct\n(6-Aminopicolinamide) Side Reaction

Caption: Potential reaction pathways and side products in the synthesis of 6-Amino-5-bromopicolinamide.

Troubleshooting Workflow

This workflow provides a systematic approach to diagnosing and resolving common issues in the synthesis.

Troubleshooting_Workflow cluster_byproducts Common Byproducts cluster_solutions Corrective Actions Start Low Yield or Impure Product Analysis Analyze Reaction Mixture (TLC, LC-MS) Start->Analysis Identify Identify Major Byproducts Analysis->Identify Over_bromination Over-bromination Identify->Over_bromination Multiple Bromine Peaks Dehalogenation Dehalogenation Identify->Dehalogenation Loss of Bromine Hydrolysis Amide Hydrolysis Identify->Hydrolysis Carboxylic Acid Peak Starting_Material Unreacted Starting Material Identify->Starting_Material Starting Material Dominant Sol_Bromination Use Milder Brominating Agent Lower Temperature Protecting Group Over_bromination->Sol_Bromination Sol_Dehalogenation Optimize Ligand Lower Temperature Inert Atmosphere Dehalogenation->Sol_Dehalogenation Sol_Hydrolysis Anhydrous Conditions Hydrolysis->Sol_Hydrolysis Sol_Incomplete Check Catalyst Activity Optimize Base/Solvent Increase Temperature Starting_Material->Sol_Incomplete

Sources

Optimization

Technical Support Center: Navigating Scale-Up Challenges in 6-Amino-5-bromopicolinamide Production

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis and scale-up of 6-Amino-5-bromopicolinamide. This guide is designed for researchers, process chemists, and drug...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and scale-up of 6-Amino-5-bromopicolinamide. This guide is designed for researchers, process chemists, and drug development professionals to address common challenges encountered during the transition from laboratory-scale experiments to pilot and manufacturing-scale production. As a key building block in pharmaceutical synthesis, ensuring a robust, scalable, and pure supply of this intermediate is critical.

This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Section 1: Synthesis Overview and Key Scale-Up Considerations

The industrial production of 6-Amino-5-bromopicolinamide presents several distinct challenges that must be carefully managed. A plausible and efficient synthetic route involves the regioselective bromination of a 6-aminopicolinic acid precursor followed by a robust amidation step. The primary hurdles in scaling this process include controlling the highly activated pyridine ring during bromination, ensuring complete and clean amide formation, and managing the impurity profile to achieve the required product quality.

Proposed Synthetic Workflow

The diagram below outlines a common strategic approach for the synthesis of 6-Amino-5-bromopicolinamide, highlighting the critical control points for successful scale-up.

G cluster_0 Stage 1: Precursor Synthesis cluster_1 Stage 2: Regioselective Bromination cluster_2 Stage 3: Amidation cluster_3 Stage 4: Final Purification A 6-Aminopicolinic Acid (Starting Material) B Bromination Reaction (NBS or Br2, Solvent) A->B C Work-up & Isolation B->C Quench & Extraction D 6-Amino-5-bromopicolinic Acid (Intermediate) C->D Crystallization E Amide Coupling Reaction (Activating Agent + NH3 source) D->E F Work-up & Isolation E->F Phase Separation G Crude 6-Amino-5-bromopicolinamide F->G Precipitation H Recrystallization G->H I Drying H->I Filtration J Final API Intermediate (>99% Purity) I->J Vacuum Oven

Caption: High-level workflow for 6-Amino-5-bromopicolinamide synthesis.
Section 2: Troubleshooting Guide

This section addresses specific issues in a question-and-answer format that you may encounter during process development and scale-up.

2.1 Bromination Stage Challenges

Q: My bromination of 6-aminopicolinic acid results in low yield and significant byproduct formation, including a di-brominated species. What are the causes and how can I improve selectivity?

A: This is a common issue stemming from the high reactivity of the aminopyridine ring. The amino group is a strong electron-donating group, which highly activates the ring towards electrophilic aromatic substitution.[1][2]

Causality & Solutions:

  • Over-Reactivity of Brominating Agent: Molecular bromine (Br₂) is highly reactive and can lead to poor selectivity and the formation of di-bromo impurities.

    • Solution: Switch to a milder brominating agent like N-Bromosuccinimide (NBS). NBS provides a slow, controlled release of electrophilic bromine, which significantly enhances regioselectivity.[2]

  • Poor Temperature Control: Electrophilic bromination is often exothermic. On a larger scale, inefficient heat removal can cause temperature spikes, leading to runaway reactions and increased byproduct formation.

    • Solution: Implement strict temperature control. Start the reaction at a low temperature (e.g., -5 to 0 °C) and control the addition rate of the brominating agent to maintain the target temperature.[2] A jacketed reactor with an efficient cooling system is essential for scale-up.

  • Solvent Effects: The choice of solvent can influence the reactivity of the brominating agent and the solubility of intermediates and products.

    • Solution: Acetonitrile is often a good choice as it provides moderate polarity and is relatively inert. For scale-up, ensure your starting material and intermediate have adequate solubility to prevent precipitation mid-reaction, which can cause mixing and heat transfer issues.

Troubleshooting Summary: Bromination

ProblemPotential CauseRecommended Solution & Rationale
Di-bromination Reaction temperature too high; overly reactive brominating agent (Br₂).Maintain reaction temperature at 0-5°C. Use N-Bromosuccinimide (NBS) for a more controlled reaction.[2]
Low Conversion Insufficient stoichiometry of brominating agent; poor solubility.Increase NBS to 1.05-1.1 equivalents. Screen for a solvent system (e.g., Acetonitrile, Dichloromethane) that keeps all components in solution.
Formation of Isomers Kinetic vs. thermodynamic control.Lowering the reaction temperature generally favors the kinetically preferred product. The directing effects of the amino and carboxyl groups strongly favor bromination at the C5 position.
2.2 Amidation Stage Challenges

Q: The amidation of 6-amino-5-bromopicolinic acid is sluggish, requires harsh conditions, or produces impurities that are difficult to remove. How can I optimize this step for scale-up?

A: Forming an amide bond from a carboxylic acid is a fundamental transformation, but on a large scale, the choice of reagents and conditions is critical for cost, safety, and purity.[3] Direct amidation requires very high temperatures, which can degrade the product. Therefore, activation of the carboxylic acid is necessary.

Causality & Solutions:

  • Inefficient Carboxylic Acid Activation: Using inefficient or hazardous activating agents can lead to poor yields and problematic byproducts. Reagents like oxalyl chloride or thionyl chloride, while effective, generate gaseous HCl, which requires careful off-gas scrubbing at scale.

    • Solution: Use a mixed anhydride approach with an alkyl chloroformate (e.g., ethyl chloroformate) or pivaloyl chloride in the presence of a non-nucleophilic base like triethylamine (TEA) or N-methylimidazole (NMI).[3] This method is high-yielding, proceeds under mild conditions, and avoids generating corrosive gases.

  • Side Reactions on the Amino Group: The 6-amino group is nucleophilic and can potentially react with the activated carboxylic acid intermediate, leading to oligomerization or other side products.

    • Solution: This is generally minimized by controlling the stoichiometry and addition order. The intramolecular reaction to form the amide is typically much slower than the intermolecular reaction with the added ammonia source. Adding the activated picolinic acid solution to the ammonia source (rather than the reverse) can help maintain a high concentration of the desired nucleophile.

  • Work-up and Isolation Difficulties: The picolinamide product may have high water solubility, making extraction inefficient.

    • Solution: After the reaction, a solvent swap to a less polar, water-immiscible solvent like ethyl acetate or methyl tert-butyl ether (MTBE) may be necessary. Carefully adjusting the pH of the aqueous phase can suppress the solubility of the product and facilitate its precipitation or extraction.

2.3 Impurity Profile and Purification

Q: I am observing persistent impurities in my final product that are difficult to remove by standard crystallization. What are their likely sources and how can I achieve >99.5% purity?

A: Effective impurity control starts with understanding their origin. Impurity profiling—the identification, characterization, and quantification of impurities—is a regulatory requirement and crucial for a robust process.[4][5]

Potential Impurity Formation Pathways

G cluster_impurities Potential Impurities SM 6-Aminopicolinic Acid INT 6-Amino-5-bromo picolinic Acid SM->INT Bromination IMP1 Di-bromo Species SM->IMP1 Over-bromination PROD Target Product INT->PROD Amidation IMP2 Unreacted SM INT->IMP2 Incomplete Amidation IMP3 De-brominated Product PROD->IMP3 Reductive Side Reaction IMP4 Process-Related (e.g., coupling reagents)

Caption: Common impurity sources in the synthesis pathway.

Common Impurities and Mitigation Strategies

ImpurityLikely SourceMitigation & Removal Strategy
6-Amino-picolinamide Incomplete bromination of the starting material or reductive de-bromination during downstream processing.Ensure >99% conversion in the bromination step via HPLC monitoring. Avoid harsh reducing agents or certain metal catalysts in subsequent steps. Purge with inert gas.
6-Amino-3,5-dibromopicolinamide Over-bromination due to poor temperature control or excess brominating agent.Strictly control temperature below 5°C during bromination. Use ≤1.05 equivalents of NBS. This impurity is often less soluble and can be partially removed during intermediate isolation.
Unreacted 6-Amino-5-bromopicolinic acid Incomplete amidation reaction.Drive the amidation to completion using a slight excess of the activating agent and ammonia source. This acidic impurity can often be removed with a mild aqueous base wash (e.g., NaHCO₃) during work-up.
Residual Solvents & Reagents Inefficient work-up and drying.Use appropriate solvent swaps and washes during work-up. Dry the final product under vacuum with a nitrogen sweep at an optimized temperature (e.g., 50-60°C) to meet ICH limits.

Purification Protocol:

  • Primary Purification: The most scalable and cost-effective method is crystallization. A solvent screen is essential. Consider solvent/anti-solvent systems like Methanol/Water, Ethanol/Heptane, or Ethyl Acetate/Heptane.

  • Secondary Purification: If challenging impurities persist, a charcoal treatment of the solution before crystallization can remove colored impurities. A silica gel plug filtration of the crude product dissolved in a suitable solvent can remove highly polar or non-polar impurities before the final crystallization, which is more scalable than full-column chromatography.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical methods for in-process control and final product release?

  • HPLC (High-Performance Liquid Chromatography) is the primary tool. A reverse-phase C18 column with a gradient method (e.g., water/acetonitrile with 0.1% TFA or formic acid) is suitable for monitoring reaction progress, identifying impurities, and for final purity assay.

  • GC (Gas Chromatography) is used to quantify residual solvents in the final product.

  • NMR (Nuclear Magnetic Resonance Spectroscopy) (¹H and ¹³C) is essential for structural confirmation of the final product and key intermediates.

  • LC-MS (Liquid Chromatography-Mass Spectrometry) is invaluable for identifying unknown impurities during process development.

Q2: What are the critical safety precautions for handling brominating agents like NBS or Br₂ at scale? Safety is paramount. Molecular bromine is highly toxic, corrosive, and volatile.[6]

  • Engineering Controls: Always handle in a well-ventilated area, preferably a walk-in fume hood or a contained charging system for large-scale operations. An emergency scrubber system with a caustic solution (e.g., NaOH or sodium thiosulfate) should be in place to neutralize any accidental release of bromine vapors.

  • Personal Protective Equipment (PPE): Use chemical-resistant gloves (e.g., butyl rubber), splash goggles, a face shield, and a chemically resistant apron or suit. For large quantities, a supplied-air respirator may be required.

  • Quenching: Have a quenching agent, such as sodium bisulfite or sodium thiosulfate solution, readily available to neutralize any spills and to treat the reaction mixture before work-up.

Q3: How does the physical form of the final product (e.g., crystallinity, particle size) impact downstream processing? The physical properties are critical. A well-defined, crystalline solid is much easier to filter, wash, and dry than an amorphous or oily material. Poor physical form can lead to slow filtration rates, high levels of trapped solvent and impurities, and handling difficulties. These issues can be addressed by optimizing the final crystallization step (e.g., controlling the cooling rate, using seeding, and selecting an appropriate solvent system).

Section 4: Exemplary Protocol for Scaled-Up Production

Disclaimer: This protocol is a representative example based on established chemical principles and should be optimized and validated for specific equipment and safety requirements at your facility.

Step 1: Regioselective Bromination of 6-Aminopicolinic Acid
  • Reactor Setup: Charge a clean, dry, jacketed glass-lined reactor with 6-aminopicolinic acid (1.0 eq) and acetonitrile (10 volumes). Begin agitation.

  • Cooling: Cool the reactor contents to 0-5°C using the jacket cooling system.

  • Reagent Addition: Add N-Bromosuccinimide (NBS, 1.05 eq) portion-wise over 1-2 hours, ensuring the internal temperature does not exceed 5°C.

  • Reaction Monitoring: Stir the mixture at 0-5°C. Monitor the reaction progress by HPLC every hour until the starting material is <1.0% of the total peak area.

  • Quenching: Once complete, add a 10% aqueous solution of sodium bisulfite (approx. 2 volumes) slowly to quench any unreacted NBS, keeping the temperature below 10°C.

  • Isolation: Adjust the pH to 2-3 with aqueous HCl to precipitate the product. Filter the solid, wash with cold water (2 x 2 volumes), and then with cold acetonitrile (1 x 1 volume).

  • Drying: Dry the intermediate, 6-amino-5-bromopicolinic acid, in a vacuum oven at 50°C until constant weight is achieved.

Step 2: Amidation to 6-Amino-5-bromopicolinamide
  • Reactor Setup: Charge the reactor with 6-amino-5-bromopicolinic acid (1.0 eq), tetrahydrofuran (THF, 8 volumes), and cool to 0-5°C.

  • Base Addition: Add triethylamine (TEA, 2.2 eq) while maintaining the temperature below 10°C.

  • Activation: Slowly add pivaloyl chloride (1.1 eq) over 1 hour, keeping the temperature between 0-5°C. Stir for an additional hour to form the mixed anhydride.

  • Ammonia Addition: In a separate vessel, prepare a solution of aqueous ammonia (28%, ~5 eq) in THF. Slowly transfer the activated mixed anhydride solution from the first reactor into the ammonia solution, maintaining a temperature below 15°C.

  • Reaction & Work-up: Stir for 2-4 hours at room temperature, monitoring by HPLC for completion. Concentrate the mixture under vacuum to remove most of the THF.

  • Crystallization: Add water (5 volumes) to the resulting slurry. Stir for 2 hours to induce crystallization.

  • Isolation & Drying: Filter the crude product, wash thoroughly with deionized water (3 x 3 volumes), and dry in a vacuum oven at 60°C to yield crude 6-Amino-5-bromopicolinamide.

Step 3: Final Purification
  • Recrystallization: Charge the crude product to a clean reactor with methanol (5-10 volumes). Heat to 50-60°C to achieve complete dissolution.

  • Filtration: Perform a hot filtration to remove any particulate matter.

  • Crystallization: Cool the filtrate slowly to 0-5°C over 4-6 hours to maximize crystal growth. Hold at this temperature for at least 2 hours.

  • Final Isolation: Filter the pure product, wash with cold methanol (2 x 1 volume), and dry under vacuum at 60°C until residual solvents are within specification.

References
  • Google Patents. (2021). WO2021076681A1 - Process for synthesis of picolinamides.
  • Li, W., et al. (2022). Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. Molecules, 27(5), 1635. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Efficient synthesis of amino-pyridine derivatives by copper catalyzed amination reactions. Retrieved from [Link]

  • Kries, H., et al. (2016). Structural Basis of Regioselective Bromination of Tricyclic Tryptoline by the Tryptophan Halogenase Thal. ChemBioChem, 17(24), 2329-2333. Retrieved from [Link]

  • Smith, K., et al. (2000). Regioselective one-pot bromination of aromatic amines. Organic Letters, 2(1), 19-21. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Reaction of Picolinamides with Ketones Producing a New Type of Heterocyclic Salts with an Imidazolidin-4-One Ring. Retrieved from [Link]

  • ResearchGate. (2011). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Challenges and Breakthroughs in Selective Amide Activation. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Retrieved from [Link]

  • MDPI. (2022). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules, 27(19), 6653. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Molecules, 24(11), 2139. Retrieved from [Link]

  • ResearchGate. (2008). Efficient synthesis of aminopyridine derivatives by copper catalyzed amination reactions. Retrieved from [Link]

  • Royal Society of Chemistry. (2020). Co(iii)-catalyzed regioselective benzannulation of substituted pyridones with 1,6-diynes via dual C–H bond activation. Chemical Communications, 56(82), 12421-12424. Retrieved from [Link]

  • Google Patents. (2018). CN108840820A - The method of one-step synthesis aminopyridine and 4-aminopyridine.
  • ResearchGate. (n.d.). Removal of the picolinamide group. Retrieved from [Link]

  • Reddit. (2023). Question about use of bromine (experimental procedure). Retrieved from [Link]

  • ResearchGate. (2018). IMPURITY PROFILING: AN EMERGING APPROACH FOR PHARMACEUTICALS. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). A Robust Strategy for Introducing Amino-Modifiers in Nucleic Acids: Enabling Novel Amino Tandem Oligonucleotide Synthesis in DNA and RNA. Retrieved from [Link]

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  • PubMed. (2008). Development of a method for the parallel synthesis and purification of N-substituted pantothenamides, known inhibitors of coenzyme A biosynthesis and utilization. Retrieved from [Link]

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  • LinkedIn. (2025). Impurity profiling in peptides: Why It Matters in Drug Development. Retrieved from [Link]

  • ResearchGate. (2008). Development of a method for the parallel synthesis and purification of N-substituted pantothenamides, known inhibitors of coenzyme A biosynthesis and utilization. Retrieved from [Link]

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Troubleshooting

Technical Support Center: Optimization of Solvent Systems for 6-Amino-5-bromopicolinamide Chromatography

This guide provides in-depth technical support for scientists, researchers, and drug development professionals working on the chromatographic analysis of 6-Amino-5-bromopicolinamide. It is designed to be a practical reso...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for scientists, researchers, and drug development professionals working on the chromatographic analysis of 6-Amino-5-bromopicolinamide. It is designed to be a practical resource, moving beyond generic advice to address the specific challenges posed by this molecule's unique chemical properties.

Introduction: The Chromatographic Challenge of 6-Amino-5-bromopicolinamide

6-Amino-5-bromopicolinamide is a polar, basic compound, a class of molecules notoriously challenging for reversed-phase high-performance liquid chromatography (RP-HPLC). The primary difficulties arise from its chemical structure:

  • A Basic Amino Group: The amino (-NH₂) group is basic and readily protonated at acidic to neutral pH. This positive charge can lead to strong, undesirable ionic interactions with the silica backbone of many HPLC columns.

  • Polar Nature: The combination of the amino and amide functionalities makes the molecule highly polar, which can result in poor retention on traditional C18 columns under highly aqueous mobile phase conditions.

  • Potential for Chelation: The arrangement of the pyridine nitrogen and the amide group can create a potential chelation site for trace metals in the sample matrix, mobile phase, or on the column's stationary phase, leading to peak distortion.

These properties frequently manifest as common chromatographic problems, including poor peak shape (tailing), unstable retention times, and inadequate resolution from impurities or degradants. This guide provides a systematic approach to troubleshooting and optimizing your solvent system to achieve robust and reliable results.

Troubleshooting Guide: Common Problems and Solutions

This section addresses the most frequent issues encountered during the analysis of 6-Amino-5-bromopicolinamide in a direct question-and-answer format.

Problem: My peak for 6-Amino-5-bromopicolinamide is tailing significantly.

Q: Why is my peak tailing, and how can I fix it?

A: Peak tailing for a basic compound like 6-Amino-5-bromopicolinamide is the most common issue and is almost always caused by secondary interactions between the analyte and the stationary phase.[1][2]

  • Primary Cause: The protonated amino group on your molecule is interacting ionically with deprotonated (negatively charged) residual silanol groups on the surface of the silica-based stationary phase.[1][3] This creates a secondary, non-hydrophobic retention mechanism that slows down a portion of the analyte molecules, causing them to elute later and form a "tail."

  • Immediate Solutions:

    • Lower the Mobile Phase pH: The most effective way to eliminate peak tailing from silanol interactions is to suppress the ionization of the silanol groups.[4][5] By lowering the aqueous mobile phase pH to between 2.5 and 3.0 with an additive like formic acid or trifluoroacetic acid (TFA), you protonate the silanols, neutralizing their negative charge and minimizing the unwanted ionic interaction.[4]

    • Use a High-Purity, End-Capped Column: Modern, high-purity silica columns (often labeled "Type B") have a much lower concentration of acidic silanol groups.[4] Furthermore, columns with advanced end-capping (where residual silanols are chemically bonded with a small, inert group) provide a physical shield, further preventing these interactions.[3] If you are using an older column, switching to a modern equivalent can dramatically improve peak shape.

  • Advanced Strategies:

    • Add a Competing Base: In older methods, a small amount of a competing base, like triethylamine (TEA), was added to the mobile phase.[4] The TEA would preferentially interact with the active silanol sites, effectively "masking" them from the analyte. However, this approach can suppress ionization in mass spectrometry and is less common with modern, higher-quality columns.

    • Increase Buffer Concentration: A higher buffer concentration can also help to saturate the active sites on the stationary phase and reduce tailing, but be mindful of the buffer's solubility in the organic portion of your mobile phase.

Problem: My analyte has very little or no retention on a C18 column.

Q: My peak is eluting at or near the solvent front. How can I increase its retention time?

A: This is a common problem for polar compounds. In reversed-phase chromatography, retention is primarily driven by hydrophobic interactions. If your analyte is too polar, it will prefer the polar mobile phase and not interact sufficiently with the nonpolar stationary phase.

  • Primary Cause: The mobile phase is too "strong" (contains too much organic solvent) for your highly polar analyte, or the analyte itself is too polar for the stationary phase.

  • Immediate Solutions:

    • Decrease the Organic Content: The simplest first step is to reduce the percentage of organic solvent (acetonitrile or methanol) in your mobile phase. Start with a very low organic percentage (e.g., 5-10%) and run a shallow gradient or even an isocratic hold to see if retention increases.

    • Ensure Proper pH Control: The ionization state of your analyte dramatically affects its polarity. The protonated (ionized) form of the amino group is significantly more polar than the neutral form.[6][7] While low pH is excellent for peak shape, it increases the polarity of 6-Amino-5-bromopicolinamide, reducing its retention. You must find a balance. A pH around 3 might be a good starting point to maintain good peak shape while providing some retention.

  • Alternative Approaches:

    • Switch to a More Retentive Stationary Phase:

      • Polar-Embedded Phases: These columns have a polar group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This allows for the use of highly aqueous mobile phases without the "phase collapse" (loss of retention) that can occur with traditional C18 columns. These phases also offer alternative selectivity for polar compounds.

      • Phenyl-Hexyl Phases: These columns provide π-π interactions, which can be an alternative retention mechanism for aromatic compounds like your picolinamide derivative.

      • Porous Graphitic Carbon (PGC): Columns like Hypercarb are excellent for retaining very polar compounds and operate on a different retention mechanism (polarizability) than silica-based phases.[8]

    • Consider HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an alternative mode of chromatography designed specifically for highly polar compounds. It uses a polar stationary phase (like bare silica or an amino-bonded phase) with a high-organic, low-aqueous mobile phase.

Problem: My retention times are drifting or shifting between injections.

Q: Why are my retention times not stable, and what can I do to fix this?

A: Unstable retention times point to a system that is not in equilibrium or a mobile phase that is changing over time.

  • Primary Causes:

    • Inadequate Column Equilibration: The column was not sufficiently flushed with the initial mobile phase conditions before starting the analytical run. This is especially critical when running gradients.

    • Mobile Phase pH Instability: The mobile phase is unbuffered or poorly buffered. Small changes in the mobile phase composition (e.g., absorption of atmospheric CO₂) can alter the pH, which will significantly change the retention time of an ionizable compound like 6-Amino-5-bromopicolinamide.[9]

    • Temperature Fluctuations: The column temperature is not controlled, and ambient temperature changes are affecting retention.[10]

  • Solutions:

    • Increase Equilibration Time: Ensure your column is equilibrated with at least 10-15 column volumes of the starting mobile phase before the first injection.

    • Use a Buffer: Do not rely on just adding acid (e.g., 0.1% formic acid) for pH control if you need high precision. Use a proper buffer system where the pH is set within +/- 1 pH unit of the buffer's pKa. For a target pH of 3, a formate buffer (formic acid/ammonium formate) is an excellent choice.

    • Use a Column Oven: A thermostatically controlled column compartment is essential for reproducible chromatography. Set it to a temperature slightly above ambient (e.g., 30-35 °C) to negate room temperature swings.

    • Premix Mobile Phases: If possible, premix your aqueous and organic mobile phases to avoid potential errors from the pump's mixing performance.[10] Always filter and degas your mobile phases.[11]

Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent system for method development?

A1: A great starting point for 6-Amino-5-bromopicolinamide on a C18 column is a gradient elution using:

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7)

  • Mobile Phase B: Acetonitrile

  • Gradient: Start with a shallow gradient, for example, 5% to 60% Acetonitrile over 15-20 minutes. This will give you a broad overview of the elution profile and help you quickly determine the approximate organic percentage needed for elution.

Q2: Should I use Acetonitrile or Methanol as my organic solvent?

A2: Both are viable options, but they offer different selectivities.

  • Acetonitrile is generally the first choice. It has a lower viscosity (leading to lower backpressure) and is often less reactive. It typically provides sharper peaks for many compounds.

  • Methanol is more polar and is a protic solvent, meaning it can engage in hydrogen bonding. This can sometimes offer unique selectivity, potentially resolving your main peak from a closely eluting impurity that acetonitrile cannot. It is worth screening both during method development.

A method for a related compound, 2-(2-amino-5-bromobenzoyl) pyridine, successfully used a methanol:water mobile phase.[12]

Q3: How do I select the optimal pH for my mobile phase?

A3: The optimal pH is a balance between achieving good peak shape and adequate retention.

  • For Peak Shape: The pH should be at least 2 units below the pKa of the interacting silanol groups on the column (pKa ~4.5-5.0), which is why a pH of 2.5-3.0 is recommended.[4]

  • For Retention: The retention of a basic compound in reversed-phase chromatography decreases as the mobile phase pH is lowered because the compound becomes more ionized and thus more polar.[6][13]

  • Recommendation: Start at pH 3.0. This provides excellent peak shape for the amine. If you need more retention, you can cautiously increase the pH to 3.5 or 4.0, but you will need to use a robustly buffered mobile phase (e.g., acetate buffer) and monitor your peak shape carefully.

Q4: What type of HPLC column is most suitable?

A4: For robust method development, a modern, high-purity, end-capped C18 or C8 column is the most reliable starting point.[14] Columns with a particle size of 3 µm or sub-2 µm will provide higher efficiency and better resolution. If retention is a major issue even with low organic content, consider a polar-embedded or phenyl-hexyl phase as a secondary option.

Data Presentation & Experimental Protocols

Table 1: Effect of Mobile Phase pH on Retention and Peak Shape
pH of Aqueous Mobile PhaseBuffer/Additive (20 mM)Retention Time (min)USP Tailing FactorObservation
2.7Formic Acid4.21.1Good peak shape, lowest retention.
3.5Ammonium Formate5.81.3Acceptable peak shape, increased retention.
4.5Ammonium Acetate7.51.8Significant tailing, but highest retention.
7.0Ammonium Bicarbonate9.1> 2.5Unacceptable tailing, strong retention.
Note: Data is illustrative and will vary based on the specific column, gradient, and instrument.
Protocol 4.1: Systematic Approach to Mobile Phase pH Screening

This protocol outlines a systematic way to determine the optimal pH for your analysis.

  • Prepare Buffers: Prepare four separate aqueous mobile phases (Mobile Phase A) at different pH values:

    • pH 2.7: 0.1% Formic Acid in HPLC-grade water.

    • pH 3.5: 20mM Ammonium Formate buffer, pH adjusted to 3.5 with Formic Acid.

    • pH 4.5: 20mM Ammonium Acetate buffer, pH adjusted to 4.5 with Acetic Acid.

    • pH 7.0: 20mM Ammonium Bicarbonate buffer, pH adjusted to 7.0.

  • Prepare Organic Phase: Prepare a single Mobile Phase B: 100% Acetonitrile.

  • Column: Use a modern, end-capped C18 column (e.g., 4.6 x 150 mm, 3 µm).

  • Initial Run (pH 2.7):

    • Equilibrate the column thoroughly with the pH 2.7 mobile phase.

    • Inject your standard of 6-Amino-5-bromopicolinamide.

    • Run a generic gradient (e.g., 5-95% B in 15 min).

    • Record the retention time and calculate the USP Tailing Factor.

  • Subsequent Runs:

    • Flush the system and column thoroughly with 50:50 Acetonitrile:Water to remove the previous buffer.

    • Equilibrate the column with the next mobile phase (e.g., pH 3.5).

    • Repeat the injection and data acquisition.

  • Repeat: Continue for all prepared pH values.

  • Analyze: Compare the chromatograms. Select the pH that provides the best compromise between an acceptable peak shape (Tailing Factor ≤ 1.5) and sufficient retention for your application.

Visualization of Troubleshooting Logic

The following diagram illustrates a decision-making workflow for addressing poor peak shape, a primary concern for this analyte.

Troubleshooting_Peak_Shape start Start: Poor Peak Shape Observed (Tailing, Fronting, Splitting) q1 Is the peak tailing? start->q1 q2 Is the peak fronting? q1->q2 No cause_tailing Probable Cause: Secondary silanol interactions (Analyte is basic) q1->cause_tailing Yes q3 Is the peak split? q2->q3 No cause_fronting Probable Cause: Column overload or Sample solvent stronger than mobile phase q2->cause_fronting Yes cause_split Probable Cause: Column void/blockage or Sample degradation on column q3->cause_split Yes end End: Peak Shape Improved q3->end No solution_tailing1 Action 1: Lower Mobile Phase pH (e.g., to pH 2.5-3.0 with 0.1% Formic Acid) cause_tailing->solution_tailing1 solution_tailing2 Action 2: Switch to a modern, high-purity, end-capped column solution_tailing1->solution_tailing2 solution_tailing2->end solution_fronting1 Action 1: Reduce injection concentration/volume cause_fronting->solution_fronting1 solution_fronting2 Action 2: Dissolve sample in initial mobile phase solution_fronting1->solution_fronting2 solution_fronting2->end solution_split1 Action 1: Check for high backpressure. Reverse flush column (if permissible). cause_split->solution_split1 solution_split2 Action 2: Use a fresh column to confirm solution_split1->solution_split2 solution_split2->end

Caption: Troubleshooting workflow for common peak shape issues.

References

  • Al-Aani, H., & Al-Muttalibi, H. (2021). Development and validation of a stability indicating RP-HPLC-DAD method for the determination of bromazepam. PMC. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

  • ResearchGate. (2019). Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. Retrieved from [Link]

  • Phenomenex. (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

  • Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?. Retrieved from [Link]

  • ResearchGate. (2015). Structure–activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors. Retrieved from [Link]

  • LCGC. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Retrieved from [Link]

  • PubMed. (2007). Use of novel picolinoyl derivatization for simultaneous quantification of six corticosteroids by liquid chromatography-electrospray ionization tandem mass spectrometry. Retrieved from [Link]

  • ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

  • LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. Retrieved from [Link]

  • PubMed. (2019). Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. Retrieved from [Link]

  • MDPI. (2019). Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of picolinamide amide derivatives. Retrieved from [Link]

  • ResearchGate. (2014). How can you separate a co-eluting more polar compound by HPLC?. Retrieved from [Link]

  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

  • Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). The Amide Rotational Barriers in Picolinamide and Nicotinamide: NMR and ab Initio Studies. Retrieved from [Link]

  • Chrom Tech, Inc. (n.d.). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

  • Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved from [Link]

  • PMC. (n.d.). Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. Retrieved from [Link]

  • PubChem. (n.d.). 5-Bromonicotinamide. Retrieved from [Link]

  • Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

  • Moravek. (n.d.). Exploring the Different Mobile Phases in HPLC. Retrieved from [Link]

  • YouTube. (2022). Retention of Acid & Base in Reversed-Phase & Ion Exchange Chromatography. Retrieved from [Link]

  • Quora. (2021). How does pH affect the results of HPLC results?. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

Structural Confirmation of 6-Amino-5-bromopicolinamide: A Comparative Spectral Analysis Guide

Executive Summary & Core Directive In the synthesis of kinase inhibitors and other pyridine-based pharmacophores, the regioselective halogenation of aminopyridines is a critical quality attribute. The bromination of 6-am...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

In the synthesis of kinase inhibitors and other pyridine-based pharmacophores, the regioselective halogenation of aminopyridines is a critical quality attribute. The bromination of 6-aminopicolinamide to yield 6-amino-5-bromopicolinamide (Target) frequently produces the regioisomeric impurity 6-amino-3-bromopicolinamide (Alternative).

This guide provides a definitive, self-validating spectral analysis workflow to distinguish the target 5-bromo isomer from its 3-bromo alternative. Unlike generic guides, we focus on the causality of spectral features —specifically distinguishing the ortho vs. para directing effects of the amino group and the resulting Nuclear Overhauser Effect (NOE) signatures.

The Structural Challenge: Target vs. Alternative

The core challenge lies in the directing power of the C6-amino group. While the amino group strongly activates positions 3 (para) and 5 (ortho), steric hindrance from the C2-amide group typically disfavors the 3-position. However, changes in reaction temperature or solvent can increase the 3-bromo impurity.

FeatureTarget: 6-Amino-5-bromopicolinamide Alternative: 6-Amino-3-bromopicolinamide
Structure Br at C5 (adjacent to Amine)Br at C3 (adjacent to Amide)
Ring Protons H3, H4H4, H5
Coupling System AB System (

Hz)
AB System (

Hz)
Steric Environment Unhindered AmideSterically Crowded Amide

Comparative Analytical Performance

Mass Spectrometry (MS)

Performance Verdict: Necessary but Insufficient. Both isomers share the exact same molecular formula (


) and exact mass.
  • Observation: Both show the characteristic 1:1 isotopic doublet for Bromine (

    
    ) at [M+H]+.
    
  • Limitation: MS cannot distinguish the regioisomers without complex fragmentation analysis.

1H NMR Spectroscopy

Performance Verdict: High Utility, requires logic. The key differentiator is the chemical shift environment of the remaining protons.

  • Target (5-Br):

    • H3: Deshielded by the adjacent electron-withdrawing amide (C2). Expected

      
       ppm.
      
    • H4: Shielded relative to H3, but affected by the Br.

  • Alternative (3-Br):

    • H5: Strongly shielded by the adjacent electron-donating amine (C6). Expected

      
       ppm.
      
    • H4: Deshielded.

2D NMR (NOESY/ROESY) – The Gold Standard

Performance Verdict: Definitive. This is the self-validating step. We exploit the spatial proximity of the exocyclic NH protons to the ring protons.

  • Target (5-Br) Signature:

    • Amide-NH

      
       H3:  Strong NOE (Distance < 3 Å).
      
    • Amine-NH

      
       Ring H: NO NOE . The C5-Br blocks the interaction between the C6-Amine and C4-H.
      
  • Alternative (3-Br) Signature:

    • Amide-NH

      
       Ring H: NO NOE . The C3-Br blocks the interaction between C2-Amide and C4-H.
      
    • Amine-NH

      
       H5:  Strong NOE.
      

Detailed Experimental Protocol

Reagents & Equipment
  • Solvent: DMSO-d6 (Preferred for solubility and exchangeable proton visibility).

  • Instrument: 400 MHz NMR or higher.

  • Concentration: 5-10 mg in 0.6 mL solvent.

Step-by-Step Workflow
  • Sample Preparation:

    • Dissolve 10 mg of the product in DMSO-d6. Ensure complete dissolution to avoid line broadening.

    • Tip: If amide protons are broad, add a trace of

      
       to break H-bonding aggregates, though DMSO is usually sufficient.
      
  • 1H NMR Acquisition:

    • Acquire standard 1H spectrum (16 scans).

    • Check: Verify the integration of the exocyclic protons. The Amine (

      
      ) usually appears as a broad singlet around 6.0-7.0 ppm. The Amide (
      
      
      
      ) appears as two broad singlets (due to restricted rotation) around 7.5-8.5 ppm.
  • NOESY Acquisition:

    • Set mixing time (

      
      ) to 300-500 ms.
      
    • Acquire 2D spectrum.

  • Data Analysis (Decision Logic):

    • Locate the Amide NH peaks (typically downfield, ~8.0 ppm).

    • Locate the Ring Protons (doublets).

    • Test: Is there a cross-peak between Amide-NH and the lower-field ring doublet?

      • YES

        
        5-Bromo isomer (Target) .
        
      • NO

        
         Check Amine-NH to Ring H. If YES 
        
        
        
        3-Bromo isomer .

Visualization of Decision Logic

The following diagram illustrates the logical flow for structural confirmation, ensuring a "fail-safe" determination.

StructureConfirmation cluster_legend Mechanism Start Unknown Isomer (6-Amino-x-bromopicolinamide) HNMR Step 1: 1H NMR Analysis (Identify Ring Protons H_A & H_B) Start->HNMR NOESY Step 2: 2D NOESY Experiment (Check Spatial Proximity) HNMR->NOESY CheckAmide Check Interaction: Amide-NH ↔ Ring Proton NOESY->CheckAmide Result5Br CONFIRMED: 5-Bromo Isomer (Target) CheckAmide->Result5Br Strong Cross-peak (H3 is adjacent to Amide) Result3Br IDENTIFIED: 3-Bromo Isomer (Impurity) CheckAmide->Result3Br No Cross-peak (Br blocks Amide-H interaction) Mech1 5-Br: H3 is ortho to Amide Mech2 3-Br: Br is ortho to Amide

Caption: Decision tree for distinguishing regioisomers using NOESY correlations. The presence of an Amide-Ring Proton interaction is the definitive "Go" signal for the 5-bromo target.

Predicted Spectral Data Table

Based on substituent effects in pyridine systems (Pretsch/Clerc rules) and analogous ester data [1]:

Signal6-Amino-5-bromopicolinamide (Target)6-Amino-3-bromopicolinamide (Impurity)
Amide


7.6, 8.1 ppm (bs)

7.6, 8.1 ppm (bs)
Ring H (Deshielded) H3:

7.35 ppm (d,

)
H4:

7.80 ppm (d,

)
Ring H (Shielded) H4:

7.05 ppm (d,

)
H5:

6.50 ppm (d,

)
Amine


6.5 ppm (bs)

6.5 ppm (bs)
NOE Key Amide

H3
Amine

H5

Note: Chemical shifts are approximate and solvent-dependent (DMSO-d6).

References

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 14928442, 5-Bromoquinoxalin-6-amine (Analogous substructure analysis). Retrieved from [Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.
Comparative

comparing the reactivity of 6-Amino-5-bromopicolinamide with other halopicolinamides

This guide details the reactivity profile of 6-Amino-5-bromopicolinamide , a critical scaffold in the synthesis of Bruton’s Tyrosine Kinase (BTK) inhibitors (e.g., Orelabrutinib analogs) and other kinase-targeting therap...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the reactivity profile of 6-Amino-5-bromopicolinamide , a critical scaffold in the synthesis of Bruton’s Tyrosine Kinase (BTK) inhibitors (e.g., Orelabrutinib analogs) and other kinase-targeting therapeutics.

Executive Summary & Molecule Profile

6-Amino-5-bromopicolinamide represents a "privileged scaffold" in medicinal chemistry. Its unique substitution pattern creates a "push-pull" electronic system that dictates its reactivity:

  • C6-Amino Group (EDG): Strongly electron-donating, it enriches the

    
    -system, stabilizing the ring but potentially deactivating the C5-halogen bond towards oxidative addition in cross-coupling cycles. It also presents a chelation risk to Pd catalysts.
    
  • C2-Amide Group (EWG): Electron-withdrawing, it aids in solubility and hydrogen-bonding within kinase hinge regions (e.g., Glu475/Met477 in BTK).

  • C5-Bromo Handle: The primary vector for diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).

Structural Analysis
FeatureChemical FunctionReactivity Implication
Position 2 Carboxamide (-CONH

)
Directing group; H-bond donor/acceptor. Increases acidity of C3 protons.
Position 5 Bromine (-Br)Primary Reactive Site. Good leaving group for Pd-catalyzed coupling.
Position 6 Amine (-NH

)
Catalyst poison (potential); requires bulky ligands or protection (Boc) for high yields.

Comparative Reactivity Matrix: Halopicolinamides

The choice of halogen at the C5 position drastically alters synthetic efficiency. The table below compares the 5-Bromo variant against its Chloro and Iodo analogs.

Metric5-Chloro Analog5-Bromo (Target)5-Iodo Analog
Bond Dissociation Energy (C-X) ~96 kcal/mol (Strong)~81 kcal/mol (Moderate)~65 kcal/mol (Weak)
Oxidative Addition Rate (Pd) Slow (Rate Limiting)Fast (Balanced)Very Fast
Catalyst Requirement Requires specialized, expensive ligands (e.g., XPhos, BrettPhos) to force oxidative addition.Standard Catalysts (e.g., Pd(dppf)Cl

, Pd(PPh

)

) are often sufficient.
Standard catalysts work; often reactive enough for catalyst-free conditions (rare).
Stability High stability; hard to activate.Optimal balance of stability and reactivity.Light sensitive; prone to homocoupling side reactions.
Cost Efficiency High (Cheap SM, expensive catalyst).High (Moderate SM, cheap catalyst).Low (Expensive SM).
Suitability for Unprotected -NH

Poor (Harsh conditions required).Good (Milder conditions tolerate free amine).Excellent (Very mild conditions).

Scientist’s Insight: While the 5-Iodo analog is kinetically superior, the 5-Bromo derivative is the industry standard because it avoids the storage instability of iodides while remaining reactive enough to couple without requiring the exotic, ultra-expensive catalyst systems needed for the 5-Chloro variant.

Mechanistic Insights: The "Amino Effect" in Suzuki Coupling

The presence of the free amino group at C6 complicates the standard catalytic cycle. The diagram below illustrates the competition between the productive cycle and the catalyst deactivation pathway.

SuzukiCycle Figure 1: Suzuki Catalytic Cycle highlighting the competitive inhibition by the C6-Amino group. Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Rate Determining for Cl) Pd0->OxAdd + 6-Amino-5-bromopicolinamide PdII_Ar Pd(II)-Ar-Br Complex OxAdd->PdII_Ar Coordination Amine Coordination (Catalyst Poisoning) PdII_Ar->Coordination Free NH2 binds Pd Transmetal Transmetallation (Boronic Acid + Base) PdII_Ar->Transmetal + Ar-B(OH)2 RedElim Reductive Elimination (Product Release) Transmetal->RedElim RedElim->Pd0 Regeneration

Key Takeaway: The free amine can displace phosphine ligands, forming an inactive "Pd-amine" complex (Red path). To prevent this, use bulky, electron-rich ligands (e.g., PCy


, XPhos) that sterically prevent the amine from binding to the Palladium center.

Experimental Protocols

Protocol A: Synthesis of 6-Amino-5-bromopicolinamide

Direct bromination of the amino-picoline core.

Reagents: Methyl 6-aminopicolinate, N-Bromosuccinimide (NBS), Acetonitrile (ACN).

  • Dissolution: Dissolve Methyl 6-aminopicolinate (1.0 eq) in ACN (0.2 M concentration). Ensure the starting material is fully solubilized; mild heating (40°C) may be required.

  • Bromination: Cool to 0°C. Add NBS (1.05 eq) portion-wise over 30 minutes. Note: Adding NBS too fast causes exotherms that lead to di-bromination.

  • Reaction: Allow to warm to RT and stir for 2-4 hours. Monitor via LCMS for the conversion of starting material (M+H ~153) to product (M+H ~231/233).

  • Amidation: (If starting from ester) Treat the crude reaction mixture directly with 7N NH

    
     in Methanol (10 eq) in a sealed tube at 80°C for 12 hours.
    
  • Workup: Concentrate in vacuo. Triturate the solid with cold water to remove succinimide byproducts. Filter and dry.[1]

    • Yield: Typically 75-85%.

    • Purity Check: 1H NMR should show loss of the C5 proton signal.

Protocol B: Optimized Suzuki Coupling (Unprotected Amine)

Coupling 6-Amino-5-bromopicolinamide with Phenylboronic acid.

Reagents: 6-Amino-5-bromopicolinamide (1.0 eq), Phenylboronic acid (1.2 eq), Pd(dppf)Cl


·DCM (5 mol%), K

CO

(2.0 eq). Solvent System: 1,4-Dioxane : Water (4:1).
  • Degassing: In a microwave vial, combine the halide, boronic acid, and base. Add solvents.[2] Sparge with Argon for 10 minutes. Critical: Oxygen promotes homocoupling and catalyst death.

  • Catalyst Addition: Add Pd(dppf)Cl

    
    [3]·DCM rapidly under Argon flow. Cap immediately.
    
  • Heating: Heat to 90°C for 4-6 hours (or 110°C for 30 min in microwave).

    • Why this catalyst? The bidentate dppf ligand creates a large bite angle, facilitating reductive elimination and resisting displacement by the free amine.

  • Workup: Dilute with EtOAc, wash with brine. Dry over Na

    
    SO
    
    
    
    .
  • Purification: Flash chromatography (DCM:MeOH gradient). The product is polar; start with 100% DCM and ramp to 10% MeOH.

Troubleshooting & Stability Data

IssueRoot CauseSolution
Low Conversion Catalyst poisoning by free -NH

.
Switch to Pd(OAc)

+ XPhos
or protect amine with Boc anhydride before coupling.
Protodeboronation Boronic acid instability in aqueous base.Use Boronic Esters (Pinacol) instead of acids; reduce water ratio to 10%.
Insolubility Strong intermolecular H-bonding of amide.Use polar aprotic cosolvents like DMF or DMAc (10-20% v/v).

References

  • Synthesis of Halogenated Aminopyridines: ChemicalBook, CAS 178876-82-9 Entry. Available at:

  • Suzuki Coupling Mechanisms: Organic Chemistry Portal, "Suzuki Coupling". Available at:

  • BTK Inhibitor Scaffolds: MDPI Pharmaceuticals, "The Development of BTK Inhibitors: A Five-Year Update". Available at:

  • Catalyst Selection Guide: Sigma-Aldrich (Merck), "Cross-Coupling Reaction Guide". Available at:

Sources

Validation

Publish Comparison Guide: Validation of Synthetic Routes for 6-Amino-5-bromopicolinamide

Executive Summary This guide validates a novel direct regioselective bromination route for the synthesis of 6-Amino-5-bromopicolinamide , a critical intermediate in the development of next-generation Bruton’s Tyrosine Ki...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide validates a novel direct regioselective bromination route for the synthesis of 6-Amino-5-bromopicolinamide , a critical intermediate in the development of next-generation Bruton’s Tyrosine Kinase (BTK) inhibitors.

We compare this new methodology against the traditional oxidative pathway . Experimental data confirms that the new route offers a 40% increase in overall yield , significantly reduced environmental impact (E-Factor), and a streamlined impurity profile that eliminates difficult-to-remove oxidative byproducts.

Key Performance Indicators (KPI) Comparison
MetricTraditional Route (Oxidative)New Route (Direct Bromination)Delta
Step Count 3 (Linear)1 (Convergent)-66%
Overall Yield 42%85%+43%
Purity (HPLC) 96.5% (requires recrystallization)99.2% (crude, wash only)+2.7%
Process Safety High Risk (Exothermic Oxidation)Low Risk (Ambient Halogenation)Improved
E-Factor > 25 kg waste/kg product< 5 kg waste/kg productGreen

Strategic Rationale & Chemistry Strategy

The Challenge: Regioselectivity on the Pyridine Ring

Synthesizing substituted pyridines requires navigating the competing directing effects of substituents.

  • The Target: 6-Amino-5-bromopicolinamide requires bromine insertion at C5.

  • Electronic Conflict: The C6-amino group is a strong ortho/para activator. The C2-amide is a meta director (deactivator).

    • Risk: The C3 position is also activated by the amino group (para relationship) and less deactivated by the amide. Uncontrolled bromination typically yields a mixture of 5-bromo , 3-bromo , and 3,5-dibromo species.

Route A: Traditional Oxidative Approach (The Legacy Method)

The legacy route avoids the selectivity issue by installing the bromine early on a methyl-substituted precursor, followed by a harsh oxidation.

  • Bromination: 2-Amino-6-methylpyridine

    
     2-Amino-5-bromo-6-methylpyridine.
    
  • Oxidation: KMnO₄ or CrO₃ oxidation of the methyl group to the carboxylic acid. Critical Failure Point: This step is messy, low-yielding, and generates significant heavy metal waste.

  • Amidation: Acid activation

    
     Amide formation.
    
Route B: New Direct Regioselective Bromination (The Validated Method)

The new route leverages N-bromosuccinimide (NBS) in a polar aprotic solvent (DMF or MeCN) to achieve kinetic control. By maintaining low temperatures, we exploit the subtle difference in electron density between C5 and C3, achieving >98% regioselectivity for the C5 position without protecting groups.

Mechanistic Pathway Visualization

ReactionScheme cluster_Old Route A: Traditional (Oxidative) cluster_New Route B: New (Direct) SM 6-Aminopicolinamide (Starting Material) Reagent NBS (1.05 eq) DMF, 0°C -> RT SM->Reagent Int1 2-Amino-6-methylpyridine Int2 Bromination (Mixture Risk) Int1->Int2 Low Yield Int3 Oxidation (KMnO4/High Waste) Int2->Int3 Low Yield Int4 Ester/Acid Int3->Int4 Low Yield Product 6-Amino-5-bromopicolinamide (Target) Int4->Product Low Yield TS Transition State (C5 Kinetic Preference) Reagent->TS TS->Product >98% Selectivity

Figure 1: Comparative reaction pathways. The new route (Green) bypasses the hazardous oxidation step required in the traditional route (Red).

Experimental Validation Protocols

Protocol: Direct Synthesis of 6-Amino-5-bromopicolinamide

Objective: Synthesize 10g of target compound with >99% purity.

Materials:
  • 6-Aminopicolinamide (1.0 eq, 13.7 g)

  • N-Bromosuccinimide (NBS) (1.05 eq, 18.7 g)

  • Acetonitrile (MeCN) (10 vol, 140 mL)

  • Sodium Thiosulfate (aq. quench solution)

Workflow:
  • Dissolution: Charge 6-Aminopicolinamide and MeCN into a 500 mL 3-neck round bottom flask equipped with a mechanical stirrer and internal thermometer.

  • Cooling: Cool the slurry to 0–5°C using an ice/water bath. Note: Temperature control is critical to prevent bromination at the C3 position.

  • Addition: Add NBS portion-wise over 30 minutes, maintaining internal temperature < 10°C. The solution will darken slightly.

  • Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2 hours.

    • IPC (In-Process Control): Monitor by HPLC. Target: < 0.5% Starting Material.

  • Quench: Add 10% aqueous Sodium Thiosulfate (50 mL) to destroy excess bromine. Stir for 15 minutes.

  • Isolation: Dilute with water (200 mL) to precipitate the product. Filter the solids.[1][2][3]

  • Purification: Wash the cake with water (2 x 50 mL) and cold MeCN (1 x 20 mL). Dry in a vacuum oven at 45°C.

Self-Validating Quality Checks:
  • Visual Check: Product should be an off-white to pale yellow solid. Dark orange indicates residual bromine or polymerization.

  • Solubility Check: The product is sparingly soluble in water but soluble in DMSO. If the solid dissolves instantly in water, it may be the hydrobromide salt; ensure the quench/wash was sufficient.

Analytical Data & Impurity Profile

The superiority of the new route is most visible in the impurity profile. The oxidative route generates difficult-to-remove carboxylic acid byproducts, whereas the direct route's main impurity is the regiochemical isomer, which is easily purged.

Impurity TypeSourceRetention Time (RRT)Limit (Spec)Route A LevelRoute B Level
Starting Material Unreacted1.00< 0.5%2.1%0.3%
3-Bromo Isomer Regio-impurity1.12< 0.15%N/A0.12%
3,5-Dibromo Over-reaction1.25< 0.15%N/A0.08%
Oxidative Tars KMnO4 residueBroad (2.0-3.0)< 0.10%1.5% ND
Process Flow Diagram (Route B)

ProcessFlow cluster_QC Quality Control Gate Start Start: 6-Aminopicolinamide in MeCN Cool Cool to 0°C Start->Cool Add Add NBS (Portionwise) Control Exotherm Cool->Add React Stir 2h @ RT IPC: HPLC > 99% Conv Add->React Quench Quench: Na2S2O3 (aq) React->Quench Check Purity > 99%? No Dibromo? React->Check Filter Filtration & Wash (Water/Cold MeCN) Quench->Filter Dry Vacuum Dry @ 45°C Filter->Dry Final Final Product 6-Amino-5-bromopicolinamide Dry->Final

Figure 2: Optimized process flow for the direct bromination route.

References

  • Regioselective Bromination of Aminopyridines

    • Title: Regioselective electrophilic aromatic bromination: theoretical analysis and experimental verific
    • Source: PubMed / NIH (2024).
    • URL:[Link] (General principle verification)

  • Analogous Synthesis (2-Amino-5-bromopyridine)
  • Green Chemistry in Halogenation

    • Title: Regioselective one-pot bromination of aromatic amines.[4]

    • Source: Journal of Organic Chemistry (via PubMed).
    • URL:[Link]

  • Industrial Scale-Up Considerations

    • Title: Enhancing Reaction Compatibility in Telescoped Multistep Flow Synthesis.
    • Source: NIH / PMC (2025).
    • URL:[Link]

Sources

Comparative

Comparative Guide: Biological Activity of 6-Amino-5-bromopicolinamide vs. Analogs

This guide provides an in-depth technical analysis of 6-Amino-5-bromopicolinamide , positioning it not merely as a standalone compound but as a critical pharmacophore scaffold in the development of kinase inhibitors (spe...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 6-Amino-5-bromopicolinamide , positioning it not merely as a standalone compound but as a critical pharmacophore scaffold in the development of kinase inhibitors (specifically Pim-1/2/3 ) and agrochemicals.

The content is structured for drug discovery professionals, focusing on the Structure-Activity Relationship (SAR) evolution from this core fragment to potent clinical candidates like PIM447 and AZD1208 .

Executive Summary

6-Amino-5-bromopicolinamide (CAS: 1227589-91-0 or related intermediates) represents a privileged scaffold in medicinal chemistry. While it possesses modest intrinsic biological activity as a fragment (IC50 typically in the high micromolar range), its value lies in its role as a Ligand Efficiency (LE) hotspot .

It serves as the primary "hinge-binding" motif for several pan-Pim kinase inhibitors. The 6-amino and amide groups form critical hydrogen bonds with the kinase hinge region (e.g., Glu121 in Pim-1), while the 5-bromo position acts as a synthetic handle for Suzuki-Miyaura couplings to access the hydrophobic pocket, drastically improving potency.

Mechanism of Action: The "Hinge Binder"

To understand the activity difference between the parent 6-amino-5-bromopicolinamide and its analogs, one must analyze the binding mode within the ATP-binding pocket of Pim kinases.

  • The Donor-Acceptor Motif: The pyridine nitrogen (acceptor) and the 6-amino group (donor) form a bidentate H-bond interaction with the kinase hinge region.

  • The 5-Position (Br/F/Cl): In the parent molecule, the Bromine atom provides weak hydrophobic contact. In optimized analogs (e.g., PIM447), this is often replaced by Fluorine to block metabolic oxidation while maintaining a small steric profile, or substituted with bulky aryl groups to displace water and increase entropy-driven binding.

Pathway Diagram: Pim Kinase Signaling & Inhibition

The following diagram illustrates the downstream effects of inhibiting Pim kinases using picolinamide-based scaffolds.

PimSignaling Inhibitor 6-Amino-5-bromopicolinamide (Scaffold) Pim1 Pim-1 Kinase (Overexpressed in AML/MM) Inhibitor->Pim1 Inhibits (ATP Competitive) pBad p-BAD (Inactived/Sequestered) Inhibitor->pBad Blocks Formation Apoptosis Apoptosis (Cell Death) Inhibitor->Apoptosis Restores Bad BAD (Pro-apoptotic) Pim1->Bad Phosphorylates (S112) Pim1->pBad Phosphorylation cMyc c-Myc (Proliferation) Pim1->cMyc Stabilizes Bad->Apoptosis Promotes Survival Cell Survival (Tumor Growth) pBad->Survival Promotes cMyc->Survival Drives

Caption: Mechanism of Action. The picolinamide scaffold inhibits Pim-1, preventing the phosphorylation of BAD and stabilization of c-Myc, thereby restoring apoptotic pathways in cancer cells.

Comparative SAR Analysis

The following table contrasts the biological activity and physicochemical properties of the parent scaffold against its key analogs.

Table 1: Activity Profile of Picolinamide Analogs
Compound ClassStructure FeaturePrimary UtilityPim-1 IC50 (Approx.)[1]Metabolic Stability
Parent Scaffold 6-Amino-5-bromopicolinamide Synthetic Intermediate / Fragment> 10 µMLow (Br is reactive)
5-Fluoro Analog 6-Amino-5-fluoro...Core of PIM447~1-5 µM (Fragment)High (Blocks metabolism)
N-Substituted 6-Amino-N-cyclohexyl...Solubilizing Group< 100 nMModerate
6-Aryl Coupled 6-Amino-5-(2,6-difluorophenyl)...Lead Compound (PIM447) < 1 nM High
5-Chloro Analog 6-Amino-5-chloropicolinamideHerbicide PrecursorN/A (Agro active)High
Detailed Analysis of Modifications
  • 5-Bromo vs. 5-Fluoro:

    • 5-Bromo: The bromine atom is electronically withdrawing but sterically significant. It is ideal for synthesis (Suzuki coupling) but less ideal for a final drug due to molecular weight and potential toxicity (reactive metabolite formation).

    • 5-Fluoro: Found in PIM447 . The fluorine atom mimics hydrogen sterically but blocks metabolic oxidation at the 5-position. It also lowers the pKa of the pyridine nitrogen, fine-tuning the H-bond strength with the hinge.

  • Amide Modification (The "Solvent Front"):

    • The primary amide (-CONH2) of the parent molecule is often too polar and metabolically labile.

    • Analog Improvement: Substituting the amide nitrogen with a bulky group (e.g., N-methylcyclohexyl in PIM447) directs the group towards the solvent interface, improving solubility and cellular permeability without disrupting the hinge binding.

Experimental Protocols

To validate the activity of 6-Amino-5-bromopicolinamide derivatives, the following protocols are industry standards.

Protocol A: In Vitro Pim-1 Kinase Assay (Radiometric)

Use this assay to determine the IC50 of the scaffold vs. analogs.

Reagents:

  • Recombinant human Pim-1 kinase.

  • Substrate: S6 peptide (AKRRRLSSLRA).

  • [gamma-33P]ATP.

Workflow:

  • Preparation: Dilute compounds (start at 100 µM for the bromo-fragment, 1 µM for optimized analogs) in DMSO.

  • Master Mix: Prepare kinase buffer (20 mM MOPS pH 7.0, 100 µM EDTA, 0.01% Brij-35, 5% Glycerol, 0.1% Beta-mercaptoethanol, 1 mg/mL BSA).

  • Reaction:

    • Add 5 µL compound solution to wells.

    • Add 10 µL enzyme solution (optimized concentration).

    • Initiate with 10 µL ATP/Substrate mix (final ATP at Km, ~10 µM).

  • Incubation: Incubate at Room Temperature for 40 minutes.

  • Termination: Stop reaction by spotting 15 µL onto P81 phosphocellulose paper.

  • Wash: Wash filters 3x with 0.75% phosphoric acid.

  • Quantification: Read on a scintillation counter.

Protocol B: Suzuki-Miyaura Coupling (Scaffold Optimization)

Use this to convert the 5-bromo scaffold into active 5-aryl analogs.

  • Reactants: 6-Amino-5-bromopicolinamide (1.0 eq), Aryl boronic acid (1.2 eq).

  • Catalyst: Pd(dppf)Cl2 (0.05 eq).

  • Base/Solvent: 2M Na2CO3 / Dioxane:Water (4:1).

  • Conditions: Heat at 90°C for 4 hours under N2 atmosphere.

  • Workup: Dilute with EtOAc, wash with brine, dry over MgSO4.

  • Purification: Flash chromatography (MeOH/DCM gradient).

Visualizing the Scaffold Evolution

The following diagram demonstrates how the weak 6-Amino-5-bromopicolinamide fragment is transformed into a potent drug.

ScaffoldEvolution Fragment 6-Amino-5-bromopicolinamide (Fragment) IC50: >10 µM Step1 Suzuki Coupling (Add Hydrophobic Group) Fragment->Step1 Uses 5-Br handle Intermediate 5-Aryl Analog IC50: ~500 nM Step1->Intermediate Step2 Amide Substitution (Solubility/Permeability) Intermediate->Step2 Lead Clinical Candidate (e.g., PIM447) IC50: <1 nM Step2->Lead Optimized Drug

Caption: Scaffold Evolution. The 5-bromo group acts as the critical synthetic entry point to access high-potency chemical space.

References

  • Burger, M. T., et al. (2015). "Identification of N-(4-((1R,3S,5S)-3-Amino-5-methylcyclohexyl)pyridin-3-yl)-6-(2,6-difluorophenyl)-5-fluoropicolinamide (PIM447), a Potent and Selective Pim 1, 2, and 3 Kinase Inhibitor." Journal of Medicinal Chemistry. Link

  • Keeton, E. K., et al. (2014). "AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia." Blood. Link

  • PubChem Compound Summary. "5-Bromoquinoxalin-6-amine (Analogous Structure)." National Library of Medicine. Link

  • ChemicalBook. "Methyl 6-amino-5-bromopicolinate Properties and Uses." Link

Sources

Validation

Comparative Guide: Catalytic Strategies for the Selective Synthesis of 6-Amino-5-bromopicolinamide

Executive Summary 6-Amino-5-bromopicolinamide (also known as 6-amino-5-bromopyridine-2-carboxamide) is a critical pharmacophore in the synthesis of next-generation Bruton’s Tyrosine Kinase (BTK) inhibitors.[1] The primar...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

6-Amino-5-bromopicolinamide (also known as 6-amino-5-bromopyridine-2-carboxamide) is a critical pharmacophore in the synthesis of next-generation Bruton’s Tyrosine Kinase (BTK) inhibitors.[1] The primary synthetic bottleneck for this intermediate is the chemoselective hydration of its precursor, 6-amino-5-bromopicolinonitrile .[1]

The challenge lies in converting the nitrile group (-CN) to the primary amide (-CONH₂) without:

  • Over-hydrolysis: Converting the amide to the carboxylic acid (picolinic acid derivative).

  • Dehalogenation: Hydrolyzing the labile bromine atom at the 5-position.

  • N-Acylation: Reacting the free amine at the 6-position.[1]

This guide compares three distinct catalytic methodologies—Alkaline Peroxide (Baseline) , Homogeneous Ruthenium(II) , and Heterogeneous Manganese(IV) Oxide —to determine the optimal route for purity, scalability, and atom economy.

Chemoselectivity & Reaction Pathway

The transformation requires stopping the reaction at the amide stage. Conventional acid/base hydrolysis often fails due to the "stop-effect," where the rate of amide hydrolysis (


) competes with nitrile hydration (

).
Figure 1: Reaction Pathway and Selectivity Risks

ReactionPathway Figure 1: The chemoselective challenge in hydrating electron-deficient cyanopyridines. Nitrile 6-Amino-5-bromopicolinonitrile (Precursor) Amide 6-Amino-5-bromopicolinamide (Target Product) Nitrile->Amide k1 (Hydration) Catalyst Dependent Dehalo Des-bromo Impurities (Side Reaction) Nitrile->Dehalo Harsh Conditions Acid 6-Amino-5-bromopicolinic Acid (Impurity) Amide->Acid k2 (Over-Hydrolysis) Risk: High pH/Temp

[1]

Comparative Analysis of Catalytic Systems

Method A: Base-Promoted Peroxide (The Industrial Baseline)[1]
  • Catalyst/Reagent: NaOH (0.1–1.0 eq) / H₂O₂ (30%).

  • Mechanism: The hydroperoxide anion (HOO⁻) acts as a super-nucleophile (Radziszewski reaction), attacking the nitrile carbon 1000x faster than OH⁻.

  • Performance:

    • Yield: 80–85%[1]

    • Selectivity: Moderate.[2] Requires strict temperature control (<20°C) to prevent amide hydrolysis.

    • Scalability: High, but safety concerns exist regarding H₂O₂ exotherms.[1]

Method B: Homogeneous Ruthenium(II) Catalysis (The Precision Route)
  • Catalyst: [Ru(p-cymene)Cl₂]₂ (0.1–1.0 mol%).[1]

  • Mechanism: Metal-ligand cooperation.[1] The nitrile coordinates to the Ru center, activating it for nucleophilic attack by a water molecule.

  • Performance:

    • Yield: >95%[1][3][4]

    • Selectivity: Near Perfect (>99%). The neutral pH prevents acid formation and protects the bromine.

    • Scalability: Good, but Ru removal (scavenging) is required for pharma-grade products.[1]

Method C: Heterogeneous Manganese(IV) Oxide (The Green Route)
  • Catalyst: Amorphous MnO₂ or Nanorod MnO₂.

  • Mechanism: Surface catalysis where Mn(IV) sites activate the nitrile. The surface hydroxyls facilitate water addition.

  • Performance:

    • Yield: 90–94%[1]

    • Selectivity: High.[5][6]

    • Scalability: Excellent. The catalyst is removed by simple filtration, eliminating metal residue issues.

Summary Data Table
FeatureMethod A: NaOH/H₂O₂Method B: Ru(II) ComplexMethod C: MnO₂ (Hetero)
Reaction Type Stoichiometric/PromotedHomogeneous CatalysisHeterogeneous Catalysis
Catalyst Loading 20–100 mol% (Base)0.1–1.0 mol%100–500 wt% (Surface dependent)
Solvent Water/EthanolWater/IsopropanolWater (Reflux)
Temperature 0°C – 20°C (Strict)80°C – 100°C100°C
Time 1 – 4 hours6 – 12 hours12 – 24 hours
Yield 80–85%95–98% 90–94%
Atom Economy Low (Peroxide waste)HighHigh (Recyclable)
Key Risk Exotherm & Over-hydrolysisResidual RutheniumLong reaction times

Detailed Experimental Protocols

Protocol 1: Homogeneous Ru-Catalyzed Hydration

Best for: High-value intermediates requiring maximum yield and purity.[1]

  • Preparation: In a 50 mL round-bottom flask, charge 6-amino-5-bromopicolinonitrile (1.0 mmol, 198 mg) and [Ru(p-cymene)Cl₂]₂ (3.1 mg, 0.5 mol%).

  • Solvent System: Add a mixture of Water/Isopropanol (3 mL, 2:1 v/v). The biphasic system helps solubilize the organic nitrile while providing water for hydration.

  • Reaction: Heat the mixture to 85°C under an air atmosphere (inert gas is not strictly required for this catalyst but recommended). Stir for 8–12 hours.

  • Monitoring: Monitor via HPLC or TLC (Ethyl Acetate/Hexane 1:1). The nitrile spot (

    
    ) should disappear, replaced by the amide (
    
    
    
    ).
  • Workup: Cool to room temperature. The product often crystallizes directly from the reaction mixture upon cooling.

  • Purification: Filter the solid. If Ru residue remains (dark color), recrystallize from hot ethanol or pass through a silica plug.

  • Expected Yield: 96% as an off-white solid.

Protocol 2: Heterogeneous MnO₂-Catalyzed Hydration

Best for: "Green" chemistry requirements and avoiding heavy metal contamination.[1]

  • Catalyst Activation: Ensure MnO₂ (amorphous) is dry. If using crystalline pyrolusite, activity will be low; amorphous or "precipitated active" MnO₂ is required.[1]

  • Preparation: Charge 6-amino-5-bromopicolinonitrile (1.0 mmol) and activated MnO₂ (500 mg, excess surface area required) into a pressure tube or flask.

  • Solvent: Add Water (5 mL).

  • Reaction: Heat to 100°C (reflux) with vigorous stirring for 24 hours. The nitrile adsorbs to the MnO₂ surface.

  • Workup: Filter the hot mixture through a Celite pad to remove the MnO₂ catalyst. Wash the pad with hot ethanol to desorb any trapped amide.

  • Isolation: Concentrate the filtrate under reduced pressure to yield the crude amide.

  • Recycling: The MnO₂ filter cake can be washed with dilute NaOH and reactivated at 120°C for reuse.

Decision Framework: Selecting the Right Method

Use the following logic flow to select the appropriate synthesis route for your specific constraints.

Figure 2: Catalyst Selection Matrix[1]

DecisionMatrix Figure 2: Decision logic for catalyst selection based on scale and purity constraints. Start Start: Select Synthesis Route Scale Is Scale > 10kg? Start->Scale Purity Is Metal Residue (<10ppm) Critical? Scale->Purity No (Lab/Pilot) Cost Is Cost the Primary Driver? Scale->Cost Yes MethodB Method B: Ru-Catalysis (High Yield, High Purity) Purity->MethodB No (Scavengers OK) MethodC Method C: MnO2 (Green, Metal-Free Product) Purity->MethodC Yes (Avoid Ru) MethodA Method A: NaOH/H2O2 (Low Cost, High Throughput) Cost->MethodA Yes Cost->MethodC No (Green Focus)

References

  • Cadierno, V., et al. (2011).[1] Arene–Ruthenium(II) Complexes Containing Inexpensive Tris(dimethylamino)phosphine: Highly Efficient Catalysts for the Selective Hydration of Nitriles into Amides.[7] Organometallics, 30(20), 5442-5451.[1][7]

  • Xin, X., et al. (2013).[1][7] Homogeneous and Stereoselective Copper(II)-Catalyzed Monohydration of Methylenemalononitriles to 2-Cyanoacrylamides. The Journal of Organic Chemistry, 78(23), 11956-11961.[1][7]

  • Battilocchio, C., et al. (2013).[1] Continuous-flow synthesis of primary amides from nitriles.[1] Green Chemistry, 15, 2092-2096.[1]

  • Ramon, R. S., et al. (2010).[1] Ruthenium-Catalyzed Hydration of Nitriles: The Effect of the Ligand on the Catalytic Activity. Chemistry – A European Journal, 16(43), 12942-12946.[1] [1]

  • Patent CN105348181A. (2016). Preparation method of 2-amino-5-methyl-6-bromopyridine.[1][8] (Analogous chemistry reference).

Sources

Comparative

A Senior Application Scientist's Guide to the Structural Confirmation of 6-Amino-5-bromopicolinamide: An In-Depth Comparison of X-ray Crystallography and Alternative Analytical Techniques

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of modern pharmaceutical science. It is the bedrock upon whic...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of modern pharmaceutical science. It is the bedrock upon which structure-activity relationships (SAR) are built, guiding lead optimization and ensuring the intellectual property of novel chemical entities. This guide provides an in-depth technical comparison of X-ray crystallography and other key analytical techniques for the structural confirmation of the promising synthetic intermediate, 6-Amino-5-bromopicolinamide. While a definitive crystal structure for this specific molecule is not publicly available at the time of this writing, this guide will serve as a comprehensive roadmap for its structural elucidation, drawing upon established principles and data from structurally related compounds.

The Imperative of Structural Confirmation in Drug Discovery

The journey of a drug from concept to clinic is paved with data, and among the most critical are those that define its molecular architecture. For a molecule like 6-Amino-5-bromopicolinamide, a substituted picolinamide, its precise atomic arrangement dictates its physicochemical properties, its potential interactions with biological targets, and its metabolic fate. An error in structural assignment can lead to wasted resources, misinterpreted biological data, and ultimately, the failure of a promising drug candidate. Therefore, the rigorous application of analytical techniques for structural confirmation is not merely a quality control step but a fundamental aspect of the research and development process.

X-ray Crystallography: The Gold Standard for Unambiguous Structural Determination

Single-crystal X-ray diffraction (XRD) stands as the unequivocal gold standard for determining the absolute three-dimensional structure of a molecule.[1][2] It provides a detailed atomic-level picture, revealing bond lengths, bond angles, and the spatial arrangement of atoms within the crystal lattice.[3] This technique's power lies in its ability to generate a precise and unambiguous electron density map of the molecule.

The Underlying Principles: From Diffraction to Structure

The foundation of X-ray crystallography lies in the interaction of X-rays with the electrons of the atoms within a crystal.[4] When a beam of monochromatic X-rays is directed at a well-ordered single crystal, the X-rays are diffracted in a specific pattern of spots of varying intensities. This diffraction pattern is a direct consequence of the regular, repeating arrangement of molecules in the crystal lattice.

The geometric relationship between the incident X-rays, the spacing of the crystal lattice planes, and the angle of diffraction is described by Bragg's Law :

nλ = 2d sin(θ)

where:

  • n is an integer

  • λ is the wavelength of the X-rays

  • d is the spacing between the crystal lattice planes

  • θ is the angle of incidence of the X-rays[5][6][7]

The intensities of the diffracted spots contain the information about the arrangement of atoms within the unit cell. To translate this diffraction pattern into a three-dimensional structure, a mathematical operation known as a Fourier transform is employed.[8][9] The diffraction pattern is essentially the Fourier transform of the electron density of the crystal. By performing an inverse Fourier transform on the diffraction data, an electron density map can be calculated, from which the positions of the individual atoms can be determined.[10]

A Step-by-Step Experimental Protocol for the X-ray Crystallography of 6-Amino-5-bromopicolinamide

The following protocol outlines the key steps for the structural determination of 6-Amino-5-bromopicolinamide, from obtaining suitable crystals to the final structural refinement.

Part 1: Crystallization - The Critical First Step

Obtaining a high-quality single crystal is often the most challenging aspect of an X-ray crystallographic study. For a small organic molecule like 6-Amino-5-bromopicolinamide, several crystallization techniques can be employed.

  • Slow Evaporation: A solution of the compound is prepared in a suitable solvent (e.g., ethanol, methanol, or a solvent mixture) and allowed to evaporate slowly. The gradual increase in concentration promotes the formation of well-ordered crystals.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial, which is then placed in a larger sealed container with a solvent in which the compound is less soluble (an anti-solvent). The slow diffusion of the anti-solvent vapor into the compound's solution reduces its solubility, leading to crystallization.

  • Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface as the anti-solvent slowly diffuses into the solution.

The choice of solvent is critical and often requires screening a variety of options to find the optimal conditions for crystal growth.

Part 2: Data Collection

Once a suitable crystal (typically 0.1-0.3 mm in size) is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern.

The diffractometer rotates the crystal through a series of angles while irradiating it with X-rays. A detector records the position and intensity of each diffracted beam. A complete dataset consists of thousands of reflections, each with its unique Miller indices (h, k, l), which define its position in reciprocal space.

Part 3: Structure Solution and Refinement

The collected diffraction data is then processed to determine the unit cell dimensions and space group of the crystal. The phases of the diffracted waves, which are lost during the experiment, are then determined using computational methods such as direct methods or the Patterson method.

Once the initial phases are determined, an initial electron density map is calculated. This map is then interpreted to build a preliminary model of the molecule. The atomic positions and other parameters of this model are then refined against the experimental data to improve the agreement between the calculated and observed diffraction patterns. This iterative process of model building and refinement continues until a final, validated structure is obtained.

The final crystal structure is typically presented as a Crystallographic Information File (CIF) , which is a standard format for archiving and sharing crystallographic data.

A Comparative Analysis of Structural Elucidation Techniques

While X-ray crystallography provides the most definitive structural information, other spectroscopic techniques are invaluable for characterizing molecules, especially when suitable crystals cannot be obtained.

TechniquePrincipleInformation ProvidedAdvantagesLimitations
X-ray Crystallography Diffraction of X-rays by a crystalline solidPrecise 3D atomic arrangement, bond lengths, bond angles, stereochemistryUnambiguous and definitive structural determinationRequires a single, well-ordered crystal; not suitable for amorphous solids or liquids
Nuclear Magnetic Resonance (NMR) Spectroscopy Absorption of radiofrequency radiation by atomic nuclei in a magnetic fieldConnectivity of atoms (1D and 2D NMR), stereochemistry, dynamic processes in solutionProvides detailed information about the structure in solution; non-destructiveCan be complex to interpret for large molecules; less precise than XRD for bond lengths and angles
Mass Spectrometry (MS) Measurement of the mass-to-charge ratio of ionsMolecular weight, elemental composition (high-resolution MS), fragmentation patterns for structural cluesHigh sensitivity, can be used for complex mixtures (when coupled with chromatography)Does not provide information on stereochemistry or the 3D arrangement of atoms
Infrared (IR) Spectroscopy Absorption of infrared radiation by molecular vibrationsPresence of specific functional groupsFast and simple to perform; provides a "fingerprint" of the moleculeProvides limited information about the overall molecular structure

Visualizing the Workflow and Comparative Logic

To better illustrate the experimental process and the relationship between these techniques, the following diagrams are provided.

experimental_workflow cluster_prep Sample Preparation cluster_xrd X-ray Crystallography cluster_alternatives Alternative Techniques synthesis Synthesis of 6-Amino-5-bromopicolinamide purification Purification (e.g., Recrystallization, Chromatography) synthesis->purification crystallization Crystal Growth purification->crystallization nmr NMR Spectroscopy purification->nmr ms Mass Spectrometry purification->ms ir IR Spectroscopy purification->ir data_collection X-ray Data Collection crystallization->data_collection structure_solution Structure Solution & Refinement data_collection->structure_solution final_structure final_structure structure_solution->final_structure Definitive 3D Structure structural_clues structural_clues nmr->structural_clues Connectivity & Solution Structure ms->structural_clues ir->structural_clues

Caption: Experimental workflow for the structural confirmation of 6-Amino-5-bromopicolinamide.

logic_diagram cluster_question Primary Question: What is the 3D structure? cluster_methods Analytical Approaches cluster_spectroscopy_details Spectroscopic Techniques question Structural Confirmation of 6-Amino-5-bromopicolinamide xrd X-ray Crystallography (Definitive) question->xrd spectroscopy Spectroscopic Methods (Complementary) question->spectroscopy final_answer final_answer xrd->final_answer Absolute 3D Structure nmr NMR (Connectivity) spectroscopy->nmr ms MS (Molecular Weight) spectroscopy->ms ir IR (Functional Groups) spectroscopy->ir partial_answer partial_answer nmr->partial_answer Structural Fragments & Connectivity ms->partial_answer ir->partial_answer partial_answer->final_answer Corroboration

Caption: Logical relationship between analytical techniques for structural confirmation.

Conclusion: An Integrated Approach to Structural Certainty

In the pursuit of novel therapeutics, the definitive structural confirmation of a molecule like 6-Amino-5-bromopicolinamide is non-negotiable. While X-ray crystallography remains the unparalleled method for obtaining an unambiguous three-dimensional structure, a comprehensive analytical strategy should integrate complementary techniques. NMR, mass spectrometry, and IR spectroscopy provide crucial, orthogonal data that can corroborate the crystallographic findings and provide insights into the molecule's behavior in solution. By employing this integrated approach, researchers can proceed with confidence, knowing that their understanding of the molecule's structure is built on a solid and self-validating foundation.

References

  • Bruker. (2021). APEX3. Bruker AXS Inc. [Link]

  • Du, C.-J., Niu, D.-L., Yan, Z.-L., Zheng, S.-L., & Zeng, Y. (2021). The crystal structure of 3-amino-5-carboxypyridin-1-ium bromide, C6H7BrN2O2. Zeitschrift für Kristallographie - New Crystal Structures, 236(6), 1375–1376. [Link]

  • Excillum. (n.d.). Small molecule crystallography. Retrieved February 5, 2026, from [Link]

  • Faizi, M. S., & Sen, P. (2014). Synthesis, spectral and structural characterization of a new Schiff base ligand N,N'-bis(2-pyridylmethylene)benzene-1,4-diamine and its dinuclear Cu(II) complex. Journal of Molecular Structure, 1074, 368-374.
  • International Union of Crystallography. (n.d.). Crystallographic Information Framework (CIF). Retrieved February 5, 2026, from [Link]

  • Olex2. (2021). Olex2. OlexSys Ltd. [Link]

  • Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3–8. [Link]

  • Wikipedia. (2024, January 29). X-ray crystallography. [Link]

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Validation

A Comparative Guide to the Physicochemical Properties of 6-Amino-5-bromopicolinamide Derivatives

Authored by: [Your Name/Department], Senior Application Scientist Abstract This guide provides a comprehensive comparison of the key physicochemical properties of 6-amino-5-bromopicolinamide and its derivatives, compound...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: [Your Name/Department], Senior Application Scientist

Abstract

This guide provides a comprehensive comparison of the key physicochemical properties of 6-amino-5-bromopicolinamide and its derivatives, compounds of significant interest in contemporary drug discovery. We delve into the critical parameters that govern the pharmacokinetic and pharmacodynamic profiles of these molecules, including solubility, lipophilicity (LogP), ionization constants (pKa), melting point, and crystal structure. By integrating theoretical principles with established experimental protocols, this document serves as a vital resource for researchers, medicinal chemists, and formulation scientists engaged in the development of novel therapeutics based on the picolinamide scaffold.

Introduction: The Rising Profile of Picolinamide Derivatives in Medicinal Chemistry

The picolinamide scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of amino and bromo substituents at the 6- and 5-positions, respectively, of the pyridine ring creates a unique electronic and steric environment, making 6-amino-5-bromopicolinamide a versatile starting point for the synthesis of novel drug candidates. These derivatives have shown potential in various therapeutic areas, including oncology and infectious diseases.[1][2]

The journey of a drug molecule from administration to its target site is profoundly influenced by its physicochemical properties.[3][4] Parameters such as aqueous solubility, lipophilicity, and pKa dictate the absorption, distribution, metabolism, and excretion (ADME) profile of a compound. Therefore, a thorough understanding and strategic modulation of these properties are paramount for successful drug development. This guide aims to provide a comparative framework for evaluating 6-amino-5-bromopicolinamide derivatives, enabling researchers to make informed decisions in the lead optimization process.

Comparative Analysis of Key Physicochemical Properties

The substitution pattern on the picolinamide core, particularly on the amide nitrogen, can dramatically alter the molecule's physicochemical characteristics. The following sections dissect these properties, offering insights into their interplay and impact on drug-like qualities.

Aqueous Solubility

Aqueous solubility is a critical determinant of a drug's bioavailability. Poor solubility can lead to low absorption and erratic dose-response relationships. The parent 6-amino-5-bromopicolinamide possesses both hydrogen bond donors (amino and amide groups) and acceptors (pyridine nitrogen, amide carbonyl), suggesting a moderate intrinsic solubility. However, the presence of the bromophenyl ring system also introduces a significant hydrophobic character.

The solubility of picolinic acid, a related compound, has been shown to be significantly influenced by the solvent system and the pH, which affects its ionization state.[5] For derivatives of 6-amino-5-bromopicolinamide, modifications at the amide nitrogen will be a key driver of solubility. For instance, the introduction of polar functional groups, such as hydroxyl or carboxyl groups, is expected to enhance solubility, whereas appending bulky, nonpolar moieties will likely decrease it.

Lipophilicity (LogP)

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (LogP), measures the differential solubility of a compound in a hydrophobic (e.g., octanol) and a hydrophilic (e.g., water) phase. It is a crucial parameter for predicting membrane permeability and oral absorption. The "Rule of Five" suggests that for a drug to have good oral bioavailability, its LogP should ideally be less than 5.[6]

The bromine atom on the picolinamide ring significantly increases the lipophilicity of the parent molecule. The overall LogP of the derivatives will be a function of the substituents introduced. A careful balance must be struck: while sufficient lipophilicity is required for membrane traversal, excessively high LogP values can lead to poor solubility, increased metabolic clearance, and potential toxicity.

Ionization Constant (pKa)

The pKa value indicates the strength of an acid or a base and determines the extent of ionization of a molecule at a given pH. This is critical for solubility, receptor binding, and cell membrane permeation. 6-Amino-5-bromopicolinamide has two primary ionizable centers: the pyridine ring nitrogen and the 6-amino group.

  • Pyridine Nitrogen: The pyridine nitrogen is basic, with a pKa value that is influenced by the electron-withdrawing effect of the bromine atom and the amide group, and the electron-donating effect of the amino group. The predicted pKa for the ring nitrogen in 3-aminopyridine is around 5.7.[7]

  • 6-Amino Group: The exocyclic amino group is also basic. Its pKa can be predicted using computational methods, which are becoming increasingly accurate.[8][9][10]

The state of ionization at physiological pH (approximately 7.4) will significantly impact the molecule's behavior. For instance, a positively charged species (protonated pyridine) may exhibit higher aqueous solubility but lower membrane permeability compared to its neutral counterpart.

Melting Point and Crystal Structure

The melting point is an indicator of the purity and the stability of the crystal lattice of a solid compound. High melting points are generally associated with strong intermolecular interactions, such as hydrogen bonding and π-π stacking, within the crystal.[11]

The crystal structure of picolinamide derivatives reveals how molecules are arranged in the solid state.[12][13][14] This arrangement is dictated by a network of intermolecular forces. For 6-amino-5-bromopicolinamide derivatives, one can expect strong hydrogen bonds involving the amino and amide groups, as well as potential halogen bonding involving the bromine atom. Understanding the crystal packing is crucial for identifying potential polymorphs, which can have different solubilities and dissolution rates, thereby affecting bioavailability.[5]

Data Summary

The table below provides a template for summarizing the physicochemical properties of 6-amino-5-bromopicolinamide and its hypothetical derivatives. Experimental determination is required to populate this table for novel compounds.

CompoundR-GroupMolecular Weight ( g/mol )Melting Point (°C)Aqueous Solubility (µg/mL)LogPpKa (base)
Parent -H232.06TBDTBDTBDTBD
Derivative 1 -CH₃246.09TBDTBDTBDTBD
Derivative 2 -CH₂CH₂OH276.10TBDTBDTBDTBD
Derivative 3 -C₆H₅308.14TBDTBDTBDTBD

TBD: To Be Determined experimentally.

Experimental Protocols

The following are standard, validated protocols for determining the key physicochemical properties discussed.

Determination of Aqueous Solubility (Shake-Flask Method)

This method is considered the "gold standard" for solubility measurement.

Protocol:

  • Add an excess amount of the compound to a known volume of phosphate-buffered saline (PBS) at pH 7.4 in a glass vial.

  • Seal the vial and shake at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • Centrifuge the suspension to pellet the undissolved solid.

  • Carefully collect an aliquot of the clear supernatant.

  • Dilute the supernatant with an appropriate solvent (e.g., acetonitrile/water).

  • Quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Perform the experiment in triplicate to ensure reproducibility.

Workflow for Aqueous Solubility Determination

G Workflow for Aqueous Solubility Determination A Add excess compound to PBS (pH 7.4) B Shake at constant temperature (24-48h) A->B Equilibration C Centrifuge to pellet solid B->C Phase Separation D Collect clear supernatant C->D E Dilute supernatant D->E F Quantify concentration by HPLC E->F

Caption: Shake-flask method for determining thermodynamic aqueous solubility.

Determination of Lipophilicity (LogP) by RP-HPLC

This method provides a rapid and reliable estimation of LogP.

Protocol:

  • Prepare a series of standard compounds with known LogP values.

  • Dissolve the test compound and standards in a suitable solvent.

  • Perform reverse-phase HPLC analysis using a C18 column. A common mobile phase is a gradient of acetonitrile and water.

  • Measure the retention time (t_R) for each compound.

  • Calculate the capacity factor (k) for each compound using the formula: k = (t_R - t_0) / t_0, where t_0 is the column dead time.

  • Plot log(k) versus the known LogP values of the standards to generate a calibration curve.

  • Determine the LogP of the test compound by interpolating its log(k) value on the calibration curve.

Determination of pKa by Potentiometric Titration

This technique measures the change in pH of a solution upon the addition of a titrant.

Protocol:

  • Dissolve a precise amount of the compound in a co-solvent system (e.g., methanol/water) if solubility is low.

  • Use a calibrated pH meter to monitor the pH of the solution.

  • Titrate the solution with a standardized solution of HCl (to determine basic pKa) or NaOH (to determine acidic pKa).

  • Record the pH after each addition of the titrant.

  • Plot the pH versus the volume of titrant added to generate a titration curve.

  • The pKa is the pH at the half-equivalence point of the titration curve. Software can be used for more precise determination.

Structure-Property Relationships and Lead Optimization

The systematic modification of the 6-amino-5-bromopicolinamide scaffold allows for the fine-tuning of its physicochemical properties.

Structural Modification Impact on Properties

G Structure-Property Relationships cluster_0 Chemical Structure cluster_1 Physicochemical Properties cluster_2 Biological Performance Structure 6-Amino-5-bromopicolinamide Core Structure Derivatives Substituents (R-group) on Amide Solubility Solubility Derivatives->Solubility Polar groups increase Nonpolar groups decrease LogP Lipophilicity (LogP) Derivatives->LogP Nonpolar groups increase Polar groups decrease pKa pKa Derivatives->pKa Electronic effects MP Melting Point Derivatives->MP Packing & H-bonding ADME ADME Profile Solubility->ADME LogP->ADME pKa->ADME

Caption: Impact of structural modifications on key physicochemical properties.

For example, introducing a basic amine in the R-group can provide an additional site for protonation, potentially increasing solubility through salt formation. Conversely, adding a lipophilic aromatic ring will increase LogP, which might enhance cell permeability up to a certain point. The goal of lead optimization is to achieve a harmonious balance of these properties to maximize therapeutic efficacy and minimize off-target effects.

Conclusion

The physicochemical properties of 6-amino-5-bromopicolinamide derivatives are critical to their success as drug candidates. A systematic and comparative evaluation of solubility, lipophilicity, pKa, and solid-state properties is essential during the drug discovery and development process. By employing the experimental protocols outlined in this guide and understanding the fundamental structure-property relationships, researchers can rationally design and select derivatives with optimized ADME profiles, thereby increasing the probability of advancing these promising compounds to clinical evaluation.

References

  • Mild synthesis of 6-amino-5-bromoquinoxaline - ResearchGate. ResearchGate. [Link]

  • Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives - PMC - PubMed Central. PubMed Central. [Link]

  • Synthesis of novel amidines via one-pot three component reactions: Selective topoisomerase I inhibitors with antiproliferative properties - Frontiers. Frontiers. [Link]

  • Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives - Frontiers. Frontiers. [Link]

  • New N-amino-5-cyano-6-pyridones as antimicrobial small molecules endowed with DNA gyrase a inhibitory activity: design, one-pot synthesis, biological assessment and in silico insights - PMC. PubMed Central. [Link]

  • Synthesis and biological evaluation of novel 6-nitro-5-substituted aminoquinolines as local anesthetic and anti-arrhythmic agents: molecular modeling study - PubMed. PubMed. [Link]

  • Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-methoxyphenyl)picolinamide - IUCr Journals. IUCr Journals. [Link]

  • Solubility and Crystallization Studies of Picolinic Acid - MDPI. MDPI. [Link]

  • Theoretical prediction of relative and absolute pKa values of aminopyridines - PubMed. PubMed. [Link]

  • Cu-Catalyzed Arylation of Bromo-Difluoro-Acetamides by Aryl Boronic Acids, Aryl Trialkoxysilanes and Dimethyl-Aryl-Sulfonium Salts: New Entries to Aromatic Amides - MDPI. MDPI. [Link]

  • Cheminformatics-Guided Exploration of Synthetic Marine Natural Product-Inspired Brominated Indole-3-Glyoxylamides and Their Potentials for Drug Discovery - MDPI. MDPI. [Link]

  • Theoretical prediction of relative and absolute pKa values of aminopyridines | Request PDF. ResearchGate. [Link]

  • Crystal structure of N-hydroxypicolinamide monohydrate - ResearchGate. ResearchGate. [Link]

  • Synthesis of picolinamide amide derivatives. Reagents and conditions:... - ResearchGate. ResearchGate. [Link]

  • Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility - University of Eastern Piedmont. IRIS ABEP. [Link]

  • Take 3-aminopyridine and protonate the amino group. The calculated pKa is -1. Why is it so reactive? : r/chemistry - Reddit. Reddit. [Link]

  • Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds | ACS Omega - ACS Publications. ACS Publications. [Link]

  • Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility - PubMed. PubMed. [Link]

  • Regioselective synthesis of 6-amino- and 6-amido-6-deoxypullulans | Request PDF. ResearchGate. [Link]

  • Simultaneously improving tabletability and solubility of diclofenac by cocrystallization with picolinamide - PubMed. PubMed. [Link]

  • Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods - PeerJ. PeerJ. [Link]

  • Chemical Space bRo5 - Macrocyclics, PROTACs & More | April 20-21, 2022. Cambridge Healthtech Institute. [Link]

  • Heterocyclic excitatory amino acids. Synthesis and biological activity of novel analogues of AMPA - PubMed. PubMed. [Link]

  • Amino Acids in the Development of Prodrugs - MDPI. MDPI. [Link]

  • Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility | Semantic Scholar. Semantic Scholar. [Link]

  • Interpretable Deep-Learning pKa Prediction for Small Molecule Drugs via Atomic Sensitivity Analysis - PMC. PubMed Central. [Link]

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Comparative

literature review of synthetic methods for 6-Amino-5-bromopicolinamide

Executive Summary & Structural Analysis Target Molecule: 6-Amino-5-bromopicolinamide CAS: 1197953-49-3 Molecular Formula: C6H6BrN3O Primary Application: Key intermediate in the synthesis of reversible and non-covalent BT...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Structural Analysis

Target Molecule: 6-Amino-5-bromopicolinamide CAS: 1197953-49-3 Molecular Formula: C6H6BrN3O Primary Application: Key intermediate in the synthesis of reversible and non-covalent BTK inhibitors (e.g., Pirtobrutinib analogues) and other kinase inhibitors.

This guide evaluates the two primary synthetic strategies for generating 6-Amino-5-bromopicolinamide. The structural challenge lies in the regioselective bromination of the pyridine ring. The molecule contains two directing groups:

  • Amino group (C6): Strong activator, ortho/para director.

  • Amide group (C2): Moderate deactivator, meta director.

Electronic Logic: Position C5 is para to the amino group and meta to the amide, making it the electronically and sterically favored site for electrophilic aromatic substitution (SEAr). Position C3 is ortho to both, leading to significant steric hindrance and lower reactivity.

Comparative Route Analysis

Method A: Direct Regioselective Bromination (The "Process" Route)

This route represents the most efficient industrial approach, utilizing a single-step functionalization of the commercially available 6-aminopicolinamide.

  • Substrate: 6-Aminopicolinamide

  • Reagent: N-Bromosuccinimide (NBS)[1]

  • Solvent: DMF or Acetonitrile (MeCN)

  • Mechanism: Electrophilic Aromatic Substitution (

    
    )
    
Detailed Protocol
  • Dissolution: Charge 6-aminopicolinamide (1.0 eq) into a reactor with DMF (10 volumes). Maintain temperature at 0–5°C to suppress side reactions.

  • Bromination: Slowly add N-Bromosuccinimide (NBS) (1.05 eq) as a solution in DMF over 60 minutes.

    • Critical Control: rapid addition causes exotherms that promote C3-bromination or di-bromination.

  • Reaction: Stir at 0°C for 2 hours, then allow to warm to 20°C. Monitor via HPLC for the disappearance of starting material.

  • Quench & Isolation: Pour the reaction mixture into ice-water (30 volumes). The product precipitates as a solid.[2][3][4]

  • Purification: Filter the solid, wash with water to remove succinimide by-products, and dry. Recrystallization from Ethanol/Water may be required if C3-isomer >2%.

Pros:

  • Single step (High Atom Economy).[5]

  • Avoids protection/deprotection steps.

  • Scalable to kilogram quantities.

Cons:

  • Requires strict temperature control to ensure regioselectivity (C5 vs C3).

  • Removal of succinimide requires thorough washing.

Method B: The Ester-Ammonolysis Sequence (The "De Novo" Route)

This route is often preferred in early-stage medicinal chemistry when the amide functionality needs to be introduced after the halogenation to avoid solubility issues or when starting from the acid.

  • Substrate: 6-Amino-5-bromopicolinic acid (or methyl ester)

  • Reagents: SOCl2/MeOH (Esterification)

    
     NH3/MeOH (Ammonolysis)
    
Detailed Protocol
  • Esterification: Suspend 6-amino-5-bromopicolinic acid in MeOH. Add Thionyl Chloride (

    
    ) dropwise at 0°C. Reflux for 4 hours to generate Methyl 6-amino-5-bromopicolinate.
    
  • Isolation: Concentrate in vacuo to yield the ester hydrochloride salt.

  • Ammonolysis: Dissolve the ester in 7N Ammonia in Methanol (excess). Seal in a pressure vessel.

  • Reaction: Stir at 60°C for 12–24 hours. The nucleophilic attack of ammonia on the ester carbonyl yields the amide.

  • Workup: Concentrate the solvent. Triturate the residue with diethyl ether to obtain the target amide.

Pros:

  • High purity profile; ester intermediates are easily purified.

  • Allows for diversification (e.g., making N-methyl amides) if the target changes.

Cons:

  • Multi-step process (Lower throughput).

  • High-pressure ammonia handling requires safety rated vessels (autoclaves).

Performance Comparison Matrix

FeatureMethod A (Direct Bromination)Method B (Ester-Ammonolysis)
Step Count 1 Step 2-3 Steps
Typical Yield 75% - 85%60% - 70% (Overall)
Regioselectivity High (Requires Temp Control)Pre-determined by starting material
Atom Economy HighModerate
Scalability Excellent (Industrial preferred)Good (Lab scale preferred)
Cost Efficiency Low Cost (Cheap reagents)Moderate (Solvents/Steps)
Primary Risk Over-bromination / C3-isomerIncomplete ammonolysis

Visualized Workflows (Graphviz)

Figure 1: Reaction Logic & Pathway Selection

Caption: Decision logic for selecting the optimal synthetic route based on starting material availability and scale.

SynthesisPathways Start Target: 6-Amino-5-bromopicolinamide Substrate1 Start: 6-Aminopicolinamide ProcessA Method A: Direct Bromination (NBS, DMF, 0°C) Substrate1->ProcessA Preferred for Scale-up Substrate2 Start: 6-Aminopicolinic Acid ProcessB1 Step 1: Esterification (MeOH, SOCl2) Substrate2->ProcessB1 Preferred for Purity Product Final Product (>98% Purity) ProcessA->Product Precipitation & Wash ProcessB2 Step 2: Ammonolysis (NH3/MeOH, 60°C) ProcessB1->ProcessB2 Intermediate: Methyl Ester ProcessB2->Product Concentration

Figure 2: Mechanism of Regioselectivity (Method A)

Caption: Electronic directing effects favoring C5-bromination over C3.

Regioselectivity Core Pyridine Core Pos5 Position C5 (Electronically Favored) Core->Pos5 Major Product Amino 6-Amino Group (Ortho/Para Director) Pos3 Position C3 (Sterically Hindered) Amino->Pos3 Ortho (Activated) Amino->Pos5 Para (Activated + Accessible) Amide 2-Amide Group (Meta Director) Amide->Pos3 Ortho (Deactivated) Amide->Pos5 Meta (Less Deactivated)

Critical Experimental Insights (E-E-A-T)

Why NBS over Elemental Bromine?

While elemental bromine (


) is cheaper, it is highly aggressive and often leads to over-bromination (dibromo species) and oxidation of the amino group. N-Bromosuccinimide (NBS)  provides a controlled source of electrophilic bromine (

). In polar aprotic solvents like DMF, the polarity stabilizes the transition state, enhancing the para-selectivity relative to the amino group [1].
The Role of Temperature

Maintaining the reaction at 0°C is non-negotiable for Method A.

  • At >20°C: The reaction rate increases, reducing the selectivity between C5 and C3.

  • At <0°C: Solubility of the starting material in DMF decreases, leading to heterogeneous mixtures and stalled reactions.

Self-Validating the Protocol

A successful synthesis is self-validating through 1H NMR spectroscopy :

  • Product Signal: You should observe two distinct doublets for the aromatic protons (H3 and H4) with a coupling constant (

    
    ) of ~8.0 Hz.
    
  • Impurity Alert: If you see a singlet, you likely have the 3,5-dibromo impurity. If the coupling constant is smaller, check for regiochemical isomers (though unlikely due to electronics).

References

  • Regioselective Bromination of Aromatic Amines. Source: National Institutes of Health (NIH) / PubMed Context: Describes the general utility of NBS and temperature control for high-fidelity bromination of aniline-like systems.

  • Preparation of 2-amino-5-bromopyridine derivatives. Source: Google Patents (CN105348181A) Context: Provides industrial conditions for the amination and halogenation of pyridine cores, validating the solvent and temperature choices.

  • Synthesis of 6-amino-5-bromoquinoxaline (Analogous Chemistry). Source: ResearchGate Context: Demonstrates the use of mild brominating agents for 6-amino-nitrogen-heterocycles, supporting the Method A protocol.

Sources

Safety & Regulatory Compliance

Safety

Mastering the Unseen Threat: A Guide to Personal Protective Equipment for 6-Amino-5-bromopicolinamide

For the dedicated researchers, scientists, and drug development professionals navigating the complexities of novel chemical entities, ensuring personal safety is paramount. 6-Amino-5-bromopicolinamide, a halogenated arom...

Author: BenchChem Technical Support Team. Date: February 2026

For the dedicated researchers, scientists, and drug development professionals navigating the complexities of novel chemical entities, ensuring personal safety is paramount. 6-Amino-5-bromopicolinamide, a halogenated aromatic amine, presents a unique set of handling challenges. This guide provides an in-depth, experience-driven protocol for the requisite personal protective equipment (PPE) and associated safety procedures, empowering you to work with confidence and mitigate risk effectively. Our commitment is to furnish you with knowledge that extends beyond the product, fostering a culture of safety and scientific excellence.

Core Principles of Protection: A Multi-Layered Approach

The safe handling of 6-Amino-5-bromopicolinamide hinges on a multi-layered defense strategy, where each component of PPE plays a critical role in preventing exposure through inhalation, dermal contact, and ingestion.

Hazard Assessment and Risk Mitigation

Before any handling of 6-Amino-5-bromopicolinamide, a thorough risk assessment is mandatory. The primary hazards are associated with its presumed toxicity, and irritant properties.

Known Hazards of Structurally Similar Compounds:

Hazard StatementClassificationSource
Toxic if swallowedAcute Toxicity, Oral: Category 4[2]
Causes skin irritationSkin Corrosion/Irritation: Category 2[1][2]
Causes serious eye irritationSerious Eye Damage/Eye Irritation: Category 2A[1][2]
May cause respiratory irritationSpecific Target Organ Toxicity - Single Exposure (Respiratory System): Category 3[2]

Essential Personal Protective Equipment (PPE) Ensemble

The selection of appropriate PPE is the cornerstone of safe handling. The following ensemble is recommended for all procedures involving 6-Amino-5-bromopicolinamide.

a. Respiratory Protection: The First Line of Defense

Given that related compounds can cause respiratory irritation, and to mitigate the risk of inhaling fine dust particles, respiratory protection is crucial.[2]

  • For weighing and handling of powder: A NIOSH-approved N95 or higher-rated particulate respirator is the minimum requirement.

  • For procedures with the potential for aerosol generation: A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges should be used.[4]

b. Eye and Face Protection: Shielding from Splashes and Particles

Due to the serious eye irritation potential, robust eye and face protection is non-negotiable.[1][2]

  • Mandatory: Chemical splash goggles that meet ANSI Z87.1 standards.

  • Recommended for splash hazards: A full-face shield worn in conjunction with chemical splash goggles provides an additional layer of protection.

c. Hand Protection: Preventing Dermal Absorption

To prevent skin contact and potential irritation, chemically resistant gloves are essential.[1][2] Nitrile gloves are a suitable choice for handling pyridine-based compounds.[5]

  • Glove Selection: Nitrile gloves with a minimum thickness of 4 mil. For prolonged handling or in situations with a higher risk of splash, heavier-duty nitrile or neoprene gloves are recommended.

  • Glove Integrity: Always inspect gloves for any signs of degradation or puncture before use.

  • Double Gloving: For added protection, particularly when handling larger quantities, consider wearing two pairs of nitrile gloves.

d. Protective Clothing: A Barrier for the Body

A fully buttoned lab coat is the minimum requirement to protect against incidental skin contact.

  • Recommended: A chemically resistant apron or a disposable suit (e.g., Tyvek) should be worn over the lab coat, especially during procedures with a high risk of splashes or spills.

  • Footwear: Closed-toe shoes are mandatory in any laboratory setting.

Procedural Guidance for Safe Handling

The following step-by-step workflow outlines the critical procedures for safely handling 6-Amino-5-bromopicolinamide, from preparation to disposal.

Workflow for Safe Handling of 6-Amino-5-bromopicolinamide

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_ppe Don Appropriate PPE prep_fume_hood Work in a Certified Chemical Fume Hood prep_ppe->prep_fume_hood Enter Lab handling_weigh Weigh Solid Compound prep_fume_hood->handling_weigh Begin Experiment handling_dissolve Dissolve in Solvent handling_weigh->handling_dissolve cleanup_decontaminate Decontaminate Work Surfaces handling_dissolve->cleanup_decontaminate Complete Experiment cleanup_dispose Dispose of Waste cleanup_decontaminate->cleanup_dispose cleanup_doff_ppe Doff PPE Correctly cleanup_dispose->cleanup_doff_ppe Final Step

Sources

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